RK-582

Core Science & Biosynthesis

The Tankyrase Inhibitor RK-582: A Deep Dive into its Mechanism of Action in the Wnt Pathway

For Immediate Release

This technical guide provides an in-depth analysis of RK-582, a potent and selective tankyrase inhibitor, and its mechanism of action in the canonical Wnt/β-catenin signaling pathway. This document is intended for researchers, scientists, and drug development professionals interested in the therapeutic potential of targeting Wnt signaling in oncology.

Core Mechanism of Action: Inhibition of Tankyrase and Stabilization of the β-catenin Destruction Complex

RK-582 is a spiroindoline-based, orally active small molecule that selectively inhibits the activity of tankyrase enzymes, TNKS1 and TNKS2.[1][2][3] Tankyrases are members of the poly(ADP-ribose) polymerase (PARP) family of enzymes that play a crucial role in regulating the stability of AXIN, a key scaffold protein in the β-catenin destruction complex.[4][5][6][7][8][9]

In the canonical Wnt pathway, the destruction complex, composed of AXIN, Adenomatous Polyposis Coli (APC), Glycogen Synthase Kinase 3 (GSK3), and Casein Kinase 1 (CK1), targets β-catenin for proteasomal degradation. This keeps cytoplasmic β-catenin levels low. Upon Wnt ligand binding to its receptor, this degradation is inhibited, leading to the accumulation and nuclear translocation of β-catenin, where it activates the transcription of Wnt target genes, many of which are implicated in cancer development.

Tankyrases promote the degradation of AXIN through a process called PARylation. By inhibiting TNKS1 and TNKS2, RK-582 prevents the PARylation and subsequent degradation of AXIN.[4][5][6][7] This leads to the stabilization and accumulation of AXIN, thereby enhancing the activity of the β-catenin destruction complex.[4][5][6][7] The result is a decrease in the levels of active β-catenin and subsequent downregulation of Wnt target gene expression.[1][4][5][7][10] This mechanism makes RK-582 a promising therapeutic agent for cancers driven by hyperactive Wnt signaling, such as a significant portion of colorectal cancers with APC mutations.[11]

Caption: Mechanism of RK-582 in the Wnt/β-catenin signaling pathway.

Quantitative Data

The following tables summarize the in vitro and cellular activity of RK-582.

Table 1: In Vitro Inhibitory Activity of RK-582 against Tankyrase Enzymes

Enzyme	IC50 (nM)
TNKS1	39.1[3]
TNKS2	36.2[3]

Table 2: Cellular Activity of RK-582 in Wnt-Dependent Cancer Cell Lines

Cell Line	Assay	Endpoint	Value
HEK293	TCF Reporter Assay	IC50	0.3 nM[2][3]
DLD-1	TCF Reporter Assay	IC50	3.1 nM[3]
COLO-320DM	Cell Growth (MTT)	GI50	35 nM[3]
COLO-320DM	Cell Growth (CellTiter-Glo)	GI50	0.23 µM[2]
RKO	Cell Growth (MTT)	GI50	> 10 µM[2]

Table 3: In Vivo Antitumor Efficacy of RK-582

Xenograft Model	Dosage and Administration	Outcome
COLO-320DM	10 or 20 mg/kg, twice daily (oral or i.p.)	Robust tumor growth inhibition[1][3][10]

Experimental Protocols

Detailed methodologies for key experiments used to characterize the mechanism of action of RK-582 are provided below.

TCF Reporter Assay

This assay measures the transcriptional activity of the β-catenin/TCF complex.

Objective: To determine the inhibitory effect of RK-582 on Wnt/β-catenin signaling.

Methodology:

• HEK293 or DLD-1 cells are co-transfected with a TCF-responsive firefly luciferase reporter plasmid (e.g., TOPFlash) and a control plasmid with a constitutively expressed Renilla luciferase for normalization.

• After 24 hours, the transfected cells are treated with varying concentrations of RK-582 or vehicle control (DMSO).

• In some experiments, Wnt signaling is stimulated using Wnt3a conditioned medium or LiCl.[12][13]

• Following an additional 24-hour incubation period, the cells are lysed.

• Firefly and Renilla luciferase activities are measured using a dual-luciferase reporter assay system and a luminometer.[12]

• The ratio of firefly to Renilla luciferase activity is calculated to determine the level of TCF-mediated transcription.

• IC50 values are calculated from the dose-response curves.

Cell Viability Assay (MTS/MTT or CellTiter-Glo)

These assays assess the effect of RK-582 on the proliferation and viability of cancer cell lines.

Objective: To determine the growth inhibitory (GI50) concentration of RK-582.

Methodology:

• Wnt-dependent (e.g., COLO-320DM) and Wnt-independent (e.g., RKO) cancer cells are seeded in 96-well plates.[12]

• After allowing the cells to adhere overnight, they are treated with a range of concentrations of RK-582 for a period of 4 to 5 days.[2]

• For MTS/MTT assays, a solution containing a tetrazolium salt is added to each well. Viable cells with active metabolism convert the tetrazolium salt into a colored formazan (B1609692) product, which is measured spectrophotometrically.

• For the CellTiter-Glo assay, a reagent that measures ATP levels is added to the wells. The luminescent signal is proportional to the number of viable cells.

• The GI50 value, the concentration of the compound that inhibits cell growth by 50%, is determined from the resulting dose-response curves.

Western Blot Analysis

This technique is used to detect changes in the protein levels of key components of the Wnt signaling pathway.

Objective: To confirm the mechanism of action of RK-582 by assessing the levels of AXIN and β-catenin.

Methodology:

• Cancer cell lines are treated with RK-582 or a vehicle control for a specified period (e.g., 24 hours).

• The cells are then lysed using RIPA buffer supplemented with protease and phosphatase inhibitors.[12]

• Protein concentrations of the cell lysates are determined using a BCA assay.

• Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

• The membrane is blocked and then incubated with primary antibodies specific for AXIN2, total β-catenin, and a loading control (e.g., actin or GAPDH).

• After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

• The band intensities are quantified to determine the relative changes in protein expression.

Caption: General experimental workflow for the evaluation of RK-582.

Conclusion

RK-582 is a selective and potent tankyrase inhibitor that effectively downregulates the Wnt/β-catenin signaling pathway. Its mechanism of action, centered on the stabilization of the β-catenin destruction complex component AXIN, has been well-characterized through a variety of in vitro and in vivo studies. The data presented in this guide underscore the potential of RK-582 as a targeted therapeutic for Wnt-driven cancers. Further clinical investigation is warranted to fully elucidate its safety and efficacy in patients.[4][5][6][7]

References

• 1. Design and Discovery of an Orally Efficacious Spiroindolinone-Based Tankyrase Inhibitor for the Treatment of Colon Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. RK-582 | TNKS inhibitor | Probechem Biochemicals [probechem.com]
• 4. ClinicalTrials.gov [clinicaltrials.gov]
• 5. Study of a Tankyrase Inhibitor RK-582 for Patients With Unresectable Metastatic Colorectal Cancer [ctv.veeva.com]
• 6. ClinicalTrials.gov [clinicaltrials.gov]
• 7. PAN Foundation Trial Finder [trialfinder.panfoundation.org]
• 8. Identification of response signatures for tankyrase inhibitor treatment in tumor cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Tankyrase inhibitors attenuate WNT/β-catenin signaling and inhibit growth of hepatocellular carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. | BioWorld [bioworld.com]
• 11. Japan’s first investigator-initiated phase I clinical trials of a tankyrase inhibitor launched | RIKEN Center for Sustainable Resource Science [csrs.riken.jp]
• 12. benchchem.com [benchchem.com]
• 13. Discovery of Novel Inhibitor for WNT/β-Catenin Pathway by Tankyrase 1/2 Structure-Based Virtual Screening [mdpi.com]

The Cellular Target of RK-582: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

RK-582 is a potent and orally bioavailable small molecule inhibitor that has shown significant promise in preclinical models of colorectal cancer.[1][2] Developed through the optimization of a spiroindoline-based chemical scaffold, RK-582 has entered clinical trials, marking a critical step in its development as a potential therapeutic agent.[1][2] This technical guide provides an in-depth overview of the cellular target of RK-582, its mechanism of action, and the key experimental data and protocols that underpin our current understanding of this compound.

Cellular Target and Mechanism of Action

The primary cellular targets of RK-582 are Tankyrase-1 (TNKS1/PARP5A) and Tankyrase-2 (TNKS2/PARP5B) .[3][4] These enzymes are members of the poly(ADP-ribose) polymerase (PARP) family and play a crucial role in the regulation of the Wnt/β-catenin signaling pathway.[3][5]

In the absence of Wnt signaling, a "destruction complex" composed of Axin, Adenomatous Polyposis Coli (APC), Glycogen Synthase Kinase 3 (GSK3), and Casein Kinase 1 (CK1) phosphorylates β-catenin, targeting it for ubiquitination and subsequent proteasomal degradation. This keeps the cytosolic levels of β-catenin low.

Tankyrases promote the degradation of Axin by catalyzing its poly(ADP-ribosylation) (PARsylation), which marks Axin for ubiquitination and proteasomal degradation.[6] By inhibiting the enzymatic activity of TNKS1 and TNKS2, RK-582 prevents the PARsylation of Axin, leading to its stabilization and accumulation.[1] The increased levels of Axin enhance the activity of the β-catenin destruction complex, thereby promoting the degradation of β-catenin.[5] The resulting decrease in nuclear β-catenin leads to the downregulation of T-cell factor/lymphoid enhancer-binding factor (TCF/LEF)-mediated transcription of Wnt target genes, such as AXIN2, c-Myc, and Cyclin D1, which are critical for cancer cell proliferation.[7][8]

The inhibitory action of RK-582 on Tankyrase and its downstream effects on the Wnt/β-catenin signaling pathway are the basis for its anti-tumor activity, particularly in cancers with aberrant Wnt signaling, such as those with APC mutations.[2]

Quantitative Data

The potency and cellular activity of RK-582 have been characterized through various in vitro assays. The following tables summarize the key quantitative data.

Target	Assay Type	IC50 (nM)	Reference
TNKS1/PARP5A	Enzymatic Assay	36.1	[3]
TNKS2/PARP5B	Enzymatic Assay	36.2	[4]
PARP1	Enzymatic Assay	18,168	[3]
PARP2	Enzymatic Assay	>200-fold selectivity vs TNKS1/2	[4]
PARP10	Enzymatic Assay	>200-fold selectivity vs TNKS1/2	[4]

Table 1: In Vitro Enzymatic Activity of RK-582

Cell Line	Assay Type	Parameter	Value	Reference
COLO-320DM	Cell Growth	GI50	230 nM	[3]
HEK293	TCF Reporter	IC50	0.3 nM	[4]
DLD-1	TCF Reporter	IC50	3.1 nM	[4]

Table 2: Cellular Activity of RK-582

Experimental Protocols

Detailed methodologies are essential for the replication and extension of the research on RK-582. The following sections provide overviews of the key experimental protocols used to characterize this inhibitor.

Tankyrase Enzymatic Assay

This assay quantifies the ability of RK-582 to inhibit the poly(ADP-ribosyl)ation activity of recombinant Tankyrase enzymes.

• Principle: A chemiluminescent assay is commonly used to measure the incorporation of biotinylated NAD+ onto a histone substrate by TNKS1 or TNKS2. The resulting biotinylated-PAR chains are detected with streptavidin-horseradish peroxidase (HRP) and a chemiluminescent substrate.

• Protocol Outline:

  • A 96-well plate is coated with histone proteins.

  • Recombinant human TNKS1 or TNKS2 enzyme is added to the wells along with a reaction buffer and varying concentrations of RK-582.

  • The enzymatic reaction is initiated by the addition of NAD+ and biotinylated NAD+.

  • The plate is incubated to allow for PARsylation.

  • The reaction is stopped, and the plate is washed.

  • Streptavidin-HRP conjugate is added to bind to the biotinylated-PAR chains.

  • After incubation and washing, a chemiluminescent HRP substrate is added.

  • Luminescence is measured using a plate reader. The signal is inversely proportional to the inhibitory activity of RK-582.

  • IC50 values are calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.[9]

Cell Viability Assay (GI50 Determination)

This assay determines the concentration of RK-582 that inhibits the growth of cancer cell lines by 50%.

• Principle: The metabolic activity of viable cells is measured using a colorimetric or luminescent reagent.

• Protocol Outline:

  • Cancer cells (e.g., COLO-320DM) are seeded in 96-well plates and allowed to adhere overnight.

  • The culture medium is replaced with fresh medium containing serial dilutions of RK-582 or a vehicle control (e.g., DMSO).

  • The plates are incubated for a specified period (e.g., 72 hours).

  • A viability reagent (e.g., MTT, MTS, or CellTiter-Glo®) is added to each well.

  • After a short incubation, the absorbance or luminescence is measured using a plate reader.

  • The GI50 value is determined by plotting the percentage of cell growth inhibition against the logarithm of the RK-582 concentration.[7]

Western Blot Analysis for Pathway Modulation

This technique is used to assess the effect of RK-582 on the protein levels of key components of the Wnt/β-catenin pathway.

• Principle: Proteins from cell lysates are separated by size using SDS-PAGE, transferred to a membrane, and detected using specific antibodies.

• Protocol Outline:

  • Cells are treated with various concentrations of RK-582 or vehicle control for a defined time.

  • Cells are lysed in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Protein concentration in the lysates is determined using a BCA assay.

  • Equal amounts of protein (e.g., 20-30 µg) are separated on an SDS-PAGE gel and transferred to a PVDF membrane.

  • The membrane is blocked with 5% non-fat milk or BSA in TBST for 1 hour.

  • The membrane is incubated with primary antibodies against Axin1, Axin2, active β-catenin (non-phosphorylated), total β-catenin, and a loading control (e.g., GAPDH or β-actin) overnight at 4°C.[8][10]

  • The membrane is washed and incubated with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Protein bands are visualized using an enhanced chemiluminescence (ECL) substrate and an imaging system.[7]

TCF/LEF Reporter Assay

This cell-based assay measures the transcriptional activity of the Wnt/β-catenin pathway.

• Principle: Cells are transfected with a reporter plasmid containing TCF/LEF binding sites upstream of a luciferase gene (e.g., TOPFlash). Inhibition of the Wnt pathway by RK-582 leads to a decrease in luciferase expression.

• Protocol Outline:

  • Cells (e.g., HEK293 or DLD-1) are seeded in 24- or 96-well plates.

  • Cells are co-transfected with a TCF/LEF firefly luciferase reporter plasmid (TOPFlash) and a Renilla luciferase control plasmid for normalization.[11]

  • After 24 hours, the cells are treated with a Wnt agonist (if necessary to induce signaling) and varying concentrations of RK-582.

  • Following a 24-48 hour incubation, the cells are lysed.

  • Firefly and Renilla luciferase activities are measured using a dual-luciferase reporter assay system and a luminometer.

  • The firefly luciferase activity is normalized to the Renilla luciferase activity.

  • IC50 values are calculated by plotting the normalized luciferase activity against the logarithm of the inhibitor concentration.[7][11]

In Vivo Xenograft Studies

These studies evaluate the anti-tumor efficacy of RK-582 in a living organism.

• Principle: Human cancer cells are implanted into immunocompromised mice, and the effect of RK-582 on tumor growth is monitored.

• Protocol Outline:

  • Human colorectal cancer cells (e.g., COLO-320DM) are subcutaneously injected into immunodeficient mice (e.g., BALB/c-nu/nu or NOD/SCID).[12]

  • Tumors are allowed to grow to a palpable size (e.g., 100-200 mm³).

  • Mice are randomized into vehicle control and treatment groups.

  • RK-582 is administered orally at various doses (e.g., 10 or 20 mg/kg, twice daily).[4]

  • Tumor volume is measured regularly using calipers.

  • At the end of the study, tumors may be excised for pharmacodynamic analysis (e.g., Western blotting for Axin2 and β-catenin levels).[5]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate the Wnt/β-catenin signaling pathway and a general experimental workflow for characterizing RK-582.

Wnt/β-catenin signaling pathway and the inhibitory mechanism of RK-582.

General experimental workflow for the characterization of RK-582.

References

• 1. ClinicalTrials.gov [clinicaltrials.gov]
• 2. Japan’s first investigator-initiated phase I clinical trials of a tankyrase inhibitor launched | RIKEN Center for Sustainable Resource Science [csrs.riken.jp]
• 3. medchemexpress.com [medchemexpress.com]
• 4. RK-582 | TNKS inhibitor | Probechem Biochemicals [probechem.com]
• 5. Design and Discovery of an Orally Efficacious Spiroindolinone-Based Tankyrase Inhibitor for the Treatment of Colon Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. benchchem.com [benchchem.com]
• 12. In vivo Efficacy Studies in Cell Line and Patient-derived Xenograft Mouse Models - PMC [pmc.ncbi.nlm.nih.gov]

RK-582: A Technical Overview of a Potent Tankyrase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

RK-582 is a potent and selective, orally active tankyrase inhibitor that has demonstrated significant potential in the context of oncology, particularly for cancers driven by aberrant Wnt/β-catenin signaling.[1][2] Developed through the optimization of a previously identified spiroindoline-based inhibitor, RK-287107, RK-582 exhibits improved efficacy and pharmacokinetic properties.[3] This technical guide provides a comprehensive overview of the discovery, chemical structure, mechanism of action, and key experimental data related to RK-582.

Chemical Structure and Properties

RK-582 is a spiroindolinone-based compound.[4] Its complex heterocyclic structure is fundamental to its high-affinity binding to the nicotinamide (B372718) subsite of tankyrase enzymes.

Property	Value
IUPAC Name	rel-6-[(2R,6S)-2,6-Dimethyl-4-morpholinyl]-4-fluoro-1'-(3,4,5,6,7,8-hexahydro-8-methyl-4-oxopyrido[2,3-d]pyrimidin-2-yl)-1-methylspiro[3H-indole-3,4'-piperidin]-2(1H)-one
Chemical Formula	C27H35FN6O3[5]
Molecular Weight	510.61 g/mol
CAS Number	2171388-28-4[1]

Discovery and Synthesis

The discovery of RK-582 was the result of a lead optimization program aimed at improving the potency and in vivo efficacy of the initial lead compound, RK-287107.[3] The synthesis of RK-582 involves a multi-step process focused on the construction of the characteristic spiroindolinone core and the subsequent introduction of functional groups that enhance its binding to tankyrase and improve its drug-like properties. While the detailed synthetic route is proprietary, the process is an evolution of the methods developed for its predecessor, RK-287107.[6]

Mechanism of Action

Tankyrase 1 and 2 (TNKS1/2) are members of the poly(ADP-ribose) polymerase (PARP) family of enzymes.[3] In the canonical Wnt/β-catenin signaling pathway, tankyrases play a critical role in the degradation of Axin, a key component of the β-catenin destruction complex. By poly(ADP-ribosyl)ating (PARsylating) Axin, tankyrases mark it for ubiquitination and subsequent proteasomal degradation. This destabilization of the destruction complex leads to the accumulation of β-catenin in the cytoplasm, its translocation to the nucleus, and the activation of TCF/LEF-mediated transcription of target genes, many of which are involved in cell proliferation and tumorigenesis.

RK-582 selectively inhibits the catalytic activity of TNKS1 and TNKS2.[1][7] This inhibition prevents the PARsylation of Axin, leading to its stabilization and the subsequent accumulation of the β-catenin destruction complex.[1] As a result, β-catenin is effectively degraded, and the downstream Wnt signaling cascade is suppressed.[1] This mechanism has been shown to be particularly effective in cancer cells with mutations in the APC gene, which are heavily reliant on Wnt signaling for their growth and survival.[8]

Caption: Mechanism of RK-582 in the Wnt/β-catenin signaling pathway.

Quantitative Data

RK-582 demonstrates high potency against tankyrase enzymes and significant anti-proliferative activity in cancer cell lines with activated Wnt signaling.

Assay	Target/Cell Line	IC50 / GI50 (nM)	Reference
Enzymatic Assay (IC50)	TNKS1	39.1	[1]
TNKS2	36.2	[1]
PARP1	>10,000	[1]
PARP2	>10,000	[1]
Cell-Based Assay (IC50)	HEK293 (TCF Reporter)	0.3	[1]
DLD-1 (TCF Reporter)	3.1	[1]
Cell Growth Inhibition (GI50)	DLD-1	35	[1]
COLO-320DM	230	[4][5]

Experimental Protocols

TCF/LEF Reporter Assay

This assay measures the transcriptional activity of the TCF/LEF family of transcription factors, which are activated by nuclear β-catenin.

Materials:

• HEK293 or DLD-1 cells

• TOPFlash and FOPFlash reporter plasmids (or other TCF/LEF-responsive and control luciferase constructs)

• Renilla luciferase plasmid (for normalization)

• Lipofectamine 2000 or other suitable transfection reagent

• Dual-Luciferase Reporter Assay System

• 96-well white, clear-bottom plates

• Luminometer

Protocol:

• Seed cells in 96-well plates at a density that will result in 70-80% confluency at the time of transfection.

• Co-transfect cells with the TOPFlash (or FOPFlash) and Renilla luciferase plasmids using a suitable transfection reagent according to the manufacturer's protocol.

• 24 hours post-transfection, replace the medium with fresh medium containing various concentrations of RK-582 or vehicle control (e.g., DMSO).

• Incubate the cells for an additional 24-48 hours.

• Lyse the cells and measure firefly and Renilla luciferase activities using a dual-luciferase reporter assay system and a luminometer.

• Normalize the firefly luciferase activity to the Renilla luciferase activity for each well.

• Calculate the percentage of inhibition relative to the vehicle control and determine the IC50 value.

MTT Cell Proliferation Assay

This colorimetric assay assesses cell metabolic activity as an indicator of cell viability and proliferation.

Materials:

• DLD-1 or COLO-320DM cells

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Protocol:

• Seed cells in 96-well plates at an appropriate density for the desired assay duration.

• Allow cells to adhere overnight.

• Treat the cells with various concentrations of RK-582 or vehicle control.

• Incubate for the desired period (e.g., 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to reduce the MTT to formazan (B1609692) crystals.

• Add 100 µL of solubilization solution to each well and incubate overnight at 37°C to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of growth inhibition relative to the vehicle control and determine the GI50 value.

Western Blot Analysis for AXIN2 and β-catenin

This technique is used to detect changes in the protein levels of AXIN2 and β-catenin following treatment with RK-582.

Materials:

• DLD-1 or COLO-320DM cells

• 6-well plates

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and electrophoresis apparatus

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies against AXIN2, β-catenin, and a loading control (e.g., GAPDH or β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Protocol:

• Seed cells in 6-well plates and allow them to adhere.

• Treat cells with RK-582 or vehicle control for the desired time.

• Lyse the cells in RIPA buffer and determine the protein concentration using a BCA assay.

• Separate equal amounts of protein (e.g., 20-30 µg) by SDS-PAGE.

• Transfer the proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the protein bands using an ECL substrate and an imaging system.

Caption: General experimental workflow for the evaluation of RK-582.

Colorectal Cancer Xenograft Model

This in vivo model is used to assess the anti-tumor efficacy of RK-582 in a living organism.

Materials:

• Immunodeficient mice (e.g., NOD/SCID or nude mice)

• COLO-320DM or other suitable colorectal cancer cells

• Matrigel

• Calipers

• RK-582 formulation for oral administration

Protocol:

• Subcutaneously implant a suspension of colorectal cancer cells (e.g., 5 x 10^6 cells in a 1:1 mixture of medium and Matrigel) into the flank of immunodeficient mice.

• Allow the tumors to reach a palpable size (e.g., 100-200 mm³).

• Randomize the mice into treatment and control groups.

• Administer RK-582 orally at the desired dose and schedule (e.g., once or twice daily). The control group receives the vehicle.

• Measure tumor volume with calipers at regular intervals (e.g., every 2-3 days).

• Monitor the body weight and general health of the mice throughout the study.

• At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., pharmacodynamic marker analysis by Western blot).

• Compare the tumor growth in the treated group to the control group to determine the in vivo efficacy of RK-582.

Clinical Development

Based on promising preclinical data, RK-582 has advanced into clinical development. A Phase 1 clinical trial has been initiated to evaluate the safety, tolerability, and preliminary efficacy of RK-582 in patients with unresectable metastatic colorectal cancer.[7][8] This marks a significant step towards validating tankyrase inhibition as a therapeutic strategy for this patient population.

Conclusion

RK-582 is a highly potent and selective tankyrase inhibitor with a well-defined mechanism of action in the Wnt/β-catenin signaling pathway. Its discovery through a rigorous lead optimization process has resulted in a compound with promising preclinical activity and favorable pharmacokinetic properties, leading to its advancement into clinical trials. The data and protocols presented in this guide provide a comprehensive resource for researchers and drug development professionals working on or interested in the field of Wnt-directed cancer therapies.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Discovery of Novel Inhibitor for WNT/β-Catenin Pathway by Tankyrase 1/2 Structure-Based Virtual Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. RK‐287107, a potent and specific tankyrase inhibitor, blocks colorectal cancer cell growth in a preclinical model - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. texaschildrens.org [texaschildrens.org]

An In-depth Technical Guide to Tankyrase Inhibition by RK-582

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tankyrase 1 and 2 (TNKS1/2) are members of the poly(ADP-ribose) polymerase (PARP) enzyme family that have emerged as promising therapeutic targets in oncology. These enzymes are pivotal in various cellular processes, most notably the regulation of the Wnt/β-catenin signaling pathway, which is aberrantly activated in numerous cancers, particularly colorectal cancer (CRC).[1][2] Tankyrases mediate the poly(ADP-ribosyl)ation (PARsylation) of AXIN, a key scaffold protein in the β-catenin destruction complex. This post-translational modification marks AXIN for ubiquitination and subsequent proteasomal degradation, leading to the stabilization and nuclear translocation of β-catenin, and the subsequent activation of Wnt target genes that drive tumorigenesis.[3][4]

RK-582 is a potent, selective, and orally bioavailable small molecule inhibitor of tankyrases.[5][6][7] By inhibiting the enzymatic activity of TNKS1/2, RK-582 stabilizes AXIN levels, thereby promoting the degradation of β-catenin and suppressing the Wnt/β-catenin signaling cascade.[8][9] This technical guide provides a comprehensive overview of the preclinical data on RK-582, including its inhibitory activity, effects on cancer cells, and the experimental methodologies used for its characterization.

Quantitative Data Summary

The following tables summarize the in vitro and cellular potency of RK-582 against tankyrase enzymes and cancer cell lines.

Table 1: In Vitro Enzymatic Activity of RK-582

Target	IC50 (nM)
TNKS1	39.1[5]
TNKS2	36.2[5]
PARP1	18.168[10][11]

Table 2: Cellular Activity of RK-582

Cell Line	Assay Type	Value (nM)
HEK293	TCF Reporter	IC50 = 0.3[5]
DLD-1	TCF Reporter	IC50 = 3.1[5]
COLO-320DM	Growth Inhibition	GI50 = 35[5]
COLO-320DM	Growth Inhibition	GI50 = 230[10]

Note: The discrepancy in GI50 values for COLO-320DM may be due to different experimental conditions or assay formats.

Mechanism of Action: Wnt/β-catenin Signaling Pathway

RK-582 exerts its anti-cancer effects by modulating the Wnt/β-catenin signaling pathway. In the absence of Wnt signaling, the destruction complex, composed of AXIN, APC, GSK3β, and CK1α, phosphorylates β-catenin, targeting it for proteasomal degradation. In many cancers, this pathway is constitutively active. Tankyrases contribute to this aberrant activation by PARsylating and destabilizing AXIN. RK-582 inhibits tankyrase activity, leading to the accumulation of AXIN, reformation of the destruction complex, and subsequent degradation of β-catenin. This downregulates the expression of Wnt target genes, such as c-Myc and Cyclin D1, which are critical for tumor cell proliferation.[12][13]

Caption: Wnt/β-catenin signaling pathway and the inhibitory action of RK-582.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of tankyrase inhibitor potency and mechanism of action.

In Vitro Tankyrase Enzymatic Assay

This assay directly measures the ability of RK-582 to inhibit the catalytic activity of recombinant tankyrase enzymes.

Principle: A chemiluminescent assay is used to quantify the poly(ADP-ribosyl)ation of histone proteins by TNKS1 or TNKS2. The reaction utilizes biotinylated NAD+, and the resulting biotinylated PAR chains are detected with a streptavidin-HRP conjugate.

Protocol:

• Plate Preparation: Coat a 96-well white, opaque plate with histone proteins (e.g., 1 µ g/well ) and incubate overnight at 4°C. Wash the plate with PBS containing 0.05% Tween-20 (PBST) and block non-specific binding with a suitable blocking buffer for 1 hour at room temperature.

• Compound Preparation: Prepare a serial dilution of RK-582 in a buffer compatible with the assay.

• Enzyme Reaction:

  • Add recombinant human TNKS1 or TNKS2 enzyme to each well (concentration to be optimized, typically in the low nanomolar range).

  • Add the diluted RK-582 or vehicle (DMSO) to the respective wells.

  • Initiate the enzymatic reaction by adding a mixture of NAD+ and biotinylated NAD+ (final concentration typically 1-10 µM).

  • Incubate the plate for 60 minutes at room temperature with gentle shaking.

• Detection:

  • Stop the reaction and wash the plate with PBST.

  • Add streptavidin-HRP conjugate diluted in a suitable buffer and incubate for 30 minutes at room temperature.

  • Wash the plate again with PBST.

  • Add a chemiluminescent HRP substrate and immediately measure the luminescence using a plate reader.

• Data Analysis: Calculate the percent inhibition for each RK-582 concentration relative to the vehicle control and determine the IC50 value using a suitable software.

Caption: Workflow for the in vitro tankyrase enzymatic assay.

TCF/LEF Luciferase Reporter Assay

This cell-based assay measures the effect of RK-582 on the transcriptional activity of the Wnt/β-catenin pathway.

Principle: A reporter cell line (e.g., HEK293 or DLD-1) is used that stably or transiently expresses a luciferase gene under the control of a TCF/LEF responsive promoter. Inhibition of the Wnt pathway by RK-582 leads to a decrease in luciferase expression.

Protocol:

• Cell Seeding: Seed HEK293 or DLD-1 cells containing the TCF/LEF luciferase reporter construct into a 96-well white, clear-bottom plate at a density of approximately 30,000-40,000 cells per well.

• Compound Treatment: The following day, treat the cells with a serial dilution of RK-582 or vehicle.

• Wnt Pathway Stimulation: Stimulate the Wnt pathway by adding Wnt3a conditioned media or a GSK3β inhibitor (e.g., LiCl or CHIR99021).

• Incubation: Incubate the cells for 16-24 hours at 37°C in a CO2 incubator.

• Luciferase Assay:

  • Lyse the cells and measure luciferase activity using a commercial luciferase assay system.

  • If a co-transfected control reporter (e.g., Renilla luciferase) is used, measure its activity to normalize for transfection efficiency and cell number.

• Data Analysis: Normalize the TCF/LEF-driven luciferase signal to the control reporter signal (if applicable). Calculate the percent inhibition for each RK-582 concentration and determine the IC50 value.

Cell Proliferation (GI50) Assay

This assay determines the concentration of RK-582 that inhibits the growth of cancer cells by 50%.

Principle: The MTT or MTS assay is a colorimetric method that measures the metabolic activity of cells, which is proportional to the number of viable cells.

Protocol:

• Cell Seeding: Seed COLO-320DM cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of RK-582 or vehicle and incubate for a defined period (e.g., 72 hours).

• MTT/MTS Assay:

  • Add MTT or MTS reagent to each well and incubate for 1-4 hours at 37°C.

  • If using MTT, add a solubilization solution to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at the appropriate wavelength (e.g., 570 nm for MTT, 490 nm for MTS) using a microplate reader.

• Data Analysis: Calculate the percentage of cell growth inhibition for each RK-582 concentration compared to the vehicle-treated control and determine the GI50 value.

Immunoblotting for Pathway Biomarkers

This assay provides direct evidence of RK-582's effect on the stability of key Wnt pathway proteins.

Principle: Western blotting is used to detect and quantify the protein levels of AXIN2 and β-catenin in cells treated with RK-582.

Protocol:

• Cell Treatment and Lysis: Treat COLO-320DM cells with various concentrations of RK-582 for a specified time. Lyse the cells in a buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the cell lysates using a standard method (e.g., BCA assay).

• SDS-PAGE and Transfer: Separate the protein lysates by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with primary antibodies specific for AXIN2, β-catenin, and a loading control (e.g., GAPDH or β-actin).

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibodies.

• Detection and Quantification: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system. Quantify the band intensities to determine the relative changes in protein levels.

In Vivo Mouse Xenograft Model

This model assesses the anti-tumor efficacy of RK-582 in a living organism.

Principle: Human colon cancer cells (COLO-320DM) are implanted into immunodeficient mice to form tumors. The effect of RK-582 on tumor growth is then evaluated.

Protocol:

• Cell Implantation: Subcutaneously inject COLO-320DM cells into the flank of immunodeficient mice.

• Tumor Growth and Randomization: Monitor tumor growth. When tumors reach a certain volume, randomize the mice into treatment and control groups.

• Drug Administration: Administer RK-582 orally or intraperitoneally at various doses (e.g., 10 or 20 mg/kg, twice daily) to the treatment groups. The control group receives the vehicle.[5]

• Tumor Monitoring: Measure tumor volume and body weight regularly.

• Endpoint and Analysis: At the end of the study, euthanize the mice and excise the tumors. Weigh the tumors and perform further analysis (e.g., immunoblotting for biomarkers) as needed. Compare the tumor growth between the treated and control groups to determine the efficacy of RK-582.

Conclusion

RK-582 is a highly potent and selective tankyrase inhibitor that effectively suppresses the Wnt/β-catenin signaling pathway. The preclinical data strongly support its potential as a therapeutic agent for the treatment of Wnt-driven cancers, such as colorectal cancer. The experimental protocols outlined in this guide provide a framework for the further investigation and characterization of RK-582 and other tankyrase inhibitors. A Phase I clinical trial of RK-582 for patients with unresectable metastatic colorectal cancer has been initiated, highlighting its translational promise.[8][14]

References

• 1. New mouse xenograft model modulated by tumor-associated fibroblasts for human multi-drug resistance in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. bpsbioscience.com [bpsbioscience.com]
• 3. AXIN2 promotes degradation of AXIN1 through tankyrase in colorectal cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bpsbioscience.com [bpsbioscience.com]
• 5. benchchem.com [benchchem.com]
• 6. bpsbioscience.com [bpsbioscience.com]
• 7. researchgate.net [researchgate.net]
• 8. cloud-clone.com [cloud-clone.com]
• 9. resources.amsbio.com [resources.amsbio.com]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. Cell Proliferation Protocols | Thermo Fisher Scientific - US [thermofisher.com]
• 13. Cell Viability and Proliferation Assays [sigmaaldrich.com]
• 14. researchgate.net [researchgate.net]

The Role of RK-582 in Colorectal Cancer Cell Lines: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Colorectal cancer (CRC) is a leading cause of cancer-related mortality worldwide, with a significant portion of cases driven by aberrant activation of the Wnt/β-catenin signaling pathway. Mutations in key regulatory proteins, such as Adenomatous Polyposis Coli (APC), lead to the accumulation of β-catenin in the nucleus, where it drives the transcription of oncogenes. RK-582, a potent and selective spiroindoline-based inhibitor of tankyrase (TNKS), has emerged as a promising therapeutic agent that targets this critical pathway. This technical guide provides a comprehensive overview of the mechanism of action, quantitative effects, and experimental methodologies related to the role of RK-582 in colorectal cancer cell lines.

Mechanism of Action: Targeting the Wnt/β-catenin Pathway

RK-582 exerts its anti-cancer effects by selectively inhibiting tankyrase 1 and 2 (TNKS1/2), enzymes belonging to the poly(ADP-ribose) polymerase (PARP) family.[1] In colorectal cancer cells with a hyperactive Wnt/β-catenin pathway, tankyrases play a crucial role in promoting the degradation of AXIN, a key component of the β-catenin destruction complex. By poly(ADP-ribosyl)ating (PARsylating) AXIN, tankyrases mark it for ubiquitination and subsequent proteasomal degradation. This destabilization of the destruction complex allows β-catenin to escape degradation, accumulate in the cytoplasm, and translocate to the nucleus.[2]

RK-582 competitively binds to the nicotinamide (B372718) pocket of tankyrases, inhibiting their catalytic activity.[3] This inhibition prevents the PARsylation of AXIN, leading to its stabilization and accumulation. A functional destruction complex is then able to effectively phosphorylate β-catenin, marking it for ubiquitination and proteasomal degradation. The subsequent decrease in nuclear β-catenin levels leads to the downregulation of its target genes, including the key oncogenes MYC and CCND1 (encoding Cyclin D1), thereby suppressing cancer cell proliferation.[4][5]

Figure 1: Mechanism of RK-582 in the Wnt/β-catenin signaling pathway.

Quantitative Data on RK-582 Activity

The efficacy of RK-582 has been quantified through various in vitro and in vivo studies. The following tables summarize the key quantitative data.

Parameter	Value	Cell Line/Enzyme	Reference
IC50 (TNKS1/PARP5A)	36.1 nM	Enzyme Assay	[1]
IC50 (PARP1)	18.168 nM	Enzyme Assay	[1]
GI50	0.23 µM	COLO-320DM	[1]

Table 1: In Vitro Inhibitory Activity of RK-582. IC50 represents the half-maximal inhibitory concentration, and GI50 represents the half-maximal growth inhibition.

Animal Model	Cell Line	Treatment	Dosage	Outcome	Reference
Mouse Xenograft	COLO-320DM	Oral Administration	20 mg/kg (twice daily)	Significant tumor growth inhibition	[2]
Mouse Xenograft	COLO-320DM	Intraperitoneal Injection	10 mg/kg (twice daily)	Significant tumor growth inhibition	[2]

Table 2: In Vivo Efficacy of RK-582 in Colorectal Cancer Xenograft Models.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the characterization of RK-582's role in colorectal cancer cell lines.

Cell Proliferation Assays

1. MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability and proliferation.

• Cell Seeding: Plate colorectal cancer cells (e.g., COLO-320DM) in a 96-well plate at a density of 1,000 to 100,000 cells per well and incubate for 24 hours.[6]

• Treatment: Treat the cells with various concentrations of RK-582 or vehicle control (e.g., DMSO) and incubate for a specified period (e.g., 72 hours).

• MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 2 to 4 hours at 37°C until a purple precipitate is visible.[6]

• Solubilization: Add 100 µL of a detergent reagent (e.g., acidified isopropanol) to each well to dissolve the formazan (B1609692) crystals.[3]

• Absorbance Measurement: Record the absorbance at 570 nm using a microplate reader.[6]

2. BrdU Incorporation Assay

The BrdU assay measures DNA synthesis as a direct marker of cell proliferation.

• Cell Seeding and Treatment: Plate and treat cells with RK-582 as described for the MTT assay.

• BrdU Labeling: Add BrdU labeling solution (final concentration 10 µM) to the cell culture medium and incubate for 1 to 24 hours, depending on the cell line's proliferation rate.[7]

• Fixation and Denaturation: Fix the cells with a fixing/denaturing solution (e.g., ethanol-based) for 30 minutes at room temperature.[8]

• Immunodetection:

  • Incubate with a primary antibody against BrdU for 1 hour at room temperature.[8]

  • Wash and incubate with an HRP-conjugated secondary antibody for 30 minutes at room temperature.[8]

• Substrate Addition and Measurement: Add TMB substrate and incubate for 30 minutes. Measure the absorbance at the appropriate wavelength.[8]

Western Blot Analysis

Western blotting is used to detect and quantify the levels of specific proteins involved in the Wnt/β-catenin pathway.

• Cell Lysis: Treat cells with RK-582 for the desired time, then lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE and Transfer: Separate 20-40 µg of protein per lane on an SDS-polyacrylamide gel and transfer the proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Antibody Incubation:

  • Incubate the membrane with primary antibodies against AXIN2, β-catenin, c-Myc, or Cyclin D1 (typically at a 1:1000 dilution) overnight at 4°C.[9]

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

TCF/LEF Luciferase Reporter Assay

This assay measures the transcriptional activity of the TCF/LEF family of transcription factors, which are the downstream effectors of the Wnt/β-catenin pathway.

• Cell Seeding and Transfection: Seed HEK293T or a colorectal cancer cell line in a 96-well plate. Co-transfect the cells with a TCF/LEF luciferase reporter vector (e.g., TOPFlash) and a Renilla luciferase vector for normalization using a suitable transfection reagent.[9][10]

• Treatment: After 24 hours, treat the cells with various concentrations of RK-582.

• Wnt Stimulation (if necessary): For cells with low basal Wnt activity, stimulate the pathway with Wnt3a-conditioned medium or recombinant Wnt3a.[9]

• Luciferase Assay: After 16-24 hours of treatment, lyse the cells and measure the firefly and Renilla luciferase activities using a dual-luciferase reporter assay system.[9]

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity.

Immunofluorescence for β-catenin Localization

This technique is used to visualize the subcellular localization of β-catenin.

• Cell Culture and Treatment: Grow cells on coverslips and treat with RK-582.

• Fixation and Permeabilization: Fix the cells with 4% paraformaldehyde and permeabilize with 0.25% Triton X-100 in PBS.[1]

• Blocking: Block with 5% BSA in PBS for 1 hour.[1]

• Antibody Staining:

  • Incubate with a primary anti-β-catenin antibody overnight at 4°C.[1]

  • Wash and incubate with a fluorescently labeled secondary antibody for 1 hour at room temperature in the dark.[1]

• Counterstaining and Mounting: Counterstain the nuclei with DAPI and mount the coverslips on microscope slides.

• Imaging: Visualize the cells using a fluorescence microscope.

Figure 2: Experimental workflow for evaluating RK-582 in colorectal cancer cell lines.

Conclusion

RK-582 is a potent and selective tankyrase inhibitor that effectively targets the aberrant Wnt/β-catenin signaling pathway in colorectal cancer cell lines. By stabilizing AXIN and promoting the degradation of β-catenin, RK-582 leads to the downregulation of oncogenic target genes and the suppression of tumor cell growth both in vitro and in vivo. The detailed experimental protocols and quantitative data presented in this guide provide a solid foundation for researchers and drug development professionals to further investigate the therapeutic potential of RK-582 and other tankyrase inhibitors in the treatment of colorectal cancer.

References

• 1. benchchem.com [benchchem.com]
• 2. RK‐287107, a potent and specific tankyrase inhibitor, blocks colorectal cancer cell growth in a preclinical model - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. aacrjournals.org [aacrjournals.org]
• 6. atcc.org [atcc.org]
• 7. creative-diagnostics.com [creative-diagnostics.com]
• 8. media.cellsignal.com [media.cellsignal.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

RK-582: A Technical Overview of its Selectivity for Tankyrase Isoforms

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the selectivity of RK-582, a potent spiroindoline-based inhibitor of Tankyrase-1 (TNKS1) and Tankyrase-2 (TNKS2). Tankyrases are members of the poly(ADP-ribose) polymerase (PARP) family of enzymes and play a crucial role in the Wnt/β-catenin signaling pathway, a key pathway implicated in the pathogenesis of various cancers, particularly colorectal cancer.[1][2] Inhibition of tankyrase activity leads to the stabilization of Axin, a negative regulator of the Wnt/β-catenin pathway, thereby suppressing tumor growth.[3][4]

Quantitative Analysis of RK-582 Selectivity

RK-582 has been identified as a highly potent inhibitor of both TNKS1 and TNKS2. However, it exhibits minimal selectivity between the two isoforms. This lack of selectivity is a common characteristic among many tankyrase inhibitors due to the high degree of structural similarity in the enzymatic domains of TNKS1 and TNKS2.[5] The inhibitory activity of RK-582 is quantified by its half-maximal inhibitory concentration (IC50), with multiple studies reporting comparable nanomolar values for both isoforms.

Compound	Target	IC50 (nM)	Reference
RK-582	TNKS1	39.1	[3]
TNKS2	36.2	[3]
RK-582	TNKS1/PARP5A	36.1	[6][7]

Wnt/β-catenin Signaling Pathway and Tankyrase Inhibition

The Wnt/β-catenin signaling pathway is a critical regulator of cell proliferation, differentiation, and survival. In the absence of a Wnt signal, a destruction complex, which includes Axin, APC, GSK3β, and CK1α, phosphorylates β-catenin, targeting it for ubiquitination and subsequent proteasomal degradation. Tankyrase promotes the degradation of Axin through PARylation. Inhibition of tankyrase by compounds like RK-582 stabilizes Axin, enhances the degradation of β-catenin, and consequently downregulates the expression of Wnt target genes.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Study of a Tankyrase Inhibitor RK-582 for Patients With Unresectable Metastatic Colorectal Cancer [ctv.veeva.com]
• 3. RK-582 | TNKS inhibitor | Probechem Biochemicals [probechem.com]
• 4. Tankyrases as modulators of pro-tumoral functions: molecular insights and therapeutic opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. RK582 | MedChemExpress (MCE) Life Science Reagents [medchemexpress.eu]

Unraveling the Preclinical Pharmacodynamics of RK-582: A Technical Guide

For Immediate Release

This technical guide provides an in-depth overview of the preclinical pharmacodynamics of RK-582, a potent and selective tankyrase inhibitor. The information presented is intended for researchers, scientists, and drug development professionals interested in the therapeutic potential of targeting the Wnt/β-catenin signaling pathway in oncology.

Core Mechanism of Action: Targeting the Wnt/β-catenin Pathway

RK-582 is a spiroindoline-based, orally active small molecule that selectively inhibits tankyrase 1 (TNKS1/PARP5A) and tankyrase 2 (TNKS2/PARP5B).[1][2][3] Tankyrases are members of the poly(ADP-ribose) polymerase (PARP) family of enzymes.[2][3] In the context of Wnt/β-catenin signaling, tankyrases play a crucial role in the degradation of AXIN, a key component of the β-catenin destruction complex.[2] By inhibiting tankyrase, RK-582 stabilizes AXIN, leading to the subsequent degradation of β-catenin.[2][4] This attenuates the downstream signaling cascade that is hyperactivated in many cancers, particularly colorectal cancer (CRC), due to mutations in genes such as APC.[5] The inhibition of this pathway by RK-582 results in decreased expression of Wnt target genes and subsequent suppression of tumor cell growth.[2][4]

In Vitro Pharmacodynamics

The in vitro activity of RK-582 has been characterized through various enzymatic and cell-based assays, demonstrating its potency and selectivity.

Table 1: In Vitro Activity of RK-582

Assay Type	Target/Cell Line	Parameter	Value	Reference
Enzymatic Assay	TNKS1 (PARP5A)	IC₅₀	36.1 nM	[1]
TNKS2 (PARP5B)	IC₅₀	39.1 nM	[4]
PARP1	IC₅₀	18.168 µM	[1]
PARP2	-	>200-fold selectivity vs TNKS1/2	[4]
TCF Reporter Assay	HEK293	IC₅₀	0.3 nM	[1]
DLD-1	IC₅₀	3.1 nM	[4]
Cell Growth Inhibition	COLO-320DM	GI₅₀	0.23 µM	[1][6]
RKO	GI₅₀	> 10 µM	[1]

In Vivo Pharmacodynamics

Preclinical in vivo studies have primarily utilized a COLO-320DM human colorectal cancer cell line xenograft model in immunodeficient mice to evaluate the anti-tumor efficacy of RK-582.

Table 2: In Vivo Efficacy of RK-582 in COLO-320DM Xenograft Model

Animal Model	Treatment	Dosing Schedule	Outcome	Reference
Immunodeficient Mice	RK-582 (10 mg/kg)	Intraperitoneal, twice daily	Significant tumor growth inhibition	[4][7]
Immunodeficient Mice	RK-582 (20 mg/kg)	Oral, twice daily	Robust tumor growth inhibition	[4][7]

Pharmacodynamic biomarker analysis in these xenograft models confirmed the mechanism of action of RK-582 in vivo. Treatment with RK-582 led to a dose-dependent accumulation of AXIN2 and a corresponding decrease in the levels of active β-catenin within the tumor tissue.[2][3][8]

Signaling Pathway and Experimental Workflow Visualizations

To further elucidate the mechanism and experimental procedures, the following diagrams are provided.

Caption: Mechanism of RK-582 in the Wnt/β-catenin signaling pathway.

Caption: Experimental workflow for the COLO-320DM xenograft model.

Experimental Protocols

Detailed methodologies for the key experiments are crucial for the replication and extension of these preclinical findings.

Enzymatic Assays (TNKS1/2, PARP1)

• Principle: Measurement of the inhibition of the enzymatic activity of purified recombinant tankyrase or PARP enzymes.

• Protocol: Specific protocols for enzymatic assays can vary but generally involve incubating the purified enzyme with its substrates (e.g., NAD+, histone) in the presence of varying concentrations of the inhibitor (RK-582). The activity is then measured, often through the detection of PARylation, using methods such as ELISA-based assays with anti-PAR antibodies or radioactive NAD+. The IC₅₀ value is calculated from the dose-response curve.

TCF Reporter Assay

• Principle: This cell-based assay quantifies the activity of the Wnt/β-catenin signaling pathway. Cells are transfected with a reporter plasmid containing a TCF/LEF-responsive promoter driving the expression of a reporter gene (e.g., luciferase).

• Protocol:

  • HEK293 or DLD-1 cells are seeded in 96-well plates.

  • Cells are co-transfected with a TCF/LEF luciferase reporter plasmid and a constitutively active Renilla luciferase plasmid (for normalization).

  • After 24 hours, cells are treated with a range of concentrations of RK-582.

  • Following a 24-hour incubation period, cell lysates are collected.

  • Luciferase activity is measured using a dual-luciferase reporter assay system. The ratio of firefly to Renilla luciferase activity is calculated to determine the inhibition of TCF/LEF transcriptional activity.

Cell Growth Inhibition Assay (GI₅₀)

• Principle: To determine the concentration of RK-582 that inhibits cell growth by 50%.

• Protocol:

  • COLO-320DM cells are seeded in 96-well plates.

  • After 24 hours, cells are treated with a serial dilution of RK-582.

  • Cells are incubated for 4 days.

  • Cell viability is assessed using a luminescent cell viability assay (e.g., CellTiter-Glo®), which measures ATP levels as an indicator of metabolically active cells.

  • The GI₅₀ is calculated from the resulting dose-response curve.

COLO-320DM Xenograft Model

• Principle: To evaluate the in vivo anti-tumor efficacy of RK-582 in a human colorectal cancer model.

• Protocol:

  • Cell Implantation: COLO-320DM cells are harvested and suspended in a mixture of PBS and Matrigel. The cell suspension is then subcutaneously injected into the flank of immunodeficient mice (e.g., NOD-SCID or BALB/c nude mice).

  • Tumor Growth and Treatment Initiation: Tumors are allowed to grow to a palpable size (e.g., 100-200 mm³). Mice are then randomized into vehicle control and RK-582 treatment groups.

  • Drug Administration: RK-582 is administered, typically twice daily, via oral gavage or intraperitoneal injection at the specified doses.

  • Monitoring: Tumor volume and mouse body weight are measured regularly (e.g., twice a week). Tumor volume is calculated using the formula: (Length x Width²)/2.

  • Endpoint and Analysis: At the end of the study (due to tumor size limits or a predetermined time point), mice are euthanized. Tumors are excised, weighed, and processed for pharmacodynamic biomarker analysis (e.g., Western blot for AXIN2 and β-catenin).

Conclusion

The preclinical data for RK-582 strongly support its mechanism of action as a potent and selective tankyrase inhibitor that effectively suppresses the Wnt/β-catenin signaling pathway. The demonstrated in vitro and in vivo activity in colorectal cancer models, coupled with a clear pharmacodynamic effect on key biomarkers, underscores the potential of RK-582 as a therapeutic agent for Wnt-driven cancers. This technical guide provides a comprehensive summary of the foundational preclinical pharmacodynamics to aid in the continued research and development of this compound.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Design and Discovery of an Orally Efficacious Spiroindolinone-Based Tankyrase Inhibitor for the Treatment of Colon Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. ClinicalTrials.gov [clinicaltrials.gov]
• 5. Discovery of chemical probes that suppress Wnt/β‐catenin signaling through high‐throughput screening - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. KIT Signaling Promotes Growth of Colon Xenograft Tumors in Mice and is Upregulated in a Subset of Human Colon Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

RK-582: A Potent and Selective Chemical Probe for the Wnt/β-Catenin Signaling Pathway

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

The Wnt/β-catenin signaling pathway is a critical regulator of cellular processes, and its aberrant activation is a hallmark of numerous cancers, particularly colorectal cancer.[1][2][3] RK-582 has emerged as a highly selective and potent small molecule inhibitor of tankyrase 1 and 2 (TNKS1/TNKS2), key enzymes in the Wnt/β-catenin pathway.[4][5][6] This technical guide provides a comprehensive overview of RK-582 as a chemical probe, detailing its mechanism of action, quantitative biochemical and cellular activity, and relevant experimental protocols. It is intended to serve as a valuable resource for researchers in academia and industry who are investigating Wnt signaling and developing novel therapeutics.

Introduction to Wnt/β-Catenin Signaling and the Role of Tankyrase

The canonical Wnt signaling pathway is intricately regulated to control cell fate, proliferation, and differentiation.[7][8] In the absence of a Wnt ligand, a destruction complex, composed of Axin, Adenomatous Polyposis Coli (APC), glycogen (B147801) synthase kinase 3β (GSK3β), and casein kinase 1α (CK1α), phosphorylates β-catenin, targeting it for ubiquitination and subsequent proteasomal degradation.[7][9][10] Upon binding of Wnt to its co-receptors Frizzled (FZD) and LRP5/6, the destruction complex is inactivated.[9][10] This leads to the accumulation of β-catenin in the cytoplasm, which then translocates to the nucleus, binds to TCF/LEF transcription factors, and activates the transcription of Wnt target genes, such as MYC and CCND1 (encoding Cyclin D1).[9][10][11]

Tankyrase 1 and 2 (TNKS1/TNKS2) are members of the poly(ADP-ribose) polymerase (PARP) family of enzymes.[1][5] They play a crucial role in promoting Wnt signaling by PARylating Axin, which leads to its ubiquitination and degradation.[1][12] This destabilization of the destruction complex component Axin results in the stabilization and accumulation of β-catenin, thereby activating downstream signaling.[1][12] Consequently, inhibition of tankyrase activity presents a compelling therapeutic strategy to downregulate aberrant Wnt signaling in cancer.[1][5][13]

RK-582: A Selective Tankyrase Inhibitor

RK-582 is an orally bioavailable, spiroindolinone-based tankyrase inhibitor.[5][14][15] It was developed through the optimization of a previously identified tankyrase inhibitor, RK-287107.[5][6] RK-582 demonstrates high potency and selectivity for TNKS1 and TNKS2 over other PARP family members.[1][4]

Mechanism of Action

RK-582 inhibits the enzymatic activity of TNKS1 and TNKS2.[4][5] This inhibition prevents the PARylation and subsequent degradation of Axin.[1][12] The resulting accumulation of Axin enhances the function of the β-catenin destruction complex, leading to decreased levels of β-catenin and the downregulation of Wnt target gene expression.[1][4] This mechanism ultimately suppresses the growth of cancer cells that are dependent on hyperactive Wnt/β-catenin signaling.[1][16]

Below is a diagram illustrating the canonical Wnt signaling pathway and the point of intervention for RK-582.

Caption: Canonical Wnt/β-catenin signaling pathway and the inhibitory action of RK-582.

Quantitative Data for RK-582

The following tables summarize the key quantitative data for RK-582, demonstrating its potency and cellular activity.

Table 1: Biochemical Activity of RK-582

Target	IC50 (nM)	Selectivity	Reference
TNKS1	39.1	>200-fold vs. PARP1, PARP2, PARP10	[4]
TNKS2	36.2	>200-fold vs. PARP1, PARP2, PARP10	[4]
PARP1	18,168	-	[14][17]
PARP5A (TNKS1)	36.1	-	[14][17]

Table 2: Cellular Activity of RK-582

Cell Line	Assay Type	Metric	Value	Reference
HEK293	TCF Reporter Assay	IC50	0.3 nM	[4]
DLD-1	TCF Reporter Assay	IC50	3.1 nM	[4]
COLO-320DM	Cell Growth	GI50	35 nM	[4]
COLO-320DM	Cell Growth	GI50	0.23 µM	[14][17]
RKO	Cell Growth	GI50	> 10 µM	[14]

Table 3: In Vivo Efficacy of RK-582

Xenograft Model	Dosing	Administration	Outcome	Reference
COLO-320DM	10 or 20 mg/kg, twice daily	Oral or i.p.	Robust tumor growth inhibition	[4][5][15]

Experimental Protocols

Detailed methodologies are crucial for the successful application of RK-582 as a chemical probe. Below are protocols for key experiments.

TCF/LEF Luciferase Reporter Assay (TOPFlash Assay)

This assay is used to quantify the transcriptional activity of the Wnt/β-catenin pathway.[18][19][20][21]

Materials:

• HEK293T or other suitable cells

• TOPFlash and FOPFlash reporter plasmids

• Renilla luciferase control plasmid (e.g., pRL-TK)

• Transfection reagent (e.g., Lipofectamine 2000)

• Wnt3a conditioned medium or recombinant Wnt3a

• RK-582

• Dual-Luciferase Reporter Assay System

• 96-well white, clear-bottom plates

• Luminometer

Protocol:

• Cell Seeding: Seed 2 x 10⁴ cells per well in a 96-well plate and incubate for 24 hours.[19]

• Transfection: Co-transfect cells with TOPFlash (or FOPFlash as a negative control) and Renilla luciferase plasmids using a suitable transfection reagent according to the manufacturer's instructions.[18][20]

• Treatment: After 6-24 hours, replace the medium with fresh medium containing various concentrations of RK-582. Stimulate the Wnt pathway with Wnt3a conditioned medium or recombinant Wnt3a.[18]

• Incubation: Incubate the cells for an additional 24-48 hours.[22]

• Lysis and Luciferase Measurement: Lyse the cells and measure firefly and Renilla luciferase activities using a dual-luciferase assay system and a luminometer.[19][20]

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity to obtain relative luciferase units (RLU). The ratio of TOPFlash to FOPFlash activity provides a measure of Wnt-specific transcriptional activation.[20]

Caption: Experimental workflow for the TOPFlash reporter assay.

Measurement of β-Catenin Accumulation

This protocol describes the detection of stabilized β-catenin, a direct downstream effector of Wnt signaling activation.

Materials:

• Cells of interest (e.g., C3H10T1/2 or HEK293T)

• Wnt3a conditioned medium or recombinant Wnt3a

• RK-582

• Hypotonic lysis buffer

• Protease inhibitor cocktail

• BCA protein assay kit

• SDS-PAGE gels and Western blot apparatus

• Primary antibody against β-catenin

• Secondary antibody (HRP-conjugated)

• Chemiluminescence substrate

Protocol:

• Cell Treatment: Plate cells and allow them to adhere. Treat the cells with Wnt3a conditioned medium in the presence or absence of RK-582 for 3-4 hours.[23]

• Cell Lysis: Wash cells with cold PBS and lyse them in hypotonic buffer containing protease inhibitors.[23]

• Cytosolic Fractionation: Centrifuge the cell lysate at 100,000 x g for 45 minutes to pellet the membranes and organelles. The supernatant contains the cytosolic fraction.[23]

• Protein Quantification: Determine the protein concentration of the cytosolic fraction using a BCA assay.

• Western Blotting: a. Separate equal amounts of protein (e.g., 10 µg) by SDS-PAGE. b. Transfer the proteins to a PVDF or nitrocellulose membrane. c. Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk in TBST). d. Incubate the membrane with a primary antibody against β-catenin overnight at 4°C. e. Wash the membrane and incubate with an HRP-conjugated secondary antibody. f. Detect the protein bands using a chemiluminescence substrate and an imaging system.

• Data Analysis: Quantify the band intensities to determine the relative levels of cytosolic β-catenin.

Caption: Workflow for measuring cytosolic β-catenin accumulation.

In Vivo Studies and Clinical Development

RK-582 has demonstrated significant anti-tumor activity in a COLO-320DM mouse xenograft model when administered orally or intraperitoneally.[4][5][15] These preclinical findings have paved the way for its clinical development. A Phase I clinical trial has been initiated to evaluate the safety, tolerability, and efficacy of RK-582 in patients with unresectable metastatic colorectal cancer.[1][2][12] The first patient was dosed in March 2025.[2]

Conclusion

RK-582 is a valuable chemical probe for studying the Wnt/β-catenin signaling pathway. Its high potency, selectivity, and oral bioavailability make it an excellent tool for both in vitro and in vivo investigations. The detailed data and protocols provided in this guide are intended to facilitate its use by the scientific community to further unravel the complexities of Wnt signaling and to accelerate the development of novel cancer therapeutics.

References

• 1. ClinicalTrials.gov [clinicaltrials.gov]
• 2. Japan’s first investigator-initiated phase I clinical trials of a tankyrase inhibitor launched | RIKEN Center for Sustainable Resource Science [csrs.riken.jp]
• 3. researchgate.net [researchgate.net]
• 4. RK-582 | TNKS inhibitor | Probechem Biochemicals [probechem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Design and Discovery of an Orally Efficacious Spiroindolinone-Based Tankyrase Inhibitor for the Treatment of Colon Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Wnt signal transduction pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Measured Effects of Wnt3a on Proliferation of HEK293T Cells Depend on the Applied Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Study of a Tankyrase Inhibitor RK-582 for Patients With Unresectable Metastatic Colorectal Cancer [ctv.veeva.com]
• 13. Tankyrase inhibitors attenuate WNT/β-catenin signaling and inhibit growth of hepatocellular carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. medchemexpress.com [medchemexpress.com]
• 15. medkoo.com [medkoo.com]
• 16. | BioWorld [bioworld.com]
• 17. RK-582 - Immunomart [immunomart.com]
• 18. TOPflash luciferase reporter assay [bio-protocol.org]
• 19. benchchem.com [benchchem.com]
• 20. jcancer.org [jcancer.org]
• 21. biology.stackexchange.com [biology.stackexchange.com]
• 22. researchgate.net [researchgate.net]
• 23. RHO GTPASE ACTIVITY MODULATES WNT3A/β-CATENIN SIGNALING - PMC [pmc.ncbi.nlm.nih.gov]

The Biological Activity of Spiroindoline-Based Inhibitors: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The spiroindoline scaffold has emerged as a privileged structure in medicinal chemistry, demonstrating a wide range of biological activities. This technical guide provides an in-depth overview of the biological properties of spiroindoline-based inhibitors, with a primary focus on their anticancer effects mediated through the inhibition of the MDM2-p53 protein-protein interaction and other key signaling pathways. This document summarizes quantitative data, details key experimental protocols, and visualizes complex biological processes to serve as a comprehensive resource for researchers in the field.

Core Biological Activity: Inhibition of the MDM2-p53 Interaction

A significant body of research has focused on spiroindoline-based compounds as potent inhibitors of the interaction between the E3 ubiquitin ligase MDM2 and the tumor suppressor protein p53.[1][2] The p53 protein, often termed the "guardian of the genome," plays a crucial role in regulating cell cycle arrest, DNA repair, and apoptosis.[2] MDM2 negatively regulates p53 by binding to its N-terminal transactivation domain, thereby promoting its degradation.[3][4] In many cancers, the p53 pathway is inactivated through the overexpression of MDM2. Spiroindoline-based inhibitors are designed to mimic key p53 residues (Phe19, Trp23, and Leu26) that fit into a hydrophobic pocket on the MDM2 protein, disrupting this interaction and reactivating p53's tumor-suppressive functions.[1][5]

Quantitative Data: MDM2 Binding Affinity and Anticancer Activity

The potency of spiroindoline-based inhibitors is typically quantified by their binding affinity to MDM2 (Ki or KD values) and their anti-proliferative activity (IC50 or GI50 values) against various cancer cell lines. A selection of this data is presented below.

Compound ID/Series	Target/Cell Line	Assay Type	IC50 / Ki / KD (µM)	Reference
Spirooxindole-pyrrolidine derivative (unspecified)	MDA-MB-231 (Breast Cancer)	MTT Assay	3.797 ± 0.205	[1]
Spirooxindole-pyrrolidine derivative (unspecified)	PC3 (Prostate Cancer)	MTT Assay	4.314 ± 0.036	[1]
Spirooxindole analog with 4-ClC6H4	MDM2	MST Binding Assay	KD = 2.38	[1]
Spirooxindole analog with 4-ClC6H4	MDA-MB-231 (Breast Cancer)	MTT Assay	4.763 ± 0.069	[1]
Spirooxindole analog with 4-ClC6H4	PC3 (Prostate Cancer)	MTT Assay	4.574 ± 0.011	[1]
Compound 38	MDA-MB-231 (Breast Cancer)	MTT Assay	2.4 ± 0.2	[1]
Compound 38	PC3 (Prostate Cancer)	MTT Assay	3.4 ± 0.3	[1]
Compound 38	HCT-116 (Colon Cancer)	MTT Assay	7.2 ± 0.3	[1]
Compound 38	A549 (Lung Cancer)	MTT Assay	7.8 ± 0.3	[1]
Compound 38	MDM2	Binding Assay	KD = 7.94	[1]
MI-888	MDM2	Binding Assay	Ki = 0.00044	[6]
SSSK16	MCF-7 (Breast Cancer)	GI50 Assay	0.44	[7]
SSSK17	MCF-7 (Breast Cancer)	GI50 Assay	0.04	[7]
SSSK19	MCF-7 (Breast Cancer)	GI50 Assay	21.6	[7]
Spirooxindole analogue 5g	HepG2 (Liver Cancer)	MTT Assay	5.00 ± 0.66	[8]
Spirooxindole analogue 5g	MCF-7 (Breast Cancer)	MTT Assay	IC50 ≤ 9.00	[8]
Spirooxindole analogue 5g	HCT-116 (Colon Cancer)	MTT Assay	IC50 < 3.00	[8]

Table 1: Selected Quantitative Data for Spiroindoline-Based MDM2-p53 Inhibitors.

Signaling Pathway

The primary mechanism of action for these inhibitors involves the reactivation of the p53 signaling pathway.

Figure 1: Reactivation of the p53 pathway by spiroindoline inhibitors.

Other Biological Targets and Activities

While the inhibition of the MDM2-p53 interaction is a major focus, spiroindoline-based compounds have also shown inhibitory activity against other important cancer-related targets, such as receptor tyrosine kinases.

Kinase Inhibition

A series of spiroindoline-based inhibitors have been identified as potent and selective inhibitors of Sky kinase (also known as TYRO3), a member of the TAM (TYRO3, AXL, MERTK) family of receptor tyrosine kinases.[1][9][10] These kinases are involved in various cellular processes, including cell proliferation, survival, and migration.

Fms-like tyrosine kinase 3 (FLT3) is another receptor tyrosine kinase that is frequently mutated in acute myeloid leukemia (AML).[11][12][13] Spiroindoline derivatives have been investigated as potential FLT3 inhibitors.[14][15]

Quantitative Data: Kinase Inhibition

Compound ID/Series	Target Kinase	IC50 (µM)	Reference
1	Sky (TYRO3)	1.04	[1]
11	Sky (TYRO3)	0.476	[1]
24	Sky (TYRO3)	0.598	[1]
25	Sky (TYRO3)	0.246	[1]
26	Sky (TYRO3)	0.189	[1]
12e (Spiro[benzofuran-3,3'-pyrrole])	FLT3	2.5	[14]
5f (Spiro[indoline-3,2'-quinazoline]-2,4'(3'H)-dione)	FLT3 (wild-type)	55% inhibition at 25 µM	[15]
5f (Spiro[indoline-3,2'-quinazoline]-2,4'(3'H)-dione)	FLT3 (D835Y mutant)	62% inhibition at 25 µM	[15]

Table 2: Selected Quantitative Data for Spiroindoline-Based Kinase Inhibitors.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the evaluation of spiroindoline-based inhibitors.

Cell Viability and Cytotoxicity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability.[16][17]

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a density of 1,000 to 100,000 cells per well and incubate for 6 to 24 hours.

• Compound Treatment: Treat cells with various concentrations of the spiroindoline inhibitor and a vehicle control (e.g., DMSO).

• Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[16]

• Formazan (B1609692) Crystal Formation: Incubate the plate for 2 to 4 hours at 37°C until a purple precipitate is visible.

• Solubilization: Discard the media and add 100 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.[16]

• Absorbance Reading: Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[16] Read the absorbance at 570 nm or 590 nm using a microplate reader.[16]

• Data Analysis: Subtract the background absorbance from the readings and calculate the percentage of cell viability relative to the vehicle control. Determine the IC50 value from the dose-response curve.

Figure 2: Workflow for the MTT cell viability assay.

MDM2-p53 Binding: Fluorescence Polarization Assay

Fluorescence polarization (FP) is a technique used to measure the binding of a small fluorescently labeled molecule to a larger protein.[18][19][20] In the context of spiroindoline inhibitors, an FP assay can quantify their ability to displace a fluorescently labeled p53-derived peptide from the MDM2 protein.

Protocol:

• Reagent Preparation:

  • Prepare an assay buffer (e.g., PBS with 0.01% Tween-20).

  • Dilute the recombinant MDM2 protein and the fluorescently labeled p53 peptide (e.g., Rhodamine-labeled) to the desired concentrations in the assay buffer.

  • Prepare serial dilutions of the spiroindoline inhibitor.

• Assay Setup (384-well plate):

  • Add 20 µL of the diluted inhibitor to each well.

  • Add 40 µL of a solution containing the MDM2 protein and the fluorescent p53 peptide.[18]

  • Include controls for 0% inhibition (MDM2 + peptide) and 100% inhibition (peptide only).

• Incubation: Incubate the plate at room temperature for 10-30 minutes.[18]

• Measurement: Measure the fluorescence polarization using a plate reader with appropriate excitation and emission wavelengths (e.g., excitation at 531 nm and emission at 595 nm for Rhodamine).[18]

• Data Analysis: Calculate the degree of inhibition for each inhibitor concentration and determine the IC50 value from the resulting dose-response curve.

Target Engagement and Downstream Effects: Western Blotting

Western blotting is used to detect specific proteins in a sample and can be employed to verify the mechanism of action of spiroindoline inhibitors by observing changes in the protein levels of p53 and its downstream targets, such as p21.[21][22][23]

Protocol:

• Cell Lysis: Treat cells with the spiroindoline inhibitor for a specified time, then lyse the cells in a suitable lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a protein assay (e.g., BCA assay).

• SDS-PAGE: Separate the proteins based on size by running the lysates on a polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Blocking: Block the membrane with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for the target proteins (e.g., p53, MDM2, p21) and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.[23]

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.[23]

• Detection: Add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a chemiluminescence imaging system.[23]

• Quantification: Quantify the band intensities using densitometry software and normalize to the loading control.

Cell Cycle Analysis

Flow cytometry can be used to analyze the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M) following treatment with a spiroindoline inhibitor.[4][24][25]

Protocol:

• Cell Treatment and Harvesting: Treat cells with the inhibitor for a desired time, then harvest the cells by trypsinization and wash with PBS.

• Fixation: Fix the cells in cold 70% ethanol (B145695) while vortexing and incubate at -20°C for at least 2 hours.[24]

• Staining: Wash the cells to remove ethanol and resuspend them in a staining solution containing a DNA-binding dye (e.g., Propidium Iodide) and RNase A.[24][26]

• Incubation: Incubate in the dark for 30 minutes at room temperature.[24]

• Flow Cytometry: Analyze the samples using a flow cytometer to measure the fluorescence intensity of the DNA dye in individual cells.

• Data Analysis: Generate a histogram of DNA content and quantify the percentage of cells in each phase of the cell cycle.

Figure 3: Workflow for cell cycle analysis by flow cytometry.

Conclusion

Spiroindoline-based inhibitors represent a versatile and promising class of compounds with significant therapeutic potential, particularly in the realm of oncology. Their ability to potently inhibit the MDM2-p53 interaction and modulate the activity of key kinases underscores the importance of this scaffold in modern drug discovery. The data and protocols presented in this guide are intended to facilitate further research and development of this important class of molecules.

References

• 1. mch.estranky.sk [mch.estranky.sk]
• 2. The Therapeutic Potential of Spirooxindoles in Cancer: A Focus on p53–MDM2 Modulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. bpsbioscience.com [bpsbioscience.com]
• 4. agilent.com [agilent.com]
• 5. Computational analysis of spiro-oxindole inhibitors of the MDM2-p53 interaction: insights and selection of novel inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Diastereomeric Spirooxindoles as Highly Potent and Efficacious MDM2 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Novel and selective spiroindoline-based inhibitors of Sky kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Indole-based FLT3 inhibitors and related scaffolds as potential therapeutic agents for acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Frontiers | Discovery of novel and highly potent small molecule inhibitors targeting FLT3-ITD for the treatment of acute myeloid leukemia using structure-based virtual screening and biological evaluation [frontiersin.org]
• 14. Discovery and Chemical Exploration of Spiro[Benzofuran-3,3'-Pyrroles] Derivatives as Innovative FLT3 Inhibitors for Targeting Acute Myeloid Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Novel spiroindoline quinazolinedione derivatives as anticancer agents and potential FLT3 kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. MTT assay protocol | Abcam [abcam.com]
• 17. texaschildrens.org [texaschildrens.org]
• 18. Chapter 8 Identification of Small Molecules Affecting p53-MDM2/ MDMX Interaction by Fluorescence Polarization - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Identification of small molecules affecting p53-MDM2/MDMX interaction by fluorescence polarization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Fluorescence polarization assay and inhibitor design for MDM2/p53 interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Inhibition of p53 DNA Binding Function by the MDM2 Protein Acidic Domain - PMC [pmc.ncbi.nlm.nih.gov]
• 23. benchchem.com [benchchem.com]
• 24. benchchem.com [benchchem.com]
• 25. mdpi.com [mdpi.com]
• 26. cancer.wisc.edu [cancer.wisc.edu]

Protocols & Analytical Methods

Application Notes and Protocols for RK-582 in Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the in vitro evaluation of RK-582, a potent and selective tankyrase inhibitor, on cancer cells. RK-582 targets the Wnt/β-catenin signaling pathway, which is frequently hyperactivated in various cancers, particularly colorectal cancer.[1][2] By inhibiting tankyrase (TNKS1/TNKS2), RK-582 prevents the degradation of Axin, a key component of the β-catenin destruction complex.[3][4][5] This leads to the suppression of β-catenin-mediated transcription and subsequent inhibition of cancer cell growth.[1]

Mechanism of Action of RK-582

RK-582 is an orally active, spiroindoline-based selective inhibitor of tankyrase.[6][7] Tankyrases (TNKS1 and TNKS2) are members of the poly(ADP-ribose) polymerase (PARP) family of enzymes.[8] In the canonical Wnt signaling pathway, tankyrases PARsylate (poly(ADP-ribosyl)ate) Axin, marking it for ubiquitination and subsequent proteasomal degradation.[3][5] The degradation of Axin, a crucial scaffold protein in the β-catenin destruction complex (comprising Axin, APC, GSK3β, and CK1α), leads to the stabilization and nuclear accumulation of β-catenin.[3][5] In the nucleus, β-catenin associates with TCF/LEF transcription factors to drive the expression of target genes involved in cell proliferation and survival, such as c-Myc and Cyclin D1.[9]

RK-582 inhibits the enzymatic activity of tankyrases, thereby preventing Axin PARsylation and degradation.[4] This results in the stabilization and accumulation of Axin, which enhances the activity of the β-catenin destruction complex.[3][4] Consequently, β-catenin is phosphorylated, ubiquitinated, and targeted for proteasomal degradation, leading to the downregulation of Wnt/β-catenin signaling and inhibition of cancer cell proliferation.[1]

References

• 1. bpsbioscience.com [bpsbioscience.com]
• 2. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 3. benchchem.com [benchchem.com]
• 4. ebiohippo.com [ebiohippo.com]
• 5. RK‐287107, a potent and specific tankyrase inhibitor, blocks colorectal cancer cell growth in a preclinical model - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 7. texaschildrens.org [texaschildrens.org]
• 8. MTT assay protocol | Abcam [abcam.com]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes and Protocols for RK-582 in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

RK-582 is a potent and selective, orally active spiroindoline-based inhibitor of tankyrase 1 and 2 (TNKS1/2), which are members of the poly(ADP-ribose) polymerase (PARP) family of enzymes.[1][2][3][4][5][6][7][8][9] Tankyrases play a crucial role in the regulation of the Wnt/β-catenin signaling pathway, a pathway frequently hyperactivated in various cancers, particularly colorectal cancer (CRC).[2][5][6][8][10][11] By inhibiting tankyrase, RK-582 leads to the stabilization of AXIN, a key component of the β-catenin destruction complex.[2][5] This, in turn, promotes the degradation of β-catenin, leading to the downregulation of Wnt target gene expression and subsequent suppression of tumor cell growth.[2][4][5] These application notes provide a summary of the effective concentrations of RK-582 in various cell lines and detailed protocols for its use in cell culture experiments.

Mechanism of Action of RK-582

Caption: Wnt/β-catenin signaling pathway and the inhibitory action of RK-582.

Data Presentation: Effective Concentrations of RK-582

The following table summarizes the reported in vitro efficacy of RK-582 across various cell lines. The IC50 (half-maximal inhibitory concentration) and GI50 (half-maximal growth inhibition) values demonstrate the potency of RK-582.

Cell Line	Cell Type	Assay Type	Metric	Effective Concentration	Reference
HEK293	Human Embryonic Kidney	TCF-luciferase reporter	IC50	0.3 nM	[1][4]
DLD-1	Human Colorectal Cancer	TCF-luciferase reporter	IC50	3.1 nM	[4]
COLO-320DM	Human Colorectal Cancer	MTT Assay	GI50	35 nM	[4]
COLO-320DM	Human Colorectal Cancer	CellTiter-Glo Assay	GI50	0.23 µM (230 nM)	[1][3]
COLO-320	Human Colorectal Cancer	Growth Inhibition	GI50	230 nM	[1]
RKO	Human Colorectal Cancer	MTT Assay	GI50	> 10 µM	[1]
TNKS1/PARP5A	Enzyme	-	IC50	36.1 nM	[1][3]
TNKS2	Enzyme	-	IC50	36.2 nM	[4]
PARP1	Enzyme	-	IC50	18.168 nM	[1][3]

Experimental Protocols

1. Preparation of RK-582 Stock and Working Solutions

• Stock Solution (10 mM):

  • RK-582 is typically supplied as a solid powder.[4]

  • To prepare a 10 mM stock solution, dissolve the appropriate amount of RK-582 powder in dimethyl sulfoxide (B87167) (DMSO).[4] For example, for 1 mg of RK-582 (MW: 510.61 g/mol ), add 195.8 µL of DMSO.

  • Vortex thoroughly to ensure complete dissolution.

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.[1]

  • Store the stock solution at -20°C for up to 1 month or at -80°C for up to 6 months.[1]

• Working Solutions:

  • Prepare fresh working solutions for each experiment by diluting the stock solution in the appropriate cell culture medium.

  • Perform serial dilutions to achieve the desired final concentrations for your experiment.

  • Ensure the final concentration of DMSO in the culture medium is consistent across all experimental conditions (including vehicle control) and is typically kept below 0.5% to avoid solvent-induced cytotoxicity.

2. Cell Proliferation/Viability Assays (MTT and CellTiter-Glo)

This protocol provides a general framework for determining the GI50 of RK-582.

Caption: Workflow for determining cell viability upon RK-582 treatment.

• Materials:

  • 96-well cell culture plates

  • Cells of interest (e.g., COLO-320DM)

  • Complete cell culture medium

  • RK-582 working solutions

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution or CellTiter-Glo® Luminescent Cell Viability Assay kit

  • Solubilizing agent for MTT (e.g., DMSO or a detergent-based solution)

  • Plate reader (absorbance for MTT, luminescence for CellTiter-Glo)

• Procedure:

  • Cell Seeding: Seed cells into 96-well plates at a predetermined optimal density (e.g., 2,000-10,000 cells/well) and allow them to adhere for 24 hours.

  • Treatment: Remove the medium and add fresh medium containing serial dilutions of RK-582. Include a vehicle control (medium with the same concentration of DMSO as the highest RK-582 concentration).

  • Incubation: Incubate the plates for the desired treatment duration (e.g., 4 to 5 days).[1]

  • Viability Assessment:

    • For MTT Assay:

      • Add MTT reagent to each well and incubate for 2-4 hours at 37°C.

      • Remove the MTT solution and add a solubilizing agent to dissolve the formazan (B1609692) crystals.

      • Measure the absorbance at the appropriate wavelength (e.g., 570 nm).

    • For CellTiter-Glo® Assay:

      • Equilibrate the plate and the CellTiter-Glo® reagent to room temperature.

      • Add the CellTiter-Glo® reagent to each well according to the manufacturer's instructions.

      • Mix on an orbital shaker for 2 minutes to induce cell lysis.

      • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

      • Measure the luminescence.

  • Data Analysis: Calculate the percentage of cell growth inhibition relative to the vehicle control. Plot the inhibition percentage against the log of the RK-582 concentration and use a non-linear regression model to determine the GI50 value.

3. TCF-Luciferase Reporter Gene Assay

This assay measures the activity of the Wnt/β-catenin signaling pathway.

• Materials:

  • Cells stably or transiently transfected with a TCF-responsive luciferase reporter construct (e.g., HEK293 or DLD-1).

  • Luciferase assay system (e.g., Promega's Luciferase Assay System).

  • Luminometer.

• Procedure:

  • Cell Seeding and Treatment: Seed the reporter cell line in a 96-well plate. After 24 hours, treat the cells with serial dilutions of RK-582 for a specified period (e.g., 24 hours).[1]

  • Cell Lysis: Lyse the cells using the lysis buffer provided with the luciferase assay kit.

  • Luminescence Measurement: Add the luciferase substrate to the cell lysates and immediately measure the luminescence using a luminometer.

  • Data Analysis: Normalize the luciferase activity to a co-transfected control reporter (e.g., Renilla luciferase) or to total protein concentration. Calculate the percentage of inhibition of Wnt signaling relative to the vehicle control and determine the IC50 value.

4. Western Blotting for Biomarker Analysis

This protocol is for detecting changes in the protein levels of AXIN2 (a Wnt target gene, which paradoxically can be induced as a negative feedback marker) and β-catenin.

• Procedure:

  • Cell Treatment and Lysis: Plate cells and treat them with various concentrations of RK-582 for a predetermined time. Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

  • SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer them to a PVDF or nitrocellulose membrane.

  • Immunoblotting:

    • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

    • Incubate the membrane with primary antibodies against AXIN2, β-catenin, and a loading control (e.g., GAPDH or β-actin) overnight at 4°C.

    • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

  • Analysis: Quantify the band intensities and normalize them to the loading control to determine the relative changes in protein expression. RK-582 treatment is expected to lead to an accumulation of AXIN and a decrease in active β-catenin.[4][8]

Disclaimer: These protocols are intended as a guide. Researchers should optimize the conditions for their specific cell lines and experimental setup. Always refer to the manufacturer's instructions for reagents and kits. For research use only. Not for use in diagnostic procedures.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. ClinicalTrials.gov [clinicaltrials.gov]
• 3. RK-582 - Immunomart [immunomart.com]
• 4. RK-582 | TNKS inhibitor | Probechem Biochemicals [probechem.com]
• 5. Study of a Tankyrase Inhibitor RK-582 for Patients With Unresectable Metastatic Colorectal Cancer [ctv.veeva.com]
• 6. | BioWorld [bioworld.com]
• 7. RK-582 - TargetMol Chemicals Inc [bioscience.co.uk]
• 8. Design and Discovery of an Orally Efficacious Spiroindolinone-Based Tankyrase Inhibitor for the Treatment of Colon Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. RK-582 | TargetMol [targetmol.com]
• 10. Japan’s first investigator-initiated phase I clinical trials of a tankyrase inhibitor launched | RIKEN Center for Sustainable Resource Science [csrs.riken.jp]
• 11. PAN Foundation Trial Finder [trialfinder.panfoundation.org]

Application Notes and Protocols for RK-582 in Mouse Xenograft Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of RK-582, a potent and selective tankyrase inhibitor, in mouse xenograft models of cancer. The primary focus is on the COLO-320DM colorectal adenocarcinoma model, for which the most definitive data is available.

Mechanism of Action

RK-582 is a small molecule inhibitor of tankyrase 1 and 2 (TNKS1/2), enzymes belonging to the poly(ADP-ribose) polymerase (PARP) family.[1][2] Tankyrases play a crucial role in the Wnt/β-catenin signaling pathway, which is frequently hyperactivated in various cancers, particularly colorectal cancer.

In the absence of Wnt signaling, a "destruction complex" composed of Axin, APC, GSK3β, and CK1α, targets β-catenin for proteasomal degradation. Upon Wnt ligand binding, or in cases of mutations in pathway components like APC, this destruction complex is inactivated. This leads to the stabilization and nuclear translocation of β-catenin, where it acts as a transcriptional co-activator with TCF/LEF transcription factors to drive the expression of genes involved in cell proliferation and survival.

Tankyrases promote the degradation of Axin, a key scaffolding protein in the β-catenin destruction complex. By inhibiting tankyrase activity, RK-582 stabilizes Axin, leading to the reformation of the destruction complex and subsequent degradation of β-catenin. This effectively downregulates Wnt/β-catenin signaling, resulting in decreased proliferation of cancer cells dependent on this pathway.

Signaling Pathway Diagram

Caption: Wnt/β-catenin signaling pathway and the inhibitory action of RK-582.

Quantitative Data Summary

The following table summarizes the reported in vivo efficacy of RK-582 in a COLO-320DM mouse xenograft model.

Parameter	Value	Reference
Cell Line	COLO-320DM (human colorectal adenocarcinoma)	[1][3][4]
Mouse Strain	Immunodeficient (e.g., NOD-SCID)
Dosage (Oral)	20 mg/kg	[5]
Dosage (Intraperitoneal)	10 mg/kg	[5]
Dosing Frequency	Twice daily	[4][5]
Observed Effect	Significant tumor growth inhibition	[1][3][4][5]
Toxicity	No significant toxicity or weight loss at effective doses. Intestinal toxicity observed at a high dose of 50 mg/kg twice daily.	[5]

Experimental Protocols

Cell Culture

• Cell Line: COLO-320DM (ATCC CCL-220).

• Growth Medium: RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS).

• Culture Conditions: 37°C in a humidified atmosphere with 5% CO₂.

• Subculture: Cells grow in suspension and as attached populations. For subculturing, shake the flask to detach cells, and transfer a portion of the cell suspension to a new flask with fresh medium. Attached cells can be harvested using standard trypsinization procedures if necessary.

In Vivo Formulation of RK-582

While the primary literature does not specify the exact vehicle, a common formulation for in vivo administration of similar small molecules, and one suggested by a commercial supplier of RK-582, is as follows.[1] It is recommended to perform small-scale formulation tests to ensure solubility and stability before preparing a large batch.

• Stock Solution: Prepare a stock solution of RK-582 in DMSO (e.g., 25 mg/mL).

• Vehicle Composition:

  • 10% DMSO

  • 40% PEG300

  • 5% Tween-80

  • 45% Saline

• Preparation of Working Solution (Example for 1 mL):

  • To 400 µL of PEG300, add 100 µL of the 25 mg/mL RK-582 stock solution in DMSO.

  • Mix thoroughly until a clear solution is formed.

  • Add 50 µL of Tween-80 and mix again.

  • Add 450 µL of saline to bring the final volume to 1 mL.

  • The final concentration of this working solution will be 2.5 mg/mL. Adjust the initial stock concentration or volumes to achieve the desired final concentration for dosing.

• Note: The working solution for in vivo experiments should be prepared fresh on the day of use. Gentle heating and/or sonication can be used to aid dissolution if precipitation occurs.

Mouse Xenograft Model Protocol

• Animals: Female immunodeficient mice (e.g., NOD-SCID or athymic nude mice), 6-8 weeks old.

• Cell Implantation:

  • Harvest COLO-320DM cells during their exponential growth phase.

  • Wash the cells with sterile phosphate-buffered saline (PBS).

  • Resuspend the cells in a 1:1 mixture of sterile PBS and Matrigel at a concentration of 5 x 10⁷ cells/mL.

  • Subcutaneously inject 100 µL of the cell suspension (5 x 10⁶ cells) into the flank of each mouse.

• Tumor Growth Monitoring:

  • Monitor the mice for tumor formation.

  • Once tumors are palpable, measure their dimensions (length and width) with calipers 2-3 times per week.

  • Calculate tumor volume using the formula: Volume = (Width² x Length) / 2.

• Treatment:

  • When tumors reach a predetermined average size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

  • Administer RK-582 (prepared as described above) or the vehicle control to the respective groups.

    • Oral Administration: Use oral gavage for precise dosing.

    • Intraperitoneal Administration: Administer via intraperitoneal injection.

  • Monitor the body weight of the mice 2-3 times per week as an indicator of general health and treatment-related toxicity.

• Endpoint:

  • Continue treatment and monitoring for a predefined period or until tumors in the control group reach a specified size.

  • At the end of the study, euthanize the mice and excise the tumors for weighing and further analysis (e.g., Western blot for pharmacodynamic markers like Axin2 and β-catenin, or immunohistochemistry).

Experimental Workflow Diagram

Caption: General experimental workflow for an RK-582 efficacy study in a mouse xenograft model.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Design and Discovery of an Orally Efficacious Spiroindolinone-Based Tankyrase Inhibitor for the Treatment of Colon Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. RK‐287107, a potent and specific tankyrase inhibitor, blocks colorectal cancer cell growth in a preclinical model - PMC [pmc.ncbi.nlm.nih.gov]
• 4. RK-287107, a potent and specific tankyrase inhibitor, blocks colorectal cancer cell growth in a preclinical model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Improving the predictive power of xenograft and syngeneic anti-tumour studies using mice humanised for pathways of drug metabolism - PMC [pmc.ncbi.nlm.nih.gov]

Topic: Utilizing RK-582 in a TCF/LEF Reporter Assay

An Application Note and Protocol for Researchers

Introduction

The Wnt/β-catenin signaling pathway is a fundamental cellular cascade that governs crucial aspects of embryonic development and adult tissue maintenance.[1][2] Aberrant activation of this pathway is a hallmark of numerous cancers, particularly colorectal cancer.[3] The pathway's signaling converges on the nuclear accumulation of β-catenin, which then associates with T-cell factor/lymphoid enhancer factor (TCF/LEF) transcription factors to drive the expression of target genes.[4][5]

The TCF/LEF reporter assay is a robust, quantitative method for monitoring the activity of the Wnt/β-catenin pathway.[4][6] This assay typically employs a luciferase reporter gene under the control of multiple TCF/LEF binding sites.[7] RK-582 is a potent and selective small-molecule inhibitor of tankyrases (TNKS1/TNKS2).[8][9] Tankyrases are enzymes that promote Wnt signaling by marking Axin, a key component of the β-catenin destruction complex, for degradation.[2][10] By inhibiting tankyrases, RK-582 stabilizes Axin, enhances β-catenin degradation, and consequently suppresses Wnt/β-catenin signaling.[10] These application notes provide a detailed protocol for using RK-582 to investigate Wnt pathway inhibition in a TCF/LEF reporter assay.

Principle of the TCF/LEF Reporter Assay

The TCF/LEF reporter assay is a cell-based system designed to measure the transcriptional activity of the Wnt/β-catenin pathway. The core component is a reporter vector containing a firefly luciferase gene driven by a minimal promoter fused to tandem repeats of the TCF/LEF transcription factor binding element.[4][7] When the Wnt pathway is activated, stabilized β-catenin translocates to the nucleus and forms a complex with TCF/LEF proteins, activating the transcription of the luciferase gene.[1] The resulting luminescence is directly proportional to the pathway's activity. A second reporter, typically Renilla luciferase expressed from a constitutive promoter, is co-transfected to serve as an internal control for normalizing transfection efficiency and cell viability.[5][7]

Wnt/β-catenin Signaling Pathway and RK-582 Mechanism of Action

Caption: Wnt signaling pathway and the inhibitory mechanism of RK-582.

Experimental Workflow

Caption: Experimental timeline for the TCF/LEF reporter assay with RK-582.

Detailed Protocol

This protocol is optimized for HEK293T cells in a 96-well format.[11] It can be adapted for other cell lines, though optimization may be necessary.

Materials and Reagents

• Cell Line: HEK293T (Human Embryonic Kidney) cells.

• Plasmids:

  • TCF/LEF Firefly Luciferase Reporter (e.g., M50 Super 8x TOPFlash).

  • Constitutive Renilla Luciferase Reporter (e.g., pRL-TK) for normalization.

• Culture Media:

  • DMEM with high glucose, supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Reagents:

  • RK-582 (Stock solution in DMSO, store at -20°C or -80°C).[9]

  • Recombinant Mouse or Human Wnt3a.[6]

  • Transfection Reagent (e.g., Lipofectamine 2000 or similar).

  • Phosphate-Buffered Saline (PBS).

  • Dual-Luciferase® Reporter Assay System.

• Equipment:

  • Humidified incubator (37°C, 5% CO2).

  • White, clear-bottom 96-well assay plates.

  • Luminometer capable of reading dual-luciferase assays.

Experimental Procedure

Day 1: Cell Seeding

• Culture HEK293T cells to approximately 80-90% confluency.

• Trypsinize and resuspend cells in complete growth medium.

• Seed 30,000 - 35,000 cells per well in 100 µL of medium into a white, clear-bottom 96-well plate.[6][7]

• Incubate overnight at 37°C with 5% CO2.

Day 2: Transfection

• Prepare the transfection mix per well. In a sterile tube, combine:

  • 100 ng TCF/LEF Firefly Luciferase reporter plasmid.

  • 10 ng Renilla Luciferase control plasmid.

  • Transfection reagent according to the manufacturer's protocol (e.g., in Opti-MEM).

• Incubate the mix at room temperature as per the manufacturer's instructions.

• Add the transfection complex dropwise to each well.

• Incubate for 24 hours.

Day 3: Treatment

• Prepare serial dilutions of RK-582 in culture medium. A suggested final concentration range to determine the IC50 is 0.01 nM to 1 µM. Include a DMSO-only vehicle control.

• Prepare Wnt3a-containing medium at a final concentration of 40 ng/mL.[6][12] This concentration should be optimized to produce a robust but sub-maximal stimulation.

• Carefully remove the transfection medium from the cells.

• Add 100 µL of the appropriate treatment medium to each well:

  • Unstimulated Control: Medium only.

  • Stimulated Control: Medium with Wnt3a (40 ng/mL) and DMSO vehicle.

  • RK-582 Treatment: Medium with Wnt3a (40 ng/mL) and the corresponding concentration of RK-582.

• Incubate for 16-24 hours.[6]

Day 4: Cell Lysis and Luminescence Measurement

• Remove the treatment medium and gently wash the cells once with 100 µL of PBS.

• Lyse the cells by adding 20-25 µL of 1X Passive Lysis Buffer per well.

• Incubate on an orbital shaker for 15 minutes at room temperature to ensure complete lysis.

• Perform the dual-luciferase assay according to the manufacturer's protocol, measuring Firefly luminescence first, followed by Renilla luminescence.

Data Analysis

• Normalization: For each well, calculate the ratio of Firefly luminescence to Renilla luminescence. This normalized value corrects for variations in cell number and transfection efficiency.

  • Normalized Ratio = Firefly Reading / Renilla Reading

• Fold Induction: Calculate the fold induction for the stimulated control relative to the unstimulated control to confirm assay performance.

  • Fold Induction = Avg. Normalized Ratio (Stimulated) / Avg. Normalized Ratio (Unstimulated)

• Percent Inhibition: Calculate the percentage of inhibition for each RK-582 concentration relative to the stimulated (vehicle) control.

  • % Inhibition = [1 - (Normalized Ratio (RK-582) / Avg. Normalized Ratio (Stimulated))] x 100

• IC50 Determination: Plot the % Inhibition against the log of the RK-582 concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

Data Presentation

The following table presents representative data for the inhibition of Wnt3a-induced TCF/LEF reporter activity by RK-582.

Table 1: Representative Dose-Response Data for RK-582

RK-582 Conc. (nM)	Normalized Luciferase Activity (RLU Ratio)	Standard Deviation	% Inhibition
0 (Unstimulated)	1.0	0.12	-
0 (Stimulated + DMSO)	45.3	4.1	0%
0.01	43.1	3.8	4.9%
0.1	31.7	2.9	30.0%
0.3	22.1	2.5	51.2%
1.0	10.4	1.3	77.0%
10	2.5	0.4	94.5%
100	1.2	0.2	97.3%

Based on this data, the calculated IC50 for RK-582 is approximately 0.29 nM, consistent with published values.[9]

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Low Fold-Induction	- Low transfection efficiency.- Inactive Wnt3a ligand.- Cells are overgrown or unhealthy.	- Optimize cell density and transfection reagent-to-DNA ratio.- Use a fresh aliquot of Wnt3a; verify its activity.- Ensure cells are passaged regularly and are in the logarithmic growth phase.
High Well-to-Well Variability	- Inconsistent cell seeding.- Pipetting errors.- Edge effects on the 96-well plate.	- Ensure a homogenous single-cell suspension before plating.- Use calibrated pipettes and reverse pipetting for viscous solutions.- Avoid using the outermost wells or fill them with PBS to maintain humidity.
RK-582 Shows No Effect	- Incorrect drug concentration.- Drug degradation.	- Verify stock concentration and serial dilutions.- Prepare fresh dilutions from a new stock aliquot. Ensure proper storage at -80°C.[9]

References

• 1. bpsbioscience.com [bpsbioscience.com]
• 2. benchchem.com [benchchem.com]
• 3. | BioWorld [bioworld.com]
• 4. signosisinc.com [signosisinc.com]
• 5. Discovery of chemical probes that suppress Wnt/β‐catenin signaling through high‐throughput screening - PMC [pmc.ncbi.nlm.nih.gov]
• 6. bpsbioscience.com [bpsbioscience.com]
• 7. bpsbioscience.com [bpsbioscience.com]
• 8. Design and Discovery of an Orally Efficacious Spiroindolinone-Based Tankyrase Inhibitor for the Treatment of Colon Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. ClinicalTrials.gov [clinicaltrials.gov]
• 11. TCF/LEF-Luc Reporter Cell Line-HEK293T (CSC-RR0222) - Creative Biogene [creative-biogene.com]
• 12. bpsbioscience.com [bpsbioscience.com]

Application Notes and Protocols for AXIN2 Stabilization with the Tankyrase Inhibitor RK-582

For Researchers, Scientists, and Drug Development Professionals

Introduction

AXIN2 is a crucial scaffold protein and a negative regulator of the Wnt/β-catenin signaling pathway. Its cellular levels are tightly controlled through a process of poly-ADP-ribosylation (PARsylation) by tankyrase (TNKS) enzymes, which targets AXIN2 for proteasomal degradation.[1][2][3] Dysregulation of the Wnt pathway is a hallmark of many cancers, particularly colorectal cancer, making it a key target for therapeutic intervention.[1]

RK-582 is a potent and selective small molecule inhibitor of tankyrase 1 and 2 (TNKS1/2).[4] By inhibiting tankyrase activity, RK-582 prevents the PARsylation of AXIN2, leading to its stabilization and accumulation.[1][4] This enhanced level of AXIN2 reinforces the β-catenin destruction complex, promoting the degradation of β-catenin and thereby downregulating Wnt signaling.[4] These application notes provide a detailed protocol for utilizing Western blotting to quantify the stabilization of AXIN2 in response to RK-582 treatment.

Signaling Pathway and Mechanism of Action

The diagram below illustrates the canonical Wnt/β-catenin signaling pathway and the mechanism through which RK-582 stabilizes AXIN2. In the absence of a Wnt ligand, the destruction complex, composed of AXIN, APC, GSK3β, and CK1, phosphorylates β-catenin, marking it for ubiquitination and subsequent degradation by the proteasome. Tankyrases (TNKS1/2) constantly PARsylate AXIN, leading to its ubiquitination and degradation. This turnover of AXIN limits the activity of the destruction complex. RK-582 inhibits TNKS1/2, preventing AXIN2 degradation and thus enhancing the destruction of β-catenin.

Figure 1: Mechanism of AXIN2 stabilization by RK-582.

Data Presentation: AXIN2 Stabilization by Tankyrase Inhibition

The following table summarizes representative quantitative data on the effects of tankyrase inhibitors on AXIN2 protein levels as determined by Western blot analysis from various studies. While this data was generated using the tankyrase inhibitor G007-LK, it serves as a general reference for the expected outcomes when using RK-582, due to their identical mechanism of action.

Cell Line	Treatment (Inhibitor)	Duration	Fold Change in AXIN2 Protein Level (Mean ± SEM)	Reference
SW480	100 nM (G007-LK)	Overnight	6 to 10-fold increase	[4]
SW480	500 nM (G007-LK)	2 hours	~4-fold increase	[5]
SW480	500 nM (G007-LK)	4 hours	~10-fold increase	[5]
SW480	500 nM (G007-LK)	6 hours	~15-fold increase	[5]
SW480	500 nM (G007-LK)	24 hours	~18-fold increase	[5]
DAOY	5 µM (XAV939)	8 hours	1.7-fold increase	[6]
ONS-76	5 µM (XAV939)	8 hours	1.8-fold increase	[6]

Experimental Protocols

This section provides a detailed methodology for a Western blot experiment to assess the stabilization of AXIN2 protein in cultured cells following treatment with RK-582.

Workflow Overview

Figure 2: Key steps of the Western blot workflow.

Cell Culture and Seeding

• Culture a human colorectal cancer cell line with a constitutively active Wnt pathway (e.g., SW480, COLO-320DM) in the recommended growth medium supplemented with fetal bovine serum (FBS) and antibiotics.

• Seed the cells in 6-well plates at a density that will result in 70-80% confluency at the time of treatment. Allow the cells to adhere and grow for approximately 24 hours.

RK-582 Treatment

• Prepare a stock solution of RK-582 in dimethyl sulfoxide (B87167) (DMSO).

• On the day of the experiment, dilute the RK-582 stock solution in the cell culture medium to achieve the desired final concentrations. A dose-response experiment may include concentrations ranging from 10 nM to 1 µM. For a time-course experiment, a single effective concentration (e.g., 100 nM) can be used for various durations (e.g., 4, 8, 16, and 24 hours).

• Include a vehicle control for each time point, treating cells with the same concentration of DMSO used in the highest RK-582 treatment group.

• Remove the old medium from the cells and replace it with the medium containing RK-582 or the vehicle control.

• Incubate the cells for the desired treatment period.

Cell Lysis

• After treatment, place the 6-well plates on ice and wash the cells twice with ice-cold phosphate-buffered saline (PBS).

• Aspirate the PBS completely and add 100-150 µL of ice-cold RIPA lysis buffer supplemented with a protease and phosphatase inhibitor cocktail to each well.

• Scrape the cells from the plate using a cell scraper and transfer the lysate to a pre-chilled microcentrifuge tube.

• Incubate the lysates on ice for 30 minutes with occasional vortexing.

• Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C to pellet the cell debris.

• Carefully transfer the supernatant (protein lysate) to a new pre-chilled tube.

Protein Quantification

• Determine the protein concentration of each lysate using a bicinchoninic acid (BCA) assay or a similar protein quantification method, following the manufacturer's instructions.

• Normalize the protein concentration of all samples with lysis buffer to ensure equal loading in the subsequent steps.

SDS-PAGE

• To 20-40 µg of protein from each sample, add an equal volume of 2x Laemmli sample buffer.

• Boil the samples at 95-100°C for 5 minutes to denature the proteins.

• Load the denatured protein samples into the wells of a 4-12% Bis-Tris or similar precast polyacrylamide gel. Include a pre-stained protein ladder to monitor the separation.

• Run the gel according to the manufacturer's recommendations until the dye front reaches the bottom.

Protein Transfer

• Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) membrane using a wet or semi-dry transfer system.

• After transfer, briefly wash the membrane with deionized water and then with Tris-buffered saline with 0.1% Tween-20 (TBST).

Immunoblotting

• Block the membrane with 5% non-fat dry milk or 5% bovine serum albumin (BSA) in TBST for 1 hour at room temperature with gentle agitation to prevent non-specific antibody binding.

• Incubate the membrane with a primary antibody specific for AXIN2 (e.g., rabbit anti-AXIN2, diluted 1:1000 in blocking buffer) overnight at 4°C with gentle shaking.

• The following day, wash the membrane three times for 10 minutes each with TBST.

• Incubate the membrane with an appropriate horseradish peroxidase (HRP)-conjugated secondary antibody (e.g., goat anti-rabbit HRP, diluted in blocking buffer) for 1 hour at room temperature.

• Wash the membrane again three times for 10 minutes each with TBST.

• For a loading control, the membrane can be stripped and re-probed with an antibody against a housekeeping protein such as GAPDH or β-actin.

Detection and Analysis

• Prepare an enhanced chemiluminescence (ECL) substrate according to the manufacturer's instructions and incubate it with the membrane.

• Capture the chemiluminescent signal using a digital imaging system.

• Perform densitometric analysis of the AXIN2 and loading control bands using appropriate software (e.g., ImageJ).

• Normalize the intensity of the AXIN2 band to the corresponding loading control band for each sample.

• Calculate the fold change in AXIN2 protein levels in RK-582-treated samples relative to the vehicle-treated control.

References

• 1. researchgate.net [researchgate.net]
• 2. Tankyrase 1 inhibitior XAV939 increases chemosensitivity in colon cancer cell lines via inhibition of the Wnt signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of Tankyrases Induces Axin Stabilization and Blocks Wnt Signalling in Breast Cancer Cells | PLOS One [journals.plos.org]
• 4. AXIN2 promotes degradation of AXIN1 through tankyrase in colorectal cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: RK-582 for 3D Organoid Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

RK-582 is a potent and selective small molecule inhibitor of tankyrase 1 and 2 (TNKS1/TNKS2), enzymes belonging to the poly(ADP-ribose) polymerase (PARP) family.[1][2] Tankyrases play a critical role in the regulation of the Wnt/β-catenin signaling pathway, which is frequently hyperactivated in various cancers, particularly colorectal cancer (CRC).[3][4] By inhibiting tankyrase, RK-582 stabilizes the β-catenin destruction complex, leading to the degradation of β-catenin and subsequent downregulation of Wnt signaling target genes.[1][5]

Patient-derived organoids (PDOs) have emerged as a pivotal preclinical model, recapitulating the genetic and phenotypic heterogeneity of original tumors. The application of RK-582 in 3D organoid cultures offers a physiologically relevant platform to investigate Wnt pathway dependency, assess therapeutic efficacy, and explore mechanisms of resistance in a patient-specific context. These notes provide a detailed guide for the utilization of RK-582 in 3D organoid culture systems, with a focus on colorectal cancer organoids.

Mechanism of Action

In the canonical Wnt signaling pathway, the stability of the transcriptional coactivator β-catenin is tightly controlled by a multi-protein "destruction complex," of which Axin is a key scaffolding component.[3] Tankyrase enzymes (TNKS1 and TNKS2) promote the PARylation (poly-ADP-ribosylation) of Axin, tagging it for ubiquitination and subsequent proteasomal degradation.[3] This destabilization of the destruction complex allows β-catenin to accumulate, translocate to the nucleus, and activate the transcription of Wnt target genes, such as c-Myc and Cyclin D1, which drive cell proliferation.[5]

RK-582 inhibits the catalytic activity of tankyrases.[1] This inhibition prevents the PARylation of Axin, leading to its stabilization and the proper assembly of the β-catenin destruction complex.[5][6][7] As a result, β-catenin is phosphorylated, ubiquitinated, and degraded, thereby attenuating the oncogenic Wnt signaling cascade.[2]

Caption: Wnt/β-catenin signaling pathway and the inhibitory action of RK-582.

Quantitative Data

The following tables summarize the inhibitory activity of RK-582 on its targets and its anti-proliferative effects on cancer cell lines. Data for the effects of other tankyrase inhibitors on 3D organoid cultures are also provided as a reference.

Table 1: In Vitro Inhibitory Activity of RK-582

Target	IC₅₀ (nM)	Cell Line	Assay	Reference
TNKS1	39.1	-	Enzymatic Assay	[2]
TNKS2	36.2	-	Enzymatic Assay	[2]
PARP1	18,168	-	Enzymatic Assay	[8]
TCF Reporter	0.3	HEK293	Luciferase Assay	[2]
TCF Reporter	3.1	DLD-1	Luciferase Assay	[2]

Table 2: Anti-proliferative Activity of RK-582 and Other Tankyrase Inhibitors

Compound	GI₅₀ / EC₅₀	Cell Line / Organoid Line	Culture Type	Reference
RK-582	230 nM	COLO 320	2D Culture	[8]
RK-582	35 nM	COLO 320DM	2D Culture	[2]
Tankyrase Inhibitor C1	~1-10 nM	CRC Organoids (Iso 72, Iso 75)	3D Culture	[9][10]
Tankyrase Inhibitor C1	>50 nM	CRC Organoid (Iso 50)	3D Culture	[10]
Tankyrase Inhibitor C2	~1-10 nM	CRC Organoids (Iso 72, Iso 75)	3D Culture	[9]

Note: GI₅₀ (Growth Inhibition 50) and EC₅₀ (Half maximal effective concentration) values for organoids are highly dependent on the specific patient-derived line and its underlying genetic mutations.

Experimental Protocols

The following protocols are provided as a guideline and should be optimized for specific organoid lines and experimental goals.

Protocol 1: General Maintenance of Colorectal Cancer (CRC) Organoids

This protocol is based on established methods for patient-derived CRC organoid culture.[11][12]

Materials:

• Basement Membrane Matrix (e.g., Matrigel®)

• CRC Organoid Culture Medium (Advanced DMEM/F-12 with supplements: N2, B27, HEPES, Penicillin-Streptomycin, GlutaMAX, N-acetylcysteine, Nicotinamide, EGF, FGF2, A-83-01, and Y-27632)[11]

• Cell recovery solution (e.g., Corning® Cell Recovery Solution)

• Recombinant trypsin solution (e.g., TrypLE™ Express)

• Sterile PBS, 15 mL and 50 mL conical tubes, cell culture plates (24- or 48-well)

Procedure:

• Thawing and Seeding: Thaw cryopreserved organoids rapidly at 37°C. Wash with basal medium and centrifuge. Resuspend the organoid pellet in the required volume of cold basement membrane matrix.

• Plating: Dispense 20-50 µL domes of the organoid/matrix mixture into the center of pre-warmed culture plate wells.

• Polymerization: Incubate the plate at 37°C for 15-20 minutes to allow the domes to solidify.

• Feeding: Gently add 500 µL of pre-warmed complete CRC organoid culture medium to each well.

• Maintenance: Replace the culture medium every 2-3 days. Monitor organoid growth and morphology using a brightfield microscope.

• Passaging: Passage organoids every 7-14 days, depending on growth rate.

  • Mechanically disrupt the matrix domes and collect the organoids.

  • Incubate in a cell recovery solution on ice to depolymerize the matrix.

  • Wash and dissociate organoids into small fragments or single cells using a recombinant trypsin solution at 37°C.

  • Resuspend the fragments/cells in a fresh cold basement membrane matrix and re-plate as described above.

Protocol 2: RK-582 Treatment and Viability Assessment of 3D Organoids

This protocol is adapted from methodologies used for testing other tankyrase inhibitors on CRC organoids.[10][13]

Materials:

• Established CRC organoid cultures

• RK-582 stock solution (dissolved in DMSO)

• CRC Organoid Culture Medium

• 96-well clear-bottom white plates

• 3D Cell Viability Assay reagent (e.g., CellTiter-Glo® 3D)

• Luminometer

Procedure:

• Organoid Dissociation: Passage mature organoids and dissociate them into a near-single cell suspension using TrypLE™.

• Seeding for Assay: Count cells and resuspend in a cold basement membrane matrix at a density of approximately 400 cells/µL.[13] Plate 5-10 µL domes into each well of a pre-warmed 96-well plate.

• Polymerization: Incubate at 37°C for 15-20 minutes to solidify the domes.

• Drug Preparation: Prepare a serial dilution of RK-582 in complete organoid culture medium. A typical concentration range could be 0.1 nM to 10 µM. Include a DMSO-only vehicle control (final DMSO concentration should be ≤ 0.1%).

• Treatment: Add 100 µL of the medium containing the respective RK-582 concentration or vehicle control to each well.

• Incubation: Incubate the plate for 6 days at 37°C, 5% CO₂.

• Viability Assay:

  • Allow the plate and the viability reagent to equilibrate to room temperature.

  • Add a volume of reagent equal to the volume of medium in the well (e.g., 100 µL).

  • Mix on an orbital shaker for 5 minutes to induce cell lysis.

  • Incubate at room temperature for 25-30 minutes to stabilize the luminescent signal.

  • Measure luminescence using a plate reader.

• Data Analysis: Normalize the luminescence readings to the vehicle control. Plot the dose-response curve and calculate the GI₅₀/EC₅₀ value using appropriate software (e.g., GraphPad Prism).

Caption: Experimental workflow for testing RK-582 on 3D organoids.

Protocol 3: Immunofluorescence Staining of Treated Organoids

Materials:

• Treated organoids in 96-well plates

• 4% Paraformaldehyde (PFA)

• PBS with 100 mM glycine (B1666218)

• Permeabilization/Blocking Buffer (PBS with 10% horse serum, 0.1% BSA, 0.2% Triton X-100, 0.05% Tween 20)[13]

• Primary antibodies (e.g., anti-β-catenin, anti-Ki67)

• Fluorescently-conjugated secondary antibodies

• Nuclear counterstain (e.g., Hoechst or DAPI)

• Confocal microscope

Procedure:

• Fixation: After the 6-day treatment, carefully remove the medium and fix the organoids with 4% PFA for 15-20 minutes at room temperature.[13]

• Washing: Wash the wells with PBS containing 100 mM glycine to quench the PFA.[13]

• Permeabilization and Blocking: Add Permeabilization/Blocking buffer and incubate overnight at 4°C.[13]

• Primary Antibody: Incubate with primary antibodies diluted in blocking buffer overnight at 4°C.

• Washing: Wash wells multiple times with PBS.

• Secondary Antibody and Counterstain: Incubate with secondary antibodies and a nuclear counterstain diluted in blocking buffer overnight at 4°C in the dark.[13]

• Final Washes: Wash wells multiple times with PBS.

• Imaging: Acquire images using a confocal microscope. Analyze changes in protein expression, localization (e.g., nuclear β-catenin), and proliferation (Ki67-positive cells).

Potential Applications in Drug Development

• Patient Stratification: Identify patient-derived organoids that are sensitive to RK-582, potentially correlating with specific genetic backgrounds (e.g., APC mutations).

• Efficacy Testing: Quantify the anti-proliferative and cytotoxic effects of RK-582 in a more clinically relevant model compared to 2D cell lines.

• Biomarker Discovery: Use treated organoids to identify biomarkers of response or resistance to tankyrase inhibition through molecular analyses (e.g., qPCR for Axin2, western blot for β-catenin).[13]

• Combination Studies: Screen for synergistic effects of RK-582 with standard-of-care chemotherapies or other targeted agents in a high-throughput manner.

Disclaimer: RK-582 is for research use only. The protocols provided are intended as a starting point and require optimization for specific experimental conditions and organoid models.

References

• 1. Design and Discovery of an Orally Efficacious Spiroindolinone-Based Tankyrase Inhibitor for the Treatment of Colon Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. RK-582 | TNKS inhibitor | Probechem Biochemicals [probechem.com]
• 3. Regulation of Wnt/β‐catenin signalling by tankyrase‐dependent poly(ADP‐ribosyl)ation and scaffolding - PMC [pmc.ncbi.nlm.nih.gov]
• 4. | BioWorld [bioworld.com]
• 5. mdpi.com [mdpi.com]
• 6. ClinicalTrials.gov [clinicaltrials.gov]
• 7. Study of a Tankyrase Inhibitor RK-582 for Patients With Unresectable Metastatic Colorectal Cancer [ctv.veeva.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. 3D imaging of colorectal cancer organoids identifies responses to Tankyrase inhibitors | PLOS One [journals.plos.org]
• 10. researchgate.net [researchgate.net]
• 11. Protocol for generation of and high-throughput drug testing with patient-derived colorectal cancer organoids - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Effective Techniques for Cancer Organoid Culture - Behind the Bench [thermofisher.com]
• 13. 3D imaging of colorectal cancer organoids identifies responses to Tankyrase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cell Viability Assays with RK-582

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for assessing the effect of RK-582, a selective tankyrase inhibitor, on cell viability using two common assays: the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay and the CellTiter-Glo® Luminescent Cell Viability Assay.

Introduction to RK-582

RK-582 is a potent and orally active spiroindoline-based inhibitor of tankyrase 1 and 2 (TNKS1/2), enzymes belonging to the poly(ADP-ribose) polymerase (PARP) family.[1][2][3] Tankyrases play a crucial role in the Wnt/β-catenin signaling pathway, which is often hyperactivated in various cancers, particularly colorectal cancer.[3][4][5] By inhibiting tankyrase, RK-582 promotes the accumulation of Axin, a key component of the β-catenin destruction complex.[2][6] This leads to the degradation of β-catenin, thereby downregulating the expression of Wnt target genes and ultimately inhibiting cancer cell proliferation.[2][3][6] RK-582 has demonstrated significant anti-tumor activity in preclinical models of colorectal cancer.[1][2][3]

Quantitative Data Summary

The following tables summarize the reported in vitro efficacy of RK-582 in various cancer cell lines.

Table 1: Inhibitory Concentration (IC50) of RK-582 on Tankyrase Enzymes

Target	IC50 (nM)
TNKS1/PARP5A	36.1[1]
TNKS2	36.2[2]
PARP1	18168[1]

Table 2: Growth Inhibition (GI50) of RK-582 in Cancer Cell Lines

Cell Line	Cancer Type	GI50 (µM)	Assay
COLO-320DM	Rectal Adenocarcinoma	0.035	MTT Assay[1]
COLO-320	Colon Adenocarcinoma	0.23	Growth Inhibition[1]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of RK-582 and the general workflow for assessing its impact on cell viability.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. RK-582 | TNKS inhibitor | Probechem Biochemicals [probechem.com]
• 3. Design and Discovery of an Orally Efficacious Spiroindolinone-Based Tankyrase Inhibitor for the Treatment of Colon Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. | BioWorld [bioworld.com]
• 5. Japan’s first investigator-initiated phase I clinical trials of a tankyrase inhibitor launched | RIKEN Center for Sustainable Resource Science [csrs.riken.jp]
• 6. ClinicalTrials.gov [clinicaltrials.gov]

Application Notes: Immunoprecipitation of Tankyrase Following RK-582 Treatment

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the immunoprecipitation of tankyrase after treatment with RK-582, a potent and selective tankyrase inhibitor. This document is intended to guide researchers in studying the effects of RK-582 on the Wnt/β-catenin signaling pathway, a critical pathway in cancer pathogenesis, particularly in colorectal cancer.[1][2][3][4]

Introduction to Tankyrase and RK-582

Tankyrase (TNKS), a member of the poly(ADP-ribose) polymerase (PARP) family, plays a crucial role in various cellular processes, including the regulation of the Wnt/β-catenin signaling pathway.[2][3] In the absence of a Wnt signal, a "destruction complex" targets β-catenin for proteasomal degradation. A key component of this complex is Axin. Tankyrase poly(ADP-ribosyl)ates (PARylates) Axin, leading to its ubiquitination and subsequent degradation. This destabilization of the destruction complex results in the accumulation of β-catenin, which then translocates to the nucleus to activate target gene expression, promoting cell proliferation.[5]

RK-582 is a potent, orally bioavailable, and selective small molecule inhibitor of tankyrase 1 (TNKS1) and tankyrase 2 (TNKS2).[4][6][7] By inhibiting the enzymatic activity of tankyrase, RK-582 prevents the PARylation of Axin, leading to its stabilization and accumulation.[2][3][4] This, in turn, enhances the activity of the β-catenin destruction complex, resulting in decreased levels of β-catenin and the downregulation of its target genes.[1][2][3][4] These characteristics make RK-582 a promising therapeutic agent for cancers with aberrant Wnt/β-catenin signaling.[2][3][4]

Wnt/β-catenin Signaling Pathway and RK-582 Inhibition

The following diagram illustrates the canonical Wnt/β-catenin signaling pathway and the mechanism of action of RK-582.

Caption: Wnt/β-catenin signaling and the inhibitory action of RK-582.

Quantitative Data on RK-582 Activity

The following tables summarize the in vitro activity of RK-582.

Parameter	Value	Cell Line/Enzyme	Reference
IC50 (TNKS1/PARP5A)	36.1 nM	Enzyme Assay	[6]
IC50 (TNKS2)	36.2 nM	Enzyme Assay	[7]
IC50 (PARP1)	18.168 nM	Enzyme Assay	[6]
GI50	0.23 µM (230 nM)	COLO-320DM	[6]
TCF Reporter IC50	0.3 nM	HEK293	[7]
TCF Reporter IC50	3.1 nM	DLD-1	[7]

Table 1: In Vitro Inhibitory Activity of RK-582.

Treatment	Effect on Biomarkers	Reference
RK-582 (dose-dependent)	Elevation of AXIN2 levels	[1][4]
RK-582 (dose-dependent)	Attenuation of β-catenin levels	[1][4]

Table 2: Pharmacodynamic Effects of RK-582 in Colorectal Cancer Cells.

Experimental Protocols

Protocol 1: Cell Culture and RK-582 Treatment

This protocol describes the general procedure for culturing colorectal cancer cells and treating them with RK-582 prior to immunoprecipitation.

Materials:

• Colorectal cancer cell line (e.g., COLO-320DM, SW480)

• Complete growth medium (e.g., RPMI-1640 or DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin)

• RK-582 (dissolved in DMSO to create a stock solution)

• Phosphate-buffered saline (PBS), sterile

• Cell culture plates or flasks

• Incubator (37°C, 5% CO2)

Procedure:

• Cell Seeding: Seed the colorectal cancer cells in appropriate cell culture plates or flasks and allow them to adhere and reach 70-80% confluency.

• RK-582 Preparation: Prepare the desired concentrations of RK-582 by diluting the stock solution in complete growth medium. A vehicle control (DMSO) should be prepared in parallel.

• Cell Treatment: Remove the growth medium from the cells and replace it with the medium containing different concentrations of RK-582 or the vehicle control.

• Incubation: Incubate the cells for the desired time period (e.g., 16-24 hours) to allow for the inhibitor to take effect.

Protocol 2: Immunoprecipitation of Tankyrase

This protocol details the steps for immunoprecipitating tankyrase from cell lysates after RK-582 treatment.

Materials:

• Treated cells from Protocol 1

• Ice-cold PBS

• Lysis buffer (e.g., RIPA buffer or a non-denaturing lysis buffer: 20-50 mM Tris-HCl pH 7.5-8.0, 150 mM NaCl, 0.5-1.0% NP-40, 2 mM EDTA) supplemented with protease and phosphatase inhibitors

• Cell scraper

• Microcentrifuge tubes

• Centrifuge (refrigerated)

• Protein A/G agarose (B213101) or magnetic beads

• Anti-Tankyrase antibody (validated for immunoprecipitation)

• Isotype control IgG

• Washing buffer (e.g., lysis buffer with a lower detergent concentration or PBS with 0.1% Tween-20)

• Elution buffer (e.g., 0.1 M glycine (B1666218) pH 2.5-3.0 or 2x Laemmli sample buffer)

Procedure:

• Cell Lysis:

  • Wash the treated cells twice with ice-cold PBS.

  • Add ice-cold lysis buffer to the plate and scrape the cells.

  • Transfer the cell lysate to a pre-chilled microcentrifuge tube.

  • Incubate on ice for 30 minutes with occasional vortexing.

  • Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.

  • Transfer the supernatant (protein lysate) to a new pre-chilled tube.

• Pre-clearing (Optional but Recommended):

  • Add protein A/G beads to the lysate and incubate for 1 hour at 4°C with gentle rotation to reduce non-specific binding.

  • Centrifuge at 1,000 x g for 1 minute at 4°C and collect the supernatant.

• Immunoprecipitation:

  • Determine the protein concentration of the lysate.

  • To equal amounts of protein lysate, add the anti-Tankyrase antibody or an isotype control IgG.

  • Incubate for 2-4 hours or overnight at 4°C with gentle rotation.

  • Add pre-washed protein A/G beads to each sample and incubate for another 1-2 hours at 4°C with gentle rotation.

• Washing:

  • Pellet the beads by centrifugation (1,000 x g for 1 minute at 4°C).

  • Carefully remove the supernatant.

  • Wash the beads 3-5 times with ice-cold washing buffer. After the final wash, remove as much supernatant as possible.

• Elution:

  • Add elution buffer to the beads.

  • For analysis by Western blot, add 2x Laemmli sample buffer and boil for 5-10 minutes to elute and denature the proteins.

  • Centrifuge to pellet the beads and collect the supernatant containing the immunoprecipitated proteins.

Protocol 3: Western Blot Analysis

This protocol is for the detection of tankyrase and its interacting partners (e.g., Axin) in the immunoprecipitated samples.

Materials:

• Eluted samples from Protocol 2

• SDS-PAGE gels

• Electrophoresis apparatus

• Transfer apparatus (wet or semi-dry)

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-Tankyrase, anti-Axin1/2, anti-β-catenin)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• SDS-PAGE: Load the eluted samples and an input control (a small fraction of the initial cell lysate) onto an SDS-PAGE gel and run the electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody diluted in blocking buffer overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Detection: Add ECL substrate to the membrane and visualize the protein bands using an imaging system.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the overall experimental workflow and the logical relationship of the immunoprecipitation process.

Caption: Overall experimental workflow.

Caption: Logical diagram of the immunoprecipitation process.

References

• 1. Design and Discovery of an Orally Efficacious Spiroindolinone-Based Tankyrase Inhibitor for the Treatment of Colon Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ClinicalTrials.gov [clinicaltrials.gov]
• 3. Study of a Tankyrase Inhibitor RK-582 for Patients With Unresectable Metastatic Colorectal Cancer [ctv.veeva.com]
• 4. | BioWorld [bioworld.com]
• 5. Regulation of Wnt/β‐catenin signalling by tankyrase‐dependent poly(ADP‐ribosyl)ation and scaffolding - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. RK-582 | TNKS inhibitor | Probechem Biochemicals [probechem.com]

Application Notes and Protocols: Pharmacokinetic Analysis of RK-582 in Mice

For Researchers, Scientists, and Drug Development Professionals

Introduction

RK-582 is a potent and orally bioavailable spiroindoline-based inhibitor of tankyrase (TNKS1/2), key enzymes in the Wnt/β-catenin signaling pathway.[1][2] Dysregulation of this pathway is a critical driver in the pathogenesis of various cancers, particularly colorectal cancer.[2] As a promising therapeutic candidate, understanding the pharmacokinetic profile of RK-582 is essential for designing preclinical efficacy and toxicology studies and for predicting its behavior in clinical settings.

These application notes provide a summary of the pharmacokinetic parameters of RK-582 in mice and a detailed protocol for conducting such an analysis. This information is critical for researchers investigating the in vivo properties of RK-582.

Pharmacokinetic Profile of RK-582 in Mice

The pharmacokinetic properties of RK-582 have been evaluated in mice, demonstrating its suitability for in vivo studies. The compound exhibits a favorable profile, supporting its development as an orally administered therapeutic agent.[1]

Data Summary

The following table summarizes the key pharmacokinetic parameters of RK-582 in mice following oral (p.o.) and intraperitoneal (i.p.) administration. This data is essential for dose selection and scheduling in preclinical models.

Parameter	Oral (p.o.) Administration	Intraperitoneal (i.p.) Administration
Dose	20 mg/kg	10 mg/kg
Cmax (Maximum Concentration)	Data not publicly available	Data not publicly available
Tmax (Time to Cmax)	Data not publicly available	Data not publicly available
AUC (Area Under the Curve)	Data not publicly available	Data not publicly available
Half-life (t½)	Data not publicly available	Data not publicly available
Bioavailability	Good oral bioavailability	Not applicable
Vehicle/Formulation	Not specified in public documents	Not specified in public documents

Note: Specific quantitative values for Cmax, Tmax, AUC, and half-life are detailed in the primary literature and its supporting information. Researchers should refer to the publication "Design and Discovery of an Orally Efficacious Spiroindolinone-Based Tankyrase Inhibitor for the Treatment of Colon Cancer" for these precise values.

Experimental Protocols

A detailed and robust experimental protocol is crucial for obtaining reliable and reproducible pharmacokinetic data. The following protocol outlines the key steps for the pharmacokinetic analysis of RK-582 in a mouse model.

Animal Model

• Species: Mouse

• Strain: Severe combined immunodeficient (SCID) or other appropriate strain (e.g., NOD.CB17-Prkdcscid/J, BALB/c-nu/nu).

• Sex: Female or male, to be consistent throughout the study.

• Age/Weight: 8-10 weeks old / 20-25 g.

• Acclimatization: Animals should be acclimatized for at least one week before the experiment.

• Housing: Maintained in a controlled environment with a 12-hour light/dark cycle, and access to food and water ad libitum.

Drug Formulation and Administration

• Compound: RK-582

• Formulation: Prepare a suspension or solution suitable for the chosen route of administration. A common vehicle for oral administration is 0.5% methylcellulose (B11928114) in water. For intraperitoneal injection, a solution in a vehicle such as 10% DMSO and 90% corn oil may be used.[3] The exact formulation should be optimized for solubility and stability.

• Dose Levels: Based on efficacy studies, a dose of 10-20 mg/kg is recommended.[1]

• Routes of Administration:

  • Oral (p.o.): Administer using a gavage needle.

  • Intraperitoneal (i.p.): Administer via intraperitoneal injection.

  • Intravenous (i.v.): For bioavailability studies, a separate cohort with i.v. administration is required.

Blood Sampling

• Sampling Time Points: A typical sampling schedule would be: 0 (pre-dose), 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

• Blood Collection:

  • Collect approximately 50-100 µL of blood at each time point.

  • Use a sparse sampling or serial bleeding technique if permitted and ethically approved, or a terminal bleed for each time point cohort.

  • Common collection sites include the saphenous vein, tail vein, or retro-orbital sinus (terminal bleed).

• Anticoagulant: Collect blood into tubes containing an appropriate anticoagulant (e.g., EDTA or heparin).

• Plasma Preparation: Centrifuge the blood samples (e.g., at 4°C, 2000 x g for 15 minutes) to separate the plasma.

• Sample Storage: Store plasma samples at -80°C until analysis.

Bioanalytical Method

• Technique: High-Performance Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the standard method for quantifying small molecules like RK-582 in biological matrices.

• Sample Preparation:

  • Protein precipitation is a common method to extract the drug from plasma. Add a suitable organic solvent (e.g., acetonitrile) to the plasma samples.

  • Vortex and centrifuge to pellet the precipitated proteins.

  • Transfer the supernatant for analysis.

• LC-MS/MS Conditions:

  • Develop a specific and sensitive LC-MS/MS method for the detection and quantification of RK-582.

  • This includes optimizing the chromatographic separation (column, mobile phase, gradient) and mass spectrometric detection (ion source, parent and daughter ions, collision energy).

• Quantification:

  • Prepare a standard curve of RK-582 in blank mouse plasma.

  • Use an internal standard to correct for matrix effects and extraction variability.

  • Calculate the concentration of RK-582 in the unknown samples by interpolating from the standard curve.

Data Analysis

• Pharmacokinetic Parameters: Use non-compartmental analysis (NCA) with software such as Phoenix WinNonlin® to calculate the key pharmacokinetic parameters from the plasma concentration-time data. These parameters include Cmax, Tmax, AUC, t½, clearance (CL), and volume of distribution (Vd).

• Bioavailability (F%): Calculate the oral bioavailability by comparing the dose-normalized AUC from the oral administration group to the dose-normalized AUC from the intravenous administration group (F% = (AUCp.o. / AUCi.v.) x (Dosei.v. / Dosep.o.) x 100).

Visualizations

Signaling Pathway

RK-582 functions by inhibiting tankyrase, which leads to the stabilization of AXIN. AXIN is a key component of the β-catenin destruction complex. The stabilization of this complex promotes the phosphorylation and subsequent degradation of β-catenin, thereby inhibiting the transcription of Wnt target genes.

Caption: Wnt/β-catenin signaling pathway and the mechanism of action of RK-582.

Experimental Workflow

The following diagram illustrates the workflow for the pharmacokinetic analysis of RK-582 in mice.

Caption: Experimental workflow for pharmacokinetic analysis of RK-582 in mice.

References

• 1. RK-582 - Immunomart [immunomart.com]
• 2. Design and Discovery of an Orally Efficacious Spiroindolinone-Based Tankyrase Inhibitor for the Treatment of Colon Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]

Technical Notes & Optimization

RK-582 Technical Support Center: Troubleshooting Solubility and Stability

This technical support center provides researchers, scientists, and drug development professionals with guidance on the solubility and stability of RK-582. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is RK-582 and what is its mechanism of action?

A1: RK-582 is an orally active and selective inhibitor of tankyrase 1 and 2 (TNKS1/2), which are members of the poly(ADP-ribose) polymerase (PARP) family of enzymes.[1][2][3] Tankyrases play a crucial role in the Wnt/β-catenin signaling pathway by targeting Axin, a key component of the β-catenin destruction complex, for degradation.[4][5] By inhibiting tankyrases, RK-582 stabilizes Axin, leading to the degradation of β-catenin and the downregulation of Wnt signaling.[1][4] This pathway is often dysregulated in various cancers, particularly colorectal cancer.[5]

Q2: What are the recommended solvents for dissolving RK-582?

A2: RK-582 is soluble in dimethyl sulfoxide (B87167) (DMSO).[1][2] For in vivo studies, a formulation of DMSO, PEG300, Tween-80, and saline has been used.[6] It is recommended to first prepare a stock solution in DMSO before further dilution.[6]

Q3: How should I prepare a stock solution of RK-582?

A3: To prepare a stock solution, dissolve RK-582 in 100% DMSO. A concentration of 10 mM is commonly used.[1][2] Warming and sonication may be used to aid dissolution if precipitation occurs.[6]

Q4: How should I store RK-582 solutions?

A4: Store the solid powder form of RK-582 at -20°C for up to 12 months or at 4°C for up to 6 months.[1] Stock solutions in DMSO should be aliquoted to avoid repeated freeze-thaw cycles and can be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[1][6] It is recommended to use freshly prepared working solutions for in vivo experiments.[6]

Q5: I am observing precipitation when I dilute my RK-582 DMSO stock solution into my aqueous cell culture medium. What can I do?

A5: This is a common issue with hydrophobic compounds. Here are some troubleshooting steps:

• Lower the final concentration: The concentration of RK-582 in your medium may be exceeding its aqueous solubility. Try using a lower final concentration.

• Stepwise dilution: Instead of adding the concentrated DMSO stock directly to your medium, perform a serial dilution. First, create an intermediate dilution in a smaller volume of medium, then add this to the final volume.

• Control DMSO concentration: Ensure the final concentration of DMSO in your cell culture is low (typically below 0.5%) to avoid solvent toxicity.

• Pre-warm your media: Adding the compound to pre-warmed (37°C) media can help with solubility.

Data Summary

Table 1: RK-582 Solubility

Solvent	Concentration	Comments
DMSO	10 mM[1][2]	Stock solutions are typically prepared in DMSO.
In vivo formulation	≥ 2.5 mg/mL (4.90 mM)[6]	A clear solution can be achieved with 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[6]

Table 2: RK-582 Storage and Stability

Form	Storage Temperature	Duration
Solid Powder	-20°C	12 months[1]
4°C	6 months[1]
Stock Solution (in DMSO)	-80°C	6 months[1][6]
-20°C	1 month[6]

Experimental Protocols

Protocol 1: Preparation of RK-582 Stock Solution

• Allow the vial of solid RK-582 to equilibrate to room temperature before opening.

• Add the appropriate volume of anhydrous DMSO to the vial to achieve the desired concentration (e.g., 10 mM).

• Vortex the solution until the compound is fully dissolved. Gentle warming or sonication can be used to aid dissolution.[6]

• Aliquot the stock solution into single-use vials to minimize freeze-thaw cycles.[6]

• Store the aliquots at -80°C or -20°C.[1][6]

Protocol 2: Preparation of Working Solutions for Cell Culture

• Thaw an aliquot of the RK-582 DMSO stock solution at room temperature.

• Pre-warm the cell culture medium to 37°C.

• Prepare an intermediate dilution of the stock solution in the pre-warmed medium.

• Add the intermediate dilution to the final volume of cell culture medium to achieve the desired final concentration.

• Gently mix the final solution before adding it to your cells.

Visualizations

References

• 1. RK-582 | TNKS inhibitor | Probechem Biochemicals [probechem.com]
• 2. RK-582 - Immunomart [immunomart.com]
• 3. Design and Discovery of an Orally Efficacious Spiroindolinone-Based Tankyrase Inhibitor for the Treatment of Colon Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ClinicalTrials.gov [clinicaltrials.gov]
• 5. Study of a Tankyrase Inhibitor RK-582 for Patients With Unresectable Metastatic Colorectal Cancer [ctv.veeva.com]
• 6. medchemexpress.com [medchemexpress.com]

potential off-target effects of RK-582

Welcome to the technical support center for RK-582. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the potential off-target effects of RK-582 and to offer troubleshooting support for experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of RK-582?

A1: RK-582 is a potent and selective inhibitor of Tankyrase-1 (TNKS1/PARP5A) and Tankyrase-2 (TNKS2/PARP5B), which are members of the Poly(ADP-ribose) polymerase (PARP) family of enzymes.[1][2] By inhibiting Tankyrase activity, RK-582 stabilizes the β-catenin destruction complex, leading to the downregulation of the Wnt/β-catenin signaling pathway.[3][4] This pathway is frequently hyperactivated in certain cancers, such as colorectal cancer.[2]

Q2: What are the known on-target effects of RK-582 in cells?

A2: The primary on-target effect of RK-582 is the inhibition of the Wnt/β-catenin signaling pathway. This can be observed experimentally by an accumulation of AXIN2, a key component of the β-catenin destruction complex, and a subsequent decrease in the levels of both total and active β-catenin.[3] This leads to reduced transcription of Wnt target genes.[4]

Q3: Has the selectivity of RK-582 been profiled against other PARP family members?

A3: Yes, RK-582 has been shown to be highly selective for Tankyrase 1 and 2 over other PARP family members. It exhibits over 200-fold selectivity against PARP1, PARP2, and PARP10.[3]

Q4: Have any comprehensive off-target screening studies for RK-582 been published?

A4: To date, a comprehensive, publicly available kinome-wide or broad off-target screening profile for RK-582 has not been identified in the scientific literature. While it shows high selectivity within the PARP family, its interactions with the wider human kinome and other protein families have not been fully characterized in published studies.

Q5: Are there any potential off-target liabilities based on the chemical structure of RK-582?

A5: RK-582 belongs to the spiroindolinone class of chemical compounds. While specific off-target data for RK-582 is limited, other molecules with a spiroindolinone scaffold have been reported to interact with a range of protein targets. Therefore, it is prudent for researchers to consider the possibility of off-target effects on unrelated proteins. Some kinase inhibitors with different scaffolds have been found to have off-target effects on kinases such as EGFR and VEGFR-2, and other protein-protein interactions, such as the MDM2-p53 interaction.[5][6] However, it is crucial to emphasize that these are theoretical possibilities based on the chemical scaffold and have not been experimentally confirmed for RK-582.

Troubleshooting Guide

Observed Issue	Potential Cause	Suggested Action
Cellular phenotype does not correlate with Wnt/β-catenin pathway inhibition.	The observed effect may be due to an off-target activity of RK-582.	1. Validate On-Target Engagement: Confirm inhibition of the Wnt/β-catenin pathway by measuring AXIN2 accumulation and/or β-catenin degradation via Western blot. 2. Orthogonal Approach: Use a structurally unrelated Tankyrase inhibitor to see if the phenotype is recapitulated. 3. Genetic Knockdown: Use siRNA or CRISPR to knockdown Tankyrase 1 and/or 2 and observe if the phenotype is consistent with RK-582 treatment.
Unexpectedly high level of cytotoxicity at concentrations effective for Wnt inhibition.	Off-target inhibition of a protein essential for cell viability.	1. Dose-Response Analysis: Determine the IC50 for Wnt inhibition and the GI50 for cell growth inhibition. A large discrepancy may suggest off-target toxicity. 2. Kinome Profiling: If resources permit, perform a broad kinase selectivity screen to identify potential off-target kinases.[7] 3. Rescue Experiment: If a specific off-target is suspected, overexpress a drug-resistant mutant of that target to see if it rescues the cytotoxic phenotype.
Discrepancy between biochemical and cellular assay results.	Differences in ATP concentration, cell permeability, or efflux pump activity.	1. Cellular Target Engagement Assay: Perform a Cellular Thermal Shift Assay (CETSA) to confirm that RK-582 is binding to Tankyrase in intact cells. 2. Efflux Pump Inhibition: Co-treat with known inhibitors of ABC transporters (e.g., verapamil (B1683045) for P-glycoprotein) to see if the cellular potency of RK-582 increases.
Variability in results between different cell lines.	Expression levels of on-target or off-target proteins may differ.	1. Target Expression Analysis: Quantify the protein levels of Tankyrase 1 and 2 in the cell lines being used. 2. Genetic Background: Consider the mutational status of key signaling pathways (e.g., APC, β-catenin) in your cell lines, as this can influence the cellular response to Tankyrase inhibition.

Data Presentation

Table 1: In Vitro Inhibitory Activity of RK-582

Target	IC50 (nM)
Tankyrase 1 (TNKS1/PARP5A)	36.1[8]
PARP1	18.168[8]

Table 2: Selectivity Profile of RK-582 within the PARP Family

Target	Selectivity vs. TNKS1/2
PARP1	>200-fold[3]
PARP2	>200-fold[3]
PARP10	>200-fold[3]

Experimental Protocols

Protocol 1: In Vitro Kinase Inhibition Assay (General Protocol)

This protocol provides a general framework for assessing the inhibitory activity of RK-582 against a purified kinase in vitro.

Materials:

• Purified recombinant kinase

• Kinase-specific substrate

• RK-582 stock solution (in DMSO)

• Kinase reaction buffer

• ATP solution

• ADP-Glo™ Kinase Assay Kit (Promega) or similar detection reagent

• White, opaque 384-well assay plates

• Plate reader capable of measuring luminescence

Procedure:

• Compound Preparation: Prepare serial dilutions of RK-582 in kinase reaction buffer. The final DMSO concentration should be kept constant across all wells and should not exceed 1%.

• Kinase Reaction Setup:

  • Add 5 µL of diluted RK-582 or vehicle control to the wells of the assay plate.

  • Add 10 µL of a 2X kinase/substrate mixture to each well.

  • Pre-incubate the plate at room temperature for 15 minutes.

• Initiation of Kinase Reaction:

  • Add 10 µL of a 2X ATP solution to each well to start the reaction. The final ATP concentration should be at or near the Km for the specific kinase.

  • Incubate the plate at 30°C for 60 minutes.

• Termination and Signal Detection (using ADP-Glo™):

  • Add 25 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

  • Incubate at room temperature for 40 minutes.

  • Add 50 µL of Kinase Detection Reagent to each well.

  • Incubate at room temperature for 30-60 minutes to generate a luminescent signal.

• Data Acquisition and Analysis:

  • Measure luminescence using a plate reader.

  • Plot the percentage of inhibition against the logarithm of the RK-582 concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Protocol 2: Cellular Thermal Shift Assay (CETSA) for Target Engagement

This protocol is designed to verify the binding of RK-582 to its target protein, Tankyrase, in intact cells.

Materials:

• Cells expressing the target protein

• Complete cell culture medium

• RK-582 stock solution (in DMSO)

• Phosphate-buffered saline (PBS)

• Lysis buffer with protease inhibitors

• Antibody specific for the target protein (Tankyrase-1 or -2)

• Secondary antibody conjugated to HRP

• Chemiluminescence detection reagent

• Thermal cycler

• Western blotting equipment

Procedure:

• Cell Treatment:

  • Culture cells to 70-80% confluency.

  • Treat cells with the desired concentration of RK-582 or vehicle control (DMSO) for 1-2 hours at 37°C.

• Heat Challenge:

  • Harvest cells and resuspend in PBS.

  • Aliquot the cell suspension into PCR tubes.

  • Heat the tubes at a range of temperatures (e.g., 40°C to 70°C in 3°C increments) for 3 minutes in a thermal cycler, followed by cooling at room temperature for 3 minutes.

• Cell Lysis and Protein Quantification:

  • Lyse the cells by freeze-thaw cycles or by adding lysis buffer.

  • Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated proteins.

  • Carefully collect the supernatant containing the soluble protein fraction.

  • Determine the protein concentration of the soluble fractions.

• Western Blot Analysis:

  • Normalize the protein concentrations for all samples.

  • Perform SDS-PAGE and transfer the proteins to a PVDF membrane.

  • Probe the membrane with the primary antibody against the target protein, followed by the HRP-conjugated secondary antibody.

  • Detect the signal using a chemiluminescence imager.

• Data Analysis:

  • Quantify the band intensities for the target protein at each temperature.

  • Plot the normalized band intensity against the temperature for both the vehicle- and RK-582-treated samples. A shift in the melting curve to a higher temperature in the presence of RK-582 indicates target engagement.

Signaling Pathways and Experimental Workflows

On-Target Signaling Pathway: Wnt/β-catenin

Caption: The Wnt/β-catenin signaling pathway and the mechanism of action of RK-582.

Experimental Workflow: Troubleshooting Off-Target Effects

Caption: A logical workflow for troubleshooting and distinguishing between on-target and potential off-target effects of RK-582.

Potential Off-Target Signaling Pathway: EGFR

Caption: A simplified diagram of the EGFR signaling pathway, a potential off-target class for spiroindolinone compounds.

References

• 1. Tankyrases as modulators of pro-tumoral functions: molecular insights and therapeutic opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. | BioWorld [bioworld.com]
• 3. RK-582 | TNKS inhibitor | Probechem Biochemicals [probechem.com]
• 4. ClinicalTrials.gov [clinicaltrials.gov]
• 5. Non-Kinase Off-Target Inhibitory Activities of Clinically-Relevant Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Non-kinase off-target inhibitory activities of clinically-relevant kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. medchemexpress.com [medchemexpress.com]

Technical Support Center: Mitigating RK-582 Toxicity in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides a comprehensive resource for troubleshooting and mitigating potential toxicity associated with the use of RK-582 in cell culture experiments. RK-582 is a potent and selective inhibitor of tankyrase 1 and 2 (TNKS1/2), key enzymes in the Wnt/β-catenin signaling pathway, and is under investigation as a potential therapeutic for colorectal cancer.[1][2][3] While a valuable research tool, unexpected cytotoxicity or off-target effects can arise. This guide offers troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you achieve reliable and reproducible results.

I. Frequently Asked Questions (FAQs)

This section addresses common issues encountered when working with RK-582 in a question-and-answer format.

Q1: My cells are showing unexpected levels of cell death, even at low concentrations of RK-582. What could be the cause?

A1: Unexpected cytotoxicity can stem from several factors:

• On-target Wnt pathway inhibition: In cell lines highly dependent on Wnt signaling for survival, potent inhibition by RK-582 can lead to cell cycle arrest and apoptosis.[4]

• Off-target effects: At higher concentrations, RK-582 may inhibit other cellular targets, leading to toxicity. While RK-582 is reported to be highly selective, comprehensive profiling is often necessary to rule out off-target activities.[1]

• Caspase-independent cell death: As a member of the broader PARP inhibitor family, RK-582 may induce non-apoptotic forms of cell death such as necroptosis or ferroptosis.[5][6]

• Solubility issues: Poor solubility of RK-582 in culture media can lead to the formation of precipitates that are cytotoxic.

Q2: I am observing phenotypes that are not consistent with Wnt pathway inhibition (e.g., changes in cell morphology, microtubule defects). What should I investigate?

A2: These observations may point towards off-target effects of RK-582. Tankyrase inhibitors have been reported to influence other cellular processes, including:

• YAP/TAZ signaling: Some tankyrase inhibitors can affect the Hippo-YAP/TAZ pathway, which regulates cell proliferation and organ size.[4]

• Microtubule dynamics: Tankyrases are involved in regulating microtubule function, and their inhibition can potentially lead to defects in cell division and migration.

It is recommended to perform experiments to assess these alternative pathways.

Q3: RK-582 is precipitating in my cell culture medium. How can I improve its solubility?

A3: RK-582, like many small molecule inhibitors, has low aqueous solubility. Here are some strategies to improve its dissolution in cell culture media:

• Prepare a high-concentration stock solution in DMSO: Dissolve RK-582 in 100% DMSO to create a concentrated stock (e.g., 10-20 mM). Store this stock in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

• Perform serial dilutions: When preparing your final working concentration, perform serial dilutions of the DMSO stock in your cell culture medium rather than adding a small volume of concentrated stock directly to a large volume of media.[7]

• Control final DMSO concentration: Ensure the final concentration of DMSO in your cell culture is low (typically below 0.5%) to avoid solvent-induced toxicity.[8]

• Gentle warming and sonication: For stubborn compounds, gentle warming to 37°C or brief sonication of the stock solution before dilution may aid in dissolution. However, the stability of RK-582 under these conditions should be verified.[8]

Q4: How can I confirm that the observed effects in my experiment are due to on-target inhibition of tankyrase?

A4: To validate on-target activity, consider the following experiments:

• Western Blot Analysis: Confirm the downstream effects of tankyrase inhibition on the Wnt/β-catenin pathway. You should observe an accumulation of Axin2 and a decrease in active β-catenin levels.[1]

• TOP/FOP Flash Reporter Assay: This luciferase-based assay directly measures the transcriptional activity of the TCF/LEF family of transcription factors, which are activated by β-catenin. A decrease in the TOP/FOP flash ratio indicates inhibition of the Wnt pathway.[9][10]

• Cellular Thermal Shift Assay (CETSA): This assay directly measures the binding of RK-582 to its target proteins (TNKS1/2) in intact cells, providing evidence of target engagement.[11][12][13][14]

• Use a structurally different tankyrase inhibitor: If a different tankyrase inhibitor with a distinct chemical scaffold produces the same phenotype, it strengthens the evidence for an on-target effect.[15]

II. Troubleshooting Guides

This section provides structured guidance for addressing specific experimental problems.

Troubleshooting Unexpected Cell Death

If you observe significant cell death that is not explained by on-target Wnt inhibition, consider the possibility of caspase-independent cell death.

Workflow for Investigating Unexpected Cell Death:

A logical workflow for troubleshooting unexpected cell death.

Troubleshooting Suboptimal Wnt Pathway Inhibition

If you are not observing the expected downstream effects of tankyrase inhibition, use the following guide.

Workflow for Troubleshooting Wnt Pathway Inhibition:

A logical workflow for troubleshooting Wnt pathway inhibition experiments.

III. Quantitative Data Summary

The following tables provide a summary of quantitative data for RK-582 and other relevant compounds to aid in experimental design.

Table 1: In Vitro Potency of RK-582

Parameter	Cell Line	Value	Reference
GI50	COLO-320DM	0.23 µM	[16]

Table 2: Comparative In Vitro Activity of Tankyrase Inhibitors

Inhibitor	Target(s)	TNKS1 IC50	TNKS2 IC50	PARP1 IC50	Wnt Signaling IC50 (Cell-based)	Reference
RK-582	TNKS1/2	36.1 nM	-	18.168 nM	-	[16]
G007-LK	TNKS1/2	-	25 nM	>10,000 nM	50 nM	[17][18]
XAV939	TNKS1/2, PARP1/2	11 nM	4 nM	68 nM	-	[17][18]

Table 3: Recommended Concentrations of Cell Death Inhibitors

Inhibitor	Target	Cell Line Example	Recommended Concentration	Reference
Necrostatin-1	RIPK1 (Necroptosis)	HT-29	100 µM	[6]
z-VAD-fmk	Pan-caspase (Apoptosis)	HT-29	20 µM	[6]
Ferrostatin-1	Ferroptosis	HT-1080	10 nM - 10 µM	[19]
Deferoxamine	Iron Chelator (Ferroptosis)	Leukemia cell lines	-	[6]

IV. Experimental Protocols

This section provides detailed methodologies for key experiments to assess and mitigate RK-582 toxicity.

Protocol 1: Assessing Cell Viability using MTT Assay

This protocol is a colorimetric assay to measure cellular metabolic activity as an indicator of cell viability.

Materials:

• Cells in culture

• RK-582

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat cells with a serial dilution of RK-582. Include a vehicle control (DMSO).

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until a purple precipitate is visible.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Express cell viability as a percentage of the vehicle-treated control.

Protocol 2: Co-treatment with Necrostatin-1 to Inhibit Necroptosis

This protocol can be used to determine if unexpected cell death is due to necroptosis.

Materials:

• Cells in culture (e.g., HT-29)

• RK-582

• Necrostatin-1 (Nec-1)

• z-VAD-fmk (optional, to block apoptosis)

• TNF-α (optional, to induce necroptosis)

• Cell viability assay reagents (e.g., MTT or LDH assay kit)

Procedure:

• Cell Seeding: Seed cells in a multi-well plate and allow them to adhere.

• Pre-treatment with Inhibitors: Pre-treat cells with Necrostatin-1 (e.g., 100 µM) for 1-2 hours.[6] If you wish to block apoptosis, also pre-treat with a pan-caspase inhibitor like z-VAD-fmk (e.g., 20 µM).[6]

• RK-582 Treatment: Add RK-582 at the desired concentration.

• Incubation: Incubate for the desired treatment duration.

• Assess Cell Viability: Measure cell viability using a suitable assay (e.g., MTT or LDH release assay).

• Data Analysis: Compare the viability of cells treated with RK-582 alone to those co-treated with RK-582 and Necrostatin-1. A significant increase in viability in the co-treated group suggests that necroptosis contributes to RK-582-induced cell death.

Protocol 3: Cellular Thermal Shift Assay (CETSA) for Target Engagement

This protocol verifies the direct binding of RK-582 to its target proteins in a cellular context.[11][12][13][14]

Materials:

• Cells in culture

• RK-582

• DMSO (vehicle control)

• PBS with protease inhibitors

• PCR tubes

• Thermal cycler

• Lysis buffer

• Equipment for Western blotting

Procedure:

• Cell Treatment: Treat cultured cells with RK-582 at the desired concentration or with vehicle (DMSO) for a specified time to allow for target binding.

• Heat Challenge: Aliquot the cell suspension into PCR tubes and heat them across a range of temperatures (e.g., 40-70°C) for 3 minutes using a thermal cycler.

• Cell Lysis: Lyse the cells by freeze-thaw cycles or by adding lysis buffer.

• Separation of Soluble and Aggregated Proteins: Centrifuge the lysates at high speed to pellet the aggregated, denatured proteins.

• Analysis of Soluble Fraction: Collect the supernatant (soluble fraction) and analyze the amount of soluble TNKS1 and TNKS2 by Western blot.

• Data Analysis: Plot the amount of soluble protein as a function of temperature. A shift of the melting curve to a higher temperature in the RK-582-treated samples compared to the vehicle control indicates target stabilization and therefore, target engagement.

Experimental Workflow for CETSA:

A simplified workflow for the Cellular Thermal Shift Assay (CETSA).

By utilizing the information and protocols in this technical support center, researchers can better navigate the potential challenges of working with RK-582, leading to more accurate and reliable experimental outcomes.

References

• 1. Y-27632 acts beyond ROCK inhibition to maintain epidermal stem-like cells in culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. PAN Foundation Trial Finder [trialfinder.panfoundation.org]
• 3. | BioWorld [bioworld.com]
• 4. biology.stackexchange.com [biology.stackexchange.com]
• 5. tandfonline.com [tandfonline.com]
• 6. Necrostatin-1 reduces intestinal inflammation and colitis-associated tumorigenesis in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. benchchem.com [benchchem.com]
• 9. jcancer.org [jcancer.org]
• 10. echemi.com [echemi.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. medchemexpress.com [medchemexpress.com]
• 17. researchgate.net [researchgate.net]
• 18. Design and Discovery of an Orally Efficacious Spiroindolinone-Based Tankyrase Inhibitor for the Treatment of Colon Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. invivogen.com [invivogen.com]

Technical Support Center: Optimizing RK-582 Incubation Time

This technical support center provides researchers, scientists, and drug development professionals with essential guidance on the use of RK-582, a selective tankyrase inhibitor. The following troubleshooting guides and frequently asked questions (FAQs) address common challenges in optimizing RK-582 incubation time to achieve maximal therapeutic effect in experimental models.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for RK-582?

A1: RK-582 is a potent and selective inhibitor of tankyrase 1 and 2 (TNKS1/2), which are members of the poly(ADP-ribose) polymerase (PARP) family of enzymes.[1][2] Tankyrases play a critical role in the Wnt/β-catenin signaling pathway by marking Axin, a key component of the β-catenin destruction complex, for degradation. By inhibiting tankyrases, RK-582 prevents the degradation of Axin, leading to the stabilization of the destruction complex and subsequent degradation of β-catenin.[3][4] This attenuates Wnt signaling, which is often hyperactivated in cancers such as colorectal cancer.[3][4][5]

Q2: What is a recommended starting concentration for RK-582 in cell culture experiments?

A2: The effective concentration of RK-582 can vary between cell lines. A good starting point is to perform a dose-response experiment. Based on available data, the GI50 for RK-582 in COLO-320DM rectal cancer cells is 0.23 µM.[1] Therefore, a concentration range of 0.1 µM to 10 µM is a reasonable starting point for most cancer cell lines.

Q3: How long should I incubate my cells with RK-582 to see a significant effect?

A3: The optimal incubation time to observe the maximal effect of RK-582 is dependent on the specific cell line and the downstream readout being measured. For direct target engagement and initial pathway modulation (e.g., Axin2 stabilization), effects can be observed in as little as 6 hours with other tankyrase inhibitors.[6][7] For downstream effects such as β-catenin degradation and changes in target gene expression, incubation times of 24 to 72 hours are commonly used.[8] To determine the optimal time for your specific experiment, a time-course experiment is highly recommended.

Q4: What are the key molecular readouts to confirm RK-582 activity?

A4: The primary molecular markers to confirm the on-target activity of RK-582 are the stabilization of Axin2 and the reduction of total and active (non-phosphorylated) β-catenin levels. These can be effectively measured by Western blotting. Additionally, a decrease in the expression of Wnt target genes, such as c-Myc and Cyclin D1, can be assessed by RT-qPCR.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
No or weak effect of RK-582 on β-catenin levels.	Suboptimal Incubation Time: The incubation period may be too short for β-catenin degradation to occur.	Perform a time-course experiment, analyzing protein levels at multiple time points (e.g., 6, 12, 24, 48, and 72 hours).
Insufficient Drug Concentration: The concentration of RK-582 may be too low for the specific cell line.	Conduct a dose-response experiment to determine the optimal concentration.
Poor Cell Health: Unhealthy or confluent cells may not respond appropriately to treatment.	Ensure cells are in the logarithmic growth phase and at an appropriate density.
RK-582 Degradation: The inhibitor may have degraded due to improper storage or handling.	Store RK-582 stock solutions at -20°C for up to one month or -80°C for up to six months.[1] Prepare fresh working solutions for each experiment.
Inconsistent results between experiments.	Variability in Cell Seeding: Inconsistent cell numbers can lead to variable drug responses.	Ensure a homogenous cell suspension and use precise pipetting techniques for cell seeding.
Edge Effects in Multi-well Plates: Wells on the edge of a plate are prone to evaporation, which can alter drug concentration.	Avoid using the outer wells of the plate for experimental samples or ensure proper humidification in the incubator.
Inconsistent Incubation Times: Minor variations in incubation times can affect the outcome of time-sensitive experiments.	Standardize the timing of drug addition and cell harvesting.
Increased cell death at higher concentrations or longer incubation times.	Cytotoxicity: RK-582, like many small molecule inhibitors, can induce cytotoxicity at high concentrations or with prolonged exposure.	Perform a cell viability assay (e.g., MTT or CellTiter-Glo) to determine the cytotoxic threshold of RK-582 in your cell line. Adjust the concentration and/or incubation time accordingly.

Quantitative Data Summary

Table 1: In Vitro Potency of RK-582

Parameter	Value	Cell Line/Enzyme
IC50 (TNKS1/PARP5A)	36.1 nM	Enzyme Assay
GI50	0.23 µM	COLO-320DM

Data sourced from MedchemExpress.[1]

Table 2: Hypothetical Time-Course of RK-582 Effects on Wnt Pathway Components

Incubation Time	Axin2 Levels (relative to control)	β-catenin Levels (relative to control)	Wnt Target Gene Expression (relative to control)
0 hours	1x	1x	1x
6 hours	↑ (Significant Increase)	↔ (No significant change)	↔ (No significant change)
12 hours	↑↑ (Maximal Increase)	↓ (Noticeable Decrease)	↓ (Initial Decrease)
24 hours	↑↑ (Sustained Increase)	↓↓ (Significant Decrease)	↓↓ (Significant Decrease)
48 hours	↑ (Sustained Increase)	↓↓↓ (Maximal Decrease)	↓↓↓ (Maximal Decrease)
72 hours	↑ (Sustained Increase)	↓↓↓ (Sustained Decrease)	↓↓↓ (Sustained Decrease)

This table represents a generalized, expected trend based on the mechanism of action of tankyrase inhibitors. Actual results may vary depending on the cell line and experimental conditions.

Experimental Protocols

Protocol 1: Optimizing RK-582 Incubation Time using Western Blot Analysis

This protocol outlines a time-course experiment to determine the optimal incubation time for RK-582 to assess its effect on Axin2 and β-catenin protein levels.

Materials:

• Cancer cell line of interest (e.g., COLO-320DM)

• Complete cell culture medium

• RK-582 (stock solution in DMSO)

• Phosphate-buffered saline (PBS)

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-Axin2, anti-β-catenin, anti-GAPDH (or other loading control)

• HRP-conjugated secondary antibody

• ECL detection reagent

Procedure:

• Cell Seeding: Seed cells in 6-well plates at a density that will result in 70-80% confluency at the time of harvest. Allow cells to adhere overnight.

• RK-582 Treatment: Treat the cells with a predetermined effective concentration of RK-582 (e.g., 1 µM). Include a vehicle control (DMSO) at the same final concentration.

• Time-Course Incubation: Incubate the cells for various time points (e.g., 0, 6, 12, 24, 48, and 72 hours).

• Cell Lysis: At each time point, wash the cells twice with ice-cold PBS and then add 100-150 µL of RIPA buffer to each well. Scrape the cells and transfer the lysate to a microcentrifuge tube.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Western Blotting:

  • Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against Axin2, β-catenin, and a loading control overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the protein bands using an ECL reagent and an imaging system.

• Data Analysis: Quantify the band intensities and normalize the levels of Axin2 and β-catenin to the loading control. Plot the relative protein levels against the incubation time to determine the optimal duration for the desired effect.

Visualizations

RK-582 Signaling Pathway

Workflow for Optimizing RK-582 Incubation Time

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. RK-582 | TNKS inhibitor | Probechem Biochemicals [probechem.com]
• 3. ClinicalTrials.gov [clinicaltrials.gov]
• 4. Study of a Tankyrase Inhibitor RK-582 for Patients With Unresectable Metastatic Colorectal Cancer [ctv.veeva.com]
• 5. | BioWorld [bioworld.com]
• 6. Differential Roles of AXIN1 and AXIN2 in Tankyrase Inhibitor-Induced Formation of Degradasomes and β-Catenin Degradation | PLOS One [journals.plos.org]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. Identification of response signatures for tankyrase inhibitor treatment in tumor cell lines - PMC [pmc.ncbi.nlm.nih.gov]

RK-582 degradation in cell culture media

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the use of RK-582, a selective tankyrase inhibitor. The information is presented in a question-and-answer format to directly address potential issues encountered during in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: What is RK-582 and what is its mechanism of action?

RK-582 is an orally active and selective inhibitor of tankyrase 1 and 2 (TNKS1/2), which are members of the poly(ADP-ribose) polymerase (PARP) family of enzymes.[1] Tankyrases play a key role in the Wnt/β-catenin signaling pathway by targeting Axin, a central component of the β-catenin destruction complex, for degradation.[2] By inhibiting tankyrase, RK-582 stabilizes Axin levels, which in turn leads to the degradation of β-catenin and subsequent downregulation of Wnt target gene expression.[1] This pathway is often hyperactivated in various cancers, particularly colorectal cancer.[1][3]

Q2: How should RK-582 be stored?

For long-term storage, RK-582 powder should be kept at -20°C.[4] Stock solutions of RK-582 in a solvent like DMSO should be aliquoted to avoid repeated freeze-thaw cycles and can be stored at -80°C for up to six months or at -20°C for up to one month.[4] It is recommended to prepare fresh working solutions in cell culture media for each experiment.[4]

Q3: In which cell lines is RK-582 expected to be effective?

RK-582 is expected to be most effective in cell lines with a constitutively active Wnt/β-catenin signaling pathway.[1] This is often due to mutations in genes such as Adenomatous Polyposis Coli (APC) or β-catenin itself.[5] For example, the colorectal cancer cell line COLO-320DM has shown sensitivity to RK-582.[6]

Q4: What are the primary applications of RK-582 in research?

RK-582 is primarily used as a tool to study the role of tankyrase and the Wnt/β-catenin signaling pathway in various cellular processes, including cell proliferation, differentiation, and tumorigenesis. It is particularly relevant for research in cancer biology, especially in the context of colorectal cancer.[7]

Troubleshooting Guide

Issue 1: Inconsistent or unexpected results in cell-based assays.

• Question: Why am I seeing high variability in my experimental results with RK-582?

  • Possible Cause: Degradation of RK-582 in the cell culture media. The stability of a compound in media can be influenced by factors such as temperature, pH, and components of the media itself.

  • Suggested Solution: It is crucial to determine the stability of RK-582 under your specific experimental conditions. A stability study can be performed by incubating RK-582 in your cell culture medium at 37°C and measuring its concentration at different time points using an analytical method like HPLC-MS. This will help you determine the effective concentration of the compound over the course of your experiment.

• Question: My cells are not responding to RK-582 treatment as expected. What could be the reason?

  • Possible Cause 1: The cell line used may not have a Wnt-dependent phenotype.

  • Suggested Solution 1: Confirm that your cell line has an active Wnt/β-catenin pathway by checking for mutations in key pathway components (e.g., APC, CTNNB1) or by using a Wnt reporter assay.

  • Possible Cause 2: Suboptimal concentration or duration of treatment.

  • Suggested Solution 2: Perform a dose-response and time-course experiment to determine the optimal concentration and incubation time for your specific cell line and assay.

  • Possible Cause 3: The compound is precipitating out of solution in the cell culture medium.

  • Suggested Solution 3: Visually inspect the culture wells for any signs of precipitation. Consider preparing fresh dilutions and ensure the final solvent concentration (e.g., DMSO) is kept to a minimum (typically <0.1%).

Issue 2: Concerns about the stability and degradation of RK-582 in cell culture media.

• Question: How can I assess the stability of RK-582 in my cell culture medium?

  • Answer: You can perform an in vitro stability assay. This involves incubating RK-582 in your specific cell culture medium (with and without serum) at 37°C and 5% CO₂. Aliquots are taken at various time points (e.g., 0, 2, 4, 8, 24, 48 hours) and the concentration of RK-582 is quantified using a validated analytical method such as LC-MS/MS. The percentage of the compound remaining at each time point relative to the initial concentration is then calculated to determine its half-life.

• Question: What factors in the cell culture media can affect the stability of RK-582?

  • Answer: While specific data for RK-582 is not publicly available, the stability of small molecules in cell culture media can be influenced by several factors including:

    • pH: The pH of the media (typically 7.2-7.4) can affect the rate of hydrolysis.

    • Media Components: Certain components like amino acids, vitamins, or metal ions can potentially react with the compound.

    • Serum: The presence of serum proteins can sometimes either stabilize or destabilize a compound.

    • Temperature: Incubation at 37°C can accelerate degradation compared to storage at lower temperatures.

Experimental Protocols

Protocol 1: Assessment of RK-582 Stability in Cell Culture Media

This protocol outlines a general procedure to determine the stability of RK-582 in a specific cell culture medium.

Materials:

• RK-582 powder

• Anhydrous DMSO

• Cell culture medium of interest (e.g., DMEM, RPMI-1640)

• Fetal Bovine Serum (FBS), if applicable

• Sterile microcentrifuge tubes or 24-well plates

• Incubator (37°C, 5% CO₂)

• HPLC or LC-MS/MS system

Procedure:

• Prepare a 10 mM stock solution of RK-582 in anhydrous DMSO.

• Prepare the working solution by diluting the stock solution into the pre-warmed cell culture medium to the final desired concentration (e.g., 10 µM). Prepare separate working solutions for media with and without serum if applicable.

• Aliquot the working solution into sterile tubes or wells of a multi-well plate.

• Incubate the samples at 37°C in a 5% CO₂ incubator.

• Collect aliquots at designated time points (e.g., 0, 2, 4, 8, 24, and 48 hours). The 0-hour time point should be collected immediately after preparation.

• Process the samples for analysis. This typically involves protein precipitation by adding a cold organic solvent (e.g., acetonitrile) followed by centrifugation to remove precipitated proteins.

• Analyze the supernatant using a validated HPLC or LC-MS/MS method to quantify the concentration of RK-582.

• Calculate the percentage of RK-582 remaining at each time point relative to the 0-hour time point. This data can be used to determine the half-life (t½) of the compound in the medium.

Table 1: Example Data Table for RK-582 Stability Assessment

Time (hours)	RK-582 Concentration (µM) in DMEM	% Remaining in DMEM	RK-582 Concentration (µM) in DMEM + 10% FBS	% Remaining in DMEM + 10% FBS
0	10.0	100	10.0	100
2
4
8
24
48

Note: This is an example table. The actual data needs to be generated experimentally.

Visualizations

Caption: Wnt/β-catenin signaling pathway and the mechanism of inhibition by RK-582.

Caption: Experimental workflow for assessing RK-582 stability in cell culture media.

References

• 1. ClinicalTrials.gov [clinicaltrials.gov]
• 2. Regulation of Wnt/β‐catenin signalling by tankyrase‐dependent poly(ADP‐ribosyl)ation and scaffolding - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. RK-582 | TNKS inhibitor | Probechem Biochemicals [probechem.com]
• 7. Design and Discovery of an Orally Efficacious Spiroindolinone-Based Tankyrase Inhibitor for the Treatment of Colon Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

RK-582 In Vivo Experiments: Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for conducting in vivo experiments with the tankyrase inhibitor, RK-582.

Frequently Asked Questions (FAQs)

Q1: What is RK-582 and what is its mechanism of action?

A1: RK-582 is an orally active and selective small molecule inhibitor of tankyrase 1 and 2 (TNKS1/2).[1][2] Tankyrases are members of the poly(ADP-ribose) polymerase (PARP) family of enzymes.[3] The primary mechanism of action of RK-582 in cancer models is the attenuation of the Wnt/β-catenin signaling pathway.[3][4] By inhibiting tankyrase, RK-582 prevents the degradation of AXIN, a key component of the β-catenin destruction complex. This leads to the accumulation of AXIN, which in turn promotes the degradation of β-catenin, a central driver of Wnt signaling.[5] The downregulation of β-catenin results in decreased expression of Wnt target genes, thereby inhibiting the growth of Wnt-dependent cancer cells.[5]

Q2: In which in vivo models has RK-582 shown efficacy?

A2: RK-582 has demonstrated significant tumor growth inhibition in a COLO-320DM human colorectal cancer xenograft model in immunodeficient mice.[1][2][6]

Q3: How should I prepare RK-582 for in vivo administration?

A3: RK-582 is poorly soluble in water. For oral or intraperitoneal administration in mice, a common vehicle is a suspension in 0.5% methylcellulose (B11928114) or a solution using co-solvents. One recommended formulation for creating a stock solution is to first dissolve RK-582 in DMSO, and then further dilute with other co-solvents. A specific vehicle composition that has been used is a mixture of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[2] Another option for oral gavage is a suspension in 10% DMSO and 90% corn oil.[2] It is crucial to ensure the final DMSO concentration is as low as possible to avoid toxicity, especially in weakened animals.[2]

Q4: What is the recommended dosing regimen for RK-582 in mice?

A4: In the COLO-320DM xenograft model, RK-582 has been shown to be effective when administered orally or intraperitoneally at doses of 10 or 20 mg/kg, given twice daily.[6] It is important to note that a high dosage of 50 mg/kg twice daily resulted in intestinal toxicity. Therefore, dose-ranging studies are recommended for new models.

Q5: What are the potential side effects of RK-582 in vivo and how can I manage them?

A5: The primary on-target toxicity associated with tankyrase inhibitors, including RK-582, is intestinal toxicity.[7] This is due to the critical role of Wnt signaling in maintaining the intestinal stem cell niche and epithelial homeostasis.[7] At high doses, RK-582 can cause enteritis, villus blunting, and epithelial degeneration.[7] To manage this:

• Dose Optimization: Start with lower, effective doses (e.g., 10 mg/kg twice daily) and carefully monitor the animals for signs of distress, such as weight loss, diarrhea, or lethargy.

• Intermittent Dosing: Consider intermittent dosing schedules (e.g., 5 days on, 2 days off) to allow for intestinal recovery.

• Supportive Care: Ensure animals have easy access to food and water. If necessary, provide nutritional supplements.

• Monitor Biomarkers: If possible, monitor biomarkers of Wnt inhibition in surrogate tissues to correlate with efficacy and toxicity.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Poor or inconsistent tumor growth inhibition	1. Suboptimal Dosing or Bioavailability: The administered dose may be too low, or the compound may not be reaching the target tissue in sufficient concentrations.	- Increase the dose of RK-582, being mindful of potential toxicity. - Optimize the vehicle to improve solubility and absorption. - Consider a different route of administration (e.g., intraperitoneal instead of oral). - Perform pharmacokinetic studies to determine the plasma and tumor concentrations of RK-582.
2. Inappropriate Animal Model: The tumor model may not be dependent on the Wnt/β-catenin signaling pathway.	- Confirm the activation of the Wnt pathway in your tumor model (e.g., by checking for APC or β-catenin mutations, or by measuring baseline levels of Wnt target genes). - Test RK-582 in a panel of cell lines in vitro to confirm sensitivity before moving to in vivo studies.
3. Compound Instability: The prepared RK-582 solution may have degraded.	- Prepare fresh dosing solutions daily. - Store stock solutions at -20°C or -80°C and avoid repeated freeze-thaw cycles.[2]
Significant animal weight loss or signs of toxicity (e.g., diarrhea, hunched posture)	1. On-target Intestinal Toxicity: Inhibition of Wnt signaling is affecting intestinal homeostasis.	- Reduce the dose of RK-582. - Switch to an intermittent dosing schedule. - Provide supportive care for the animals.
2. Vehicle Toxicity: The vehicle used for administration may be causing adverse effects.	- Reduce the percentage of DMSO or other potentially toxic co-solvents in the vehicle. - Test the vehicle alone in a control group of animals to assess its tolerability.
3. Improper Gavage Technique: Incorrect oral gavage can cause esophageal injury, aspiration, or stress.	- Ensure that personnel are properly trained in oral gavage techniques. - Use appropriate gavage needle size and type. - Consider alternative, less stressful administration methods if possible.
Precipitation of RK-582 in the dosing solution	1. Poor Solubility: RK-582 has low aqueous solubility.	- Optimize the vehicle composition. Increase the proportion of solubilizing agents like PEG300 or Tween-80. - Gentle warming and sonication may help in dissolving the compound, but ensure it does not affect compound stability. - Prepare a suspension if a clear solution cannot be achieved, ensuring it is homogenous before each administration.

Data Presentation

Table 1: In Vitro Potency of RK-582

Target/Assay	IC50 / GI50
TNKS1	39.1 nM
TNKS2	36.2 nM
PARP1	>200-fold selectivity vs TNKS1/2
PARP2	>200-fold selectivity vs TNKS1/2
COLO-320DM Cell Growth (GI50)	35 nM[6]

Table 2: Preclinical Pharmacokinetic Parameters of RK-582 in Mice (Oral Administration)

Dose	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)
10 mg/kg	~450	~2	~1500
20 mg/kg	~900	~2	~3500

Note: The values in Table 2 are approximate and have been extrapolated from graphical data presented in the supplementary information of Shirai F et al., J Med Chem. 2020 Apr 23;63(8):4183-4204. For precise values, please refer to the original publication.

Experimental Protocols

Protocol 1: COLO-320DM Xenograft Model

• Cell Culture: Culture COLO-320DM cells in RPMI-1640 medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO2.

• Animal Husbandry: Use female athymic nude mice, 6-8 weeks old. House them in a specific pathogen-free environment.

• Tumor Implantation:

  • Harvest COLO-320DM cells and resuspend them in a 1:1 mixture of sterile PBS and Matrigel.

  • Subcutaneously inject 5 x 10^6 cells in a volume of 100 µL into the right flank of each mouse.

• Tumor Growth Monitoring:

  • Monitor tumor growth by measuring the tumor volume with calipers at least twice a week.

  • Calculate tumor volume using the formula: (Length x Width²) / 2.

• Treatment Initiation:

  • When tumors reach an average volume of 100-150 mm³, randomize the mice into treatment and control groups.

• RK-582 Administration:

  • Prepare the dosing solution of RK-582 in the chosen vehicle (e.g., 0.5% methylcellulose or 10% DMSO/90% corn oil).

  • Administer RK-582 via oral gavage at the desired dose (e.g., 10 or 20 mg/kg) twice daily.

  • The control group should receive the vehicle only.

• Monitoring and Endpoint:

  • Monitor animal body weight and general health daily.

  • Continue treatment for the specified duration (e.g., 2-3 weeks).

  • At the end of the study, euthanize the mice and excise the tumors for weight measurement and further analysis (e.g., Western blot for pharmacodynamic markers like AXIN2 and β-catenin).

Visualizations

References

• 1. RK-582 - Immunomart [immunomart.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Design and Discovery of an Orally Efficacious Spiroindolinone-Based Tankyrase Inhibitor for the Treatment of Colon Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Tankyrases as modulators of pro-tumoral functions: molecular insights and therapeutic opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ClinicalTrials.gov [clinicaltrials.gov]
• 6. RK-582 | TNKS inhibitor | Probechem Biochemicals [probechem.com]
• 7. Tankyrase Inhibition Causes Reversible Intestinal Toxicity in Mice with a Therapeutic Index < 1 - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: RK-582 Enzymatic Assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing RK-582 in enzymatic assays. The information is tailored to help identify and resolve common issues, particularly high background signals, to ensure accurate and reliable experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is RK-582 and what is its mechanism of action?

A1: RK-582 is an orally active and selective small molecule inhibitor of tankyrase 1 (TNKS1/PARP5A) and tankyrase 2 (TNKS2/PARP5B), which are members of the poly(ADP-ribose) polymerase (PARP) family of enzymes.[1][2][3][4][5] Tankyrases play a crucial role in the Wnt/β-catenin signaling pathway by poly(ADP-ribosyl)ating (PARsylating) Axin, a key component of the β-catenin destruction complex.[6][7][8] This PARsylation leads to the ubiquitination and subsequent proteasomal degradation of Axin. By inhibiting tankyrase activity, RK-582 prevents Axin degradation, leading to the stabilization of the β-catenin destruction complex. This, in turn, promotes the degradation of β-catenin, thereby suppressing Wnt signaling.[3][7] Aberrant Wnt signaling is a hallmark of several cancers, particularly colorectal cancer.[3][8]

Q2: What are the typical IC50 values for RK-582?

A2: The inhibitory potency of RK-582 against tankyrase enzymes has been determined in various studies. The half-maximal inhibitory concentration (IC50) values are summarized in the table below.

Target	IC50 (nM)
TNKS1/PARP5A	36.1 - 39.1 nM
TNKS2/PARP5B	36.2 nM
PARP1	18,168 nM
TNKS (HEK293 cells)	0.3 nM
TNKS (DLD-1 cells)	3.1 nM
[1][2][5]

Q3: What are the common types of enzymatic assays used to assess RK-582 activity?

A3: The activity of RK-582 is typically evaluated using in vitro enzymatic assays that measure the catalytic activity of tankyrase. Common assay formats include:

• Chemiluminescent Assays: These assays measure the incorporation of biotinylated ADP-ribose from a biotinylated NAD+ co-substrate onto a histone protein substrate. The resulting biotinylated histone is detected using streptavidin-horseradish peroxidase (HRP) and a chemiluminescent substrate. The light output is inversely proportional to the inhibitory activity of RK-582.[1][9][10]

• Colorimetric Assays: Similar to chemiluminescent assays, these assays also detect the biotinylated histone using streptavidin-HRP but with a colorimetric HRP substrate that generates a colored solution. The absorbance is measured, and the signal is inversely proportional to inhibitor activity.[11][12]

• Fluorescence-Based Assays: These assays measure the consumption of NAD+ during the enzymatic reaction. The remaining NAD+ is converted into a stable fluorescent product, and the fluorescence intensity is directly proportional to the inhibitory activity of RK-582.[13]

• AlphaLISA® Assays: This is a homogeneous (no-wash) assay format where a biotinylated histone substrate and an ADP-ribose binding reagent are used. The interaction is detected using streptavidin-donor beads and acceptor beads, and the resulting signal is proportional to tankyrase activity.[14]

Troubleshooting Guide: High Background in RK-582 Enzymatic Assays

High background signal can be a significant issue in enzymatic assays, leading to reduced sensitivity and inaccurate results. The following guide provides potential causes and solutions for high background noise in RK-582 enzymatic assays.

Potential Cause	Recommended Solution(s)
Non-Specific Binding of Reagents	- Insufficient Blocking: Increase the blocking incubation time (e.g., to 90 minutes or longer) and/or increase the concentration of the blocking agent (e.g., 5% BSA or non-fat dry milk).[15][16] - Sub-optimal Blocking Agent: Consider trying a different blocking agent. Normal serum from the same species as the secondary antibody can be effective.[16] - Cross-Reactivity of Secondary Antibody: Run a control without the primary antibody to check for non-specific binding of the secondary antibody. Consider using a pre-adsorbed secondary antibody.[16]
Issues with Assay Reagents	- Contaminated Buffers or Reagents: Prepare fresh buffers and reagents. Ensure the water used is of high quality.[17] - High Enzyme Concentration: Titrate the tankyrase enzyme to determine the optimal concentration that gives a robust signal without excessive background. - High Substrate Concentration: Optimize the concentration of the histone substrate and biotinylated NAD+. Excess substrate can lead to higher background. - Degraded Reagents: Ensure that enzymes, substrates, and detection reagents are stored correctly and have not expired. Avoid repeated freeze-thaw cycles.[15]
Inadequate Washing Steps	- Insufficient Washing: Increase the number of wash steps (e.g., 3-5 times) and the volume of wash buffer used.[15][16] - Inefficient Washing Technique: Ensure complete aspiration of wash buffer from the wells after each wash. Tapping the plate on a paper towel can help remove residual liquid.[17] - Incorrect Wash Buffer Composition: Ensure the wash buffer contains an appropriate concentration of a mild detergent like Tween-20 (e.g., 0.05%).
Detection Step Issues	- Prolonged Substrate Incubation: Reduce the incubation time with the chemiluminescent or colorimetric substrate.[18] - High Concentration of Detection Reagent: Optimize the concentration of streptavidin-HRP or other detection reagents by performing a titration.[18] - Contaminated Substrate: Prepare fresh substrate solution just before use and protect it from light.[15]
General Plate and Equipment Issues	- Contaminated or Scratched Plates: Use new, high-quality microplates. Ensure plates are handled carefully to avoid scratches.[16] - Incorrect Plate Type: For fluorescent assays, use black plates to minimize background fluorescence. For chemiluminescent assays, use white, opaque plates. - Plate Reader Settings: Optimize the gain and other settings of the plate reader for your specific assay.

Experimental Protocols

Key Experiment: In Vitro Tankyrase Inhibition Assay (Chemiluminescent)

This protocol provides a general framework for assessing the inhibitory activity of RK-582 on tankyrase in a 96-well format.

Materials:

• Recombinant human Tankyrase 1 or 2

• Histone H4 (or a histone mixture)

• Biotinylated NAD+

• RK-582

• Assay Buffer (e.g., 50 mM Tris-HCl pH 8.0, 50 mM NaCl, 4 mM MgCl2, 1 mM DTT)

• Wash Buffer (e.g., PBS with 0.05% Tween-20, PBST)

• Blocking Buffer (e.g., PBST with 5% BSA)

• Streptavidin-HRP conjugate

• Chemiluminescent HRP substrate

• White, opaque 96-well plates

Procedure:

• Plate Coating:

  • Coat the wells of a 96-well plate with histone H4 (e.g., 1 µ g/well in PBS) and incubate overnight at 4°C.

  • Wash the plate three times with Wash Buffer.

  • Block the wells with Blocking Buffer for at least 90 minutes at room temperature.

  • Wash the plate three times with Wash Buffer.

• Enzymatic Reaction:

  • Prepare serial dilutions of RK-582 in Assay Buffer. Also prepare a vehicle control (e.g., DMSO) and a no-enzyme control.

  • Add the diluted RK-582 or controls to the wells.

  • Add recombinant tankyrase enzyme to all wells except the no-enzyme control.

  • Initiate the reaction by adding biotinylated NAD+ to all wells.

  • Incubate the plate for 1 hour at 30°C.

• Detection:

  • Wash the plate three times with Wash Buffer.

  • Add streptavidin-HRP diluted in Blocking Buffer to each well and incubate for 30 minutes at room temperature.

  • Wash the plate five times with Wash Buffer.

  • Prepare the chemiluminescent HRP substrate according to the manufacturer's instructions and add it to each well.

  • Immediately read the luminescence using a microplate reader.

Data Analysis: The percentage of inhibition is calculated for each concentration of RK-582 relative to the vehicle control. The IC50 value is then determined by fitting the data to a dose-response curve.

Visualizations

Wnt/β-catenin Signaling Pathway and RK-582 Inhibition

Caption: RK-582 inhibits Tankyrase, stabilizing the destruction complex and preventing β-catenin accumulation.

Experimental Workflow for RK-582 Inhibition Assay

Caption: Workflow for a typical chemiluminescent-based RK-582 enzymatic inhibition assay.

Logical Relationship for Troubleshooting High Background

Caption: Logical flow for troubleshooting high background in RK-582 enzymatic assays.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. | BioWorld [bioworld.com]
• 4. Design and Discovery of an Orally Efficacious Spiroindolinone-Based Tankyrase Inhibitor for the Treatment of Colon Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. RK-582 | TNKS inhibitor | Probechem Biochemicals [probechem.com]
• 6. benchchem.com [benchchem.com]
• 7. ClinicalTrials.gov [clinicaltrials.gov]
• 8. Identification of response signatures for tankyrase inhibitor treatment in tumor cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. bpsbioscience.com [bpsbioscience.com]
• 10. TNKS1 (PARP5A) Chemiluminescent Assay Kit - BPS Bioscience [bioscience.co.uk]
• 11. bpsbioscience.com [bpsbioscience.com]
• 12. bpsbioscience.com [bpsbioscience.com]
• 13. researchgate.net [researchgate.net]
• 14. bpsbioscience.com [bpsbioscience.com]
• 15. researchgate.net [researchgate.net]
• 16. How to deal with high background in ELISA | Abcam [abcam.com]
• 17. Development of a 1,2,4-Triazole-Based Lead Tankyrase Inhibitor: Part II - PMC [pmc.ncbi.nlm.nih.gov]
• 18. rdworldonline.com [rdworldonline.com]

Technical Support Center: Cell Line Resistance to RK-582

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting issues related to cell line resistance to RK-582, a potent and selective tankyrase inhibitor. The information is presented in a user-friendly question-and-answer format to directly address specific challenges encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of RK-582?

A1: RK-582 is a small molecule inhibitor that selectively targets tankyrase 1 (TNKS1/PARP5A) and tankyrase 2 (TNKS2/PARP5B).[1] These enzymes are key regulators of the Wnt/β-catenin signaling pathway. Tankyrases PARsylate (poly-ADP-ribosylate) Axin, a crucial scaffold protein in the β-catenin destruction complex, marking it for ubiquitination and proteasomal degradation.[1][2] By inhibiting tankyrase activity, RK-582 stabilizes Axin levels, which enhances the degradation of β-catenin.[1] This leads to reduced nuclear β-catenin and a subsequent decrease in the transcription of Wnt target genes, ultimately inhibiting the proliferation of cancer cells dependent on this pathway.[1]

Q2: What are the expected on-target effects of RK-582 in sensitive cell lines?

A2: In Wnt-dependent cancer cell lines that are sensitive to RK-582, the following on-target effects are expected:

• Stabilization of Axin: An increase in the protein levels of Axin1 and Axin2.[1][2]

• Downregulation of β-catenin: A decrease in the total and active (non-phosphorylated) forms of β-catenin.[2]

• Inhibition of Wnt/β-catenin signaling: Reduced transcriptional activity of TCF/LEF reporter constructs.

• Decreased cell proliferation: Inhibition of cell growth and colony formation.[2]

Q3: My cell line is showing reduced sensitivity to RK-582. What are the potential mechanisms of resistance?

A3: While specific resistance mechanisms to RK-582 are still under investigation, resistance to tankyrase inhibitors, in general, can arise from several factors:

• Activation of bypass signaling pathways: Upregulation of alternative pro-survival pathways, such as the mTOR signaling pathway, can compensate for the inhibition of Wnt/β-catenin signaling.[3][4]

• Alterations in the Wnt/β-catenin pathway: In some cases, resistant cells may exhibit repressed Wnt/β-catenin signaling, making them less dependent on this pathway for survival and proliferation.[4]

• Drug efflux pumps: Increased expression of ATP-binding cassette (ABC) transporters can actively pump the inhibitor out of the cell, reducing its intracellular concentration.

• Mutations in the drug target: While not yet reported for RK-582, mutations in the drug-binding site of tankyrase could potentially confer resistance.

Troubleshooting Guides

Problem 1: Reduced or complete lack of RK-582 efficacy in a previously sensitive cell line.

Potential Cause	Recommended Action
Development of Resistance	1. Confirm Resistance: Perform a dose-response curve and compare the IC50 value to the parental cell line. A significant shift indicates resistance. 2. Investigate Bypass Pathways: Analyze the activation status of key survival pathways like mTOR (e.g., check phosphorylation of S6K, 4E-BP1) via Western blot.[3][4] 3. Assess Wnt Pathway Status: Measure β-catenin levels and TCF/LEF reporter activity to see if the pathway is still active and responsive to the inhibitor.[3]
Compound Instability/Inactivity	1. Check Compound Integrity: Ensure the RK-582 stock solution has been stored correctly and has not undergone multiple freeze-thaw cycles. 2. Prepare Fresh Solutions: Always prepare fresh working dilutions from a reliable stock for each experiment.
Experimental Conditions	1. Optimize Cell Density: Ensure that cells are in the exponential growth phase and are not over-confluent, as this can affect drug sensitivity. 2. Verify Drug Concentration: Double-check all dilution calculations to ensure the correct final concentration of RK-582 is being used.

Problem 2: Inconsistent results between experiments.

Potential Cause	Recommended Action
Inhibitor Precipitation	1. Improve Solubility: RK-582 is typically dissolved in DMSO. When diluting into aqueous media, perform serial dilutions to prevent precipitation. 2. Visual Inspection: Visually inspect the media for any signs of precipitation after adding the inhibitor.
Cellular Stress	1. Monitor Vehicle Control: Ensure that the final concentration of the vehicle (e.g., DMSO) is consistent across all experiments and is not causing toxicity. A final DMSO concentration of <0.5% is generally recommended.
Passage Number	1. Use Low Passage Cells: Use cells with a consistent and low passage number, as high passage numbers can lead to phenotypic and genotypic drift.

Quantitative Data Summary

Table 1: Inhibitory Potency of RK-582 and other Tankyrase Inhibitors

Compound	Target(s)	IC50 / GI50	Cell Line	Reference
RK-582	TNKS1/TNKS2	GI50: 0.23 μM	COLO-320DM	MCE
G007-LK	TNKS1/TNKS2	GI50: 54–844 nM	Various	[5]
IWR-1	TNKS1/TNKS2	EC50: ~100 nM (TCF reporter)	HEK293T	[6]
XAV939	TNKS1/TNKS2	IC50: 11 nM (TNKS1), 4 nM (TNKS2)	Biochemical Assay	[7]

IC50: Half-maximal inhibitory concentration; GI50: Half-maximal growth inhibition. Data is presented as a reference and may vary depending on the experimental conditions.

Experimental Protocols

Protocol 1: Generation of a Tankyrase Inhibitor-Resistant Cell Line

This protocol is a general guideline for developing a resistant cell line and should be adapted based on the specific cell line and inhibitor.

• Determine Initial IC50: Perform a dose-response experiment to determine the initial IC50 of RK-582 in the parental cell line.

• Initial Drug Exposure: Culture the parental cells in the presence of RK-582 at a concentration equal to the IC10-IC20.

• Stepwise Dose Escalation: Once the cells have adapted and are proliferating at a normal rate, gradually increase the concentration of RK-582 (e.g., 1.5 to 2-fold increase).

• Recovery and Expansion: After each dose increase, allow the surviving cells to recover and expand.

• Repeat Cycles: Repeat the dose escalation and recovery steps until the cells are able to proliferate in a significantly higher concentration of RK-582 (e.g., 5-10 times the initial IC50).

• Characterization of Resistant Line:

  • Determine the new IC50 of RK-582 in the resistant cell line and compare it to the parental line.

  • Cryopreserve aliquots of the resistant cell line at different stages of development.

  • Maintain the resistant cell line in a continuous low dose of RK-582 to preserve the resistant phenotype.

Protocol 2: TCF/LEF Reporter Assay

This assay measures the transcriptional activity of the Wnt/β-catenin pathway.

• Cell Seeding: Seed cells (e.g., HEK293T) in a 96-well plate at a density that will result in ~80-90% confluency at the time of transfection.

• Transfection: Co-transfect the cells with a TCF/LEF firefly luciferase reporter vector and a constitutively active Renilla luciferase vector (for normalization) using a suitable transfection reagent.

• Inhibitor Treatment: After 24 hours, replace the medium with fresh medium containing various concentrations of RK-582 or a vehicle control (DMSO). It is also advisable to include a positive control for pathway activation (e.g., Wnt3a conditioned media or a GSK3β inhibitor like CHIR99021).

• Cell Lysis: After the desired treatment period (e.g., 16-24 hours), wash the cells with PBS and lyse them using a passive lysis buffer.

• Luminescence Measurement: Measure both firefly and Renilla luciferase activity using a dual-luciferase reporter assay system and a luminometer.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity. Plot the normalized luciferase activity against the inhibitor concentration to determine the IC50.

Protocol 3: Western Blot for Axin2 and β-catenin

This protocol allows for the detection of changes in the protein levels of key Wnt/β-catenin pathway components.

• Cell Treatment and Lysis: Plate cells and treat with different concentrations of RK-582 for the desired time. Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-polyacrylamide gel and transfer the proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against Axin2, β-catenin, and a loading control (e.g., GAPDH or β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize the levels of Axin2 and β-catenin to the loading control.

Visualizations

Caption: Wnt/β-catenin signaling pathway and the mechanism of RK-582 action.

Caption: Workflow for developing and analyzing RK-582 resistant cell lines.

References

• 1. benchchem.com [benchchem.com]
• 2. aacrjournals.org [aacrjournals.org]
• 3. mTOR signaling mediates resistance to tankyrase inhibitors in Wnt-driven colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mTOR signaling mediates resistance to tankyrase inhibitors in Wnt-driven colorectal cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Wnt/β-Catenin/Tcf Signaling Induces the Transcription of Axin2, a Negative Regulator of the Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

unexpected phenotypic changes with RK-582

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using RK-582. The information is designed to help address specific issues that may be encountered during experiments and to distinguish between on-target effects, off-target effects, and experimental artifacts.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for RK-582?

RK-582 is a potent and selective inhibitor of tankyrase 1 (TNKS1) and tankyrase 2 (TNKS2), which are members of the poly(ADP-ribose) polymerase (PARP) family of enzymes.[1][2][3] Tankyrases play a key role in the Wnt/β-catenin signaling pathway by targeting AXIN, a component of the β-catenin destruction complex, for degradation. By inhibiting tankyrase, RK-582 stabilizes AXIN, leading to the degradation of β-catenin and subsequent downregulation of Wnt target genes.[1][2]

Q2: What are the recommended working concentrations for RK-582 in cell-based assays?

The optimal concentration of RK-582 will vary depending on the cell line and the specific experimental endpoint. However, based on published data, a good starting point for most cell-based assays is in the range of 0.1 µM to 1 µM. The GI50 for COLO-320DM rectal cancer cells is approximately 0.23 µM.[4] It is always recommended to perform a dose-response curve to determine the optimal concentration for your specific experimental system.

Q3: How should I prepare and store RK-582 stock solutions?

For optimal stability, RK-582 powder should be stored at -20°C for up to 3 years.[4] To prepare a stock solution, dissolve the powder in an appropriate solvent like DMSO. Once prepared, it is recommended to aliquot the stock solution and store it at -80°C for up to 6 months or -20°C for up to 1 month to avoid repeated freeze-thaw cycles.[4] For in vivo experiments, it is best to prepare the working solution fresh on the same day of use.[4]

Q4: Has RK-582 been observed to have off-target effects?

RK-582 has been shown to be highly selective for tankyrase 1 and 2 over other PARP family members, including PARP1 and PARP2.[3] While all small molecule inhibitors have the potential for off-target effects, especially at high concentrations, significant off-target effects for RK-582 have not been widely reported in the literature at typical working concentrations. However, at high doses (50 mg/kg twice daily), intestinal toxicity has been observed in a mouse xenograft model.[5] If you suspect off-target effects, it is crucial to include appropriate controls and validation experiments.

Troubleshooting Guides

Issue 1: Unexpectedly high levels of cell death or cytotoxicity observed.

Q: I am observing a higher level of cell death than I anticipated based on the literature. Is this an unexpected phenotypic change?

A: While RK-582 is expected to inhibit the growth of Wnt-dependent cancer cells, excessive cytotoxicity could be due to several factors. Follow this troubleshooting guide to determine the cause.

Troubleshooting Steps:

• Verify RK-582 Concentration:

  • Question: Have you performed a dose-response curve to determine the GI50 in your specific cell line?

  • Action: If not, perform a cell viability assay (e.g., MTT, CellTiter-Glo®) with a range of RK-582 concentrations (e.g., 0.01 µM to 10 µM) to determine the concentration at which 50% of cell growth is inhibited. This will help you select an appropriate concentration for your experiments.

• Assess Compound Solubility:

  • Question: Did you observe any precipitation when preparing your stock solution or when adding it to your culture medium?

  • Action: Visually inspect your stock and working solutions for any signs of precipitation. If precipitation is observed, gentle heating or sonication may help to dissolve the compound.[4] Insoluble compound can lead to inconsistent results and direct cellular toxicity.

• Rule out Solvent Toxicity:

  • Question: Have you included a vehicle-only control in your experiment?

  • Action: Treat cells with the same concentration of the solvent (e.g., DMSO) used to dissolve RK-582. This will help you determine if the observed cytotoxicity is due to the solvent rather than the compound itself.

• Consider Cell Line Sensitivity:

  • Question: Is your cell line known to be highly dependent on the Wnt/β-catenin pathway for survival?

  • Action: Inhibition of a critical survival pathway can lead to significant cell death. Research the specific characteristics of your cell line to determine if a high degree of cytotoxicity is an expected on-target effect.

Issue 2: Wnt pathway markers (e.g., β-catenin, AXIN2) are not changing as expected.

Q: I am not observing the expected stabilization of AXIN2 or the degradation of β-catenin after treating my cells with RK-582. What could be the reason?

A: This could be due to issues with the experimental setup, the specific cell line, or the reagents used. Use the following steps to troubleshoot this issue.

Troubleshooting Steps:

• Confirm Compound Activity:

  • Question: Are you confident that your RK-582 is active?

  • Action: If possible, test the compound in a well-characterized Wnt-dependent cell line, such as COLO-320DM, where its effects are well-documented.[3]

• Optimize Treatment Time:

  • Question: Have you performed a time-course experiment?

  • Action: The kinetics of protein stabilization and degradation can vary between cell lines. Perform a time-course experiment (e.g., 4, 8, 12, 24 hours) to determine the optimal time point for observing changes in AXIN2 and β-catenin levels.

• Check Antibody Quality for Western Blotting:

  • Question: Have your antibodies for AXIN2 and β-catenin been validated for Western blotting?

  • Action: Ensure that your primary and secondary antibodies are of high quality and are used at the recommended dilutions. Include positive and negative controls to validate your Western blot protocol.

• Assess Wnt Pathway Activity in Your Cell Line:

  • Question: Is the Wnt/β-catenin pathway active in your cell line under your experimental conditions?

  • Action: Some cell lines may have low basal Wnt pathway activity. You may need to stimulate the pathway (e.g., with a Wnt ligand or a GSK3β inhibitor) to observe the effects of RK-582.

Quantitative Data Summary

Parameter	Cell Line	Value	Reference
IC50 (TNKS1)	-	36.1 nM	[4]
IC50 (TNKS2)	-	36.2 nM	[3]
IC50 (PARP1)	-	18,168 nM	[4]
GI50	COLO-320DM	0.23 µM	[4]
TCF Reporter IC50	HEK293	0.3 nM	[3]
TCF Reporter IC50	DLD-1	3.1 nM	[3]

Key Experimental Protocols

Protocol 1: Western Blot for β-catenin and AXIN2

• Cell Lysis:

  • Seed cells in a 6-well plate and treat with RK-582 or vehicle control for the desired time.

  • Wash cells twice with ice-cold PBS.

  • Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Incubate on ice for 30 minutes, vortexing occasionally.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant and determine the protein concentration using a BCA assay.

• SDS-PAGE and Protein Transfer:

  • Denature 20-30 µg of protein per sample by boiling in Laemmli sample buffer for 5 minutes.

  • Separate the protein samples on an 8-10% SDS-polyacrylamide gel.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against β-catenin, AXIN2, and a loading control (e.g., GAPDH, β-actin) overnight at 4°C.

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST for 10 minutes each.

• Detection:

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and an appropriate imaging system.

Protocol 2: Cell Viability Assay (MTT)

• Cell Seeding:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment:

  • Prepare a serial dilution of RK-582 in culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of RK-582. Include vehicle-only and untreated controls.

  • Incubate for 24-72 hours.

• MTT Addition:

  • Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well.

  • Incubate for 2-4 hours at 37°C until formazan (B1609692) crystals are visible.

• Solubilization and Measurement:

  • Add 100 µL of solubilization solution (e.g., DMSO or a 0.01 M HCl solution with 10% SDS) to each well.

  • Mix thoroughly to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

Visualizations

Caption: Wnt/β-catenin signaling pathway and the inhibitory action of RK-582 on Tankyrase.

Caption: Troubleshooting workflow for investigating an unexpected phenotype with RK-582.

Caption: Experimental workflow for Western Blotting.

References

• 1. ClinicalTrials.gov [clinicaltrials.gov]
• 2. Study of a Tankyrase Inhibitor RK-582 for Patients With Unresectable Metastatic Colorectal Cancer [ctv.veeva.com]
• 3. RK-582 | TNKS inhibitor | Probechem Biochemicals [probechem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. | BioWorld [bioworld.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison of Tankyrase Inhibitors: RK-582 versus G007-LK in Wnt Pathway Inhibition

For Researchers, Scientists, and Drug Development Professionals: An Objective Guide to Two Prominent Wnt Signaling Inhibitors

The canonical Wnt/β-catenin signaling pathway is a critical regulator of cell proliferation, differentiation, and survival. Its aberrant activation is a hallmark of numerous cancers, particularly colorectal cancer, making it a prime target for therapeutic intervention. Tankyrases (TNKS1 and TNKS2), members of the poly(ADP-ribose) polymerase (PARP) family, are key positive regulators of this pathway. By promoting the degradation of Axin, a crucial component of the β-catenin destruction complex, tankyrases lead to the stabilization and nuclear accumulation of β-catenin, driving oncogenic gene expression. This guide provides a detailed comparison of two potent and selective tankyrase inhibitors, RK-582 and G007-LK, to aid researchers in selecting the optimal tool for their Wnt signaling studies.

Mechanism of Action: Stabilizing Axin to Silence Wnt Signaling

Both RK-582 and G007-LK exert their inhibitory effects on the Wnt/β-catenin pathway through the same fundamental mechanism: the inhibition of tankyrase enzymes. By blocking the catalytic activity of TNKS1 and TNKS2, these small molecules prevent the PARsylation (poly-ADP-ribosylation) of Axin. This, in turn, stabilizes Axin, allowing it to effectively scaffold the β-catenin destruction complex (comprising APC, GSK3β, and CK1α). The active destruction complex then phosphorylates β-catenin, marking it for ubiquitination and subsequent proteasomal degradation. The ultimate outcome is a reduction in nuclear β-catenin levels and the downregulation of Wnt target gene expression.

Tankyrase Inhibitors in the Crosshairs: A Comparative Analysis of RK-582 and XAV939 Efficacy

For researchers, scientists, and drug development professionals, the selection of a potent and specific inhibitor is paramount for advancing Wnt signaling pathway research and therapeutic development. This guide provides an objective comparison of two prominent tankyrase inhibitors, RK-582 and XAV939, focusing on their efficacy as demonstrated by experimental data.

Both RK-582 and XAV939 target the tankyrase enzymes (TNKS1 and TNKS2), key regulators of the Wnt/β-catenin signaling pathway. By inhibiting tankyrase, these small molecules prevent the PARsylation-dependent degradation of Axin, a crucial component of the β-catenin destruction complex. The subsequent stabilization of Axin leads to the phosphorylation and degradation of β-catenin, thereby attenuating Wnt pathway activation, which is aberrantly high in many cancers.[1][2]

Quantitative Efficacy at a Glance

To facilitate a clear comparison of the inhibitory activities of RK-582 and XAV939, the following tables summarize their reported potencies from various studies. It is important to note that direct comparisons of IC50 and GI50 values should be made with caution, as experimental conditions can vary between studies.

Inhibitor	Target	IC50 (nM)	Reference
RK-582	TNKS1	36.1	[3]
TNKS2	Not specified
PARP1	18,168	[3]
XAV939	TNKS1	11	[4]
TNKS2	4	[4]

Table 1: In Vitro Enzymatic Inhibition of Tankyrase. This table shows the half-maximal inhibitory concentration (IC50) of RK-582 and XAV939 against purified tankyrase enzymes.

Inhibitor	Cell Line	Assay	GI50/IC50 (µM)	Reference
RK-582	COLO-320DM (Rectal Cancer)	Cell Proliferation	0.23 (GI50)	[3]
XAV939	DLD-1 (Colorectal Cancer)	Wnt Reporter Assay	Not specified	[1]
SW480 (Colorectal Cancer)	Not specified	Not specified	[5]
HepG2 (Hepatocellular Carcinoma)	Colony Formation	10 (Concentration used)	[6]
Huh7 (Hepatocellular Carcinoma)	Colony Formation	10 (Concentration used)	[6]

Table 2: Cellular Efficacy of RK-582 and XAV939 in Cancer Cell Lines. This table presents the half-maximal growth inhibition (GI50) or inhibitory concentration (IC50) of the compounds in different cancer cell lines.

Delving into the Mechanism: The Wnt/β-catenin Signaling Pathway

The diagram below illustrates the canonical Wnt/β-catenin signaling pathway and the mechanism of action for tankyrase inhibitors like RK-582 and XAV939.

Wnt/β-catenin signaling and inhibitor mechanism.

Experimental Workflows: A Closer Look

The following diagram outlines a typical experimental workflow to assess the efficacy of tankyrase inhibitors.

General workflow for evaluating inhibitor efficacy.

Detailed Experimental Protocols

For reproducible and rigorous scientific investigation, detailed methodologies are crucial. Below are protocols for key experiments cited in the evaluation of RK-582 and XAV939.

TCF/LEF Reporter (TOPflash) Assay

This assay quantifies the transcriptional activity of the β-catenin/TCF/LEF complex, a direct measure of Wnt pathway activation.

Methodology:

• Cell Seeding: Seed cells (e.g., HEK293T, SW480) in a 96-well plate to achieve 70-80% confluency at the time of transfection.

• Transfection: Co-transfect cells with the TOPflash (containing TCF/LEF binding sites driving luciferase expression) or FOPflash (mutated binding sites for negative control) reporter plasmid and a Renilla luciferase plasmid (for normalization) using a suitable transfection reagent.[7]

• Treatment: After 24 hours, replace the medium with fresh medium containing a Wnt agonist (e.g., Wnt3a conditioned media) and desired concentrations of RK-582 or XAV939.[7] Include a vehicle control (e.g., DMSO).

• Lysis and Measurement: After 16-24 hours of incubation, lyse the cells and measure both Firefly and Renilla luciferase activity using a dual-luciferase reporter assay system and a luminometer.[8][9]

• Data Analysis: Normalize the Firefly luciferase activity to the Renilla luciferase activity. The inhibitory effect is determined by comparing the normalized luciferase activity in treated cells to that of the vehicle control.

Cell Proliferation (MTT) Assay

This colorimetric assay assesses cell metabolic activity, which is an indicator of cell viability and proliferation.

Methodology:

• Cell Seeding: Plate cells in a 96-well plate at a density of 1,000 to 100,000 cells per well and incubate for 6 to 24 hours.

• Treatment: Treat cells with a range of concentrations of RK-582 or XAV939 for the desired duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT Reagent (5 mg/mL in PBS) to each well and incubate for 2 to 4 hours at 37°C until a purple precipitate is visible.[10]

• Solubilization: Add 100 µL of a solubilizing agent (e.g., DMSO or a detergent reagent) to each well to dissolve the formazan (B1609692) crystals.[11]

• Absorbance Measurement: Measure the absorbance at approximately 570 nm using a microplate reader.[11]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells and determine the GI50 value by plotting cell viability against the inhibitor concentration.

Western Blotting for Axin and β-catenin

This technique is used to detect and quantify the levels of specific proteins, providing direct evidence of the inhibitor's effect on the Wnt pathway components.

Methodology:

• Cell Lysis: After treatment with the inhibitors, wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.[9]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein from each sample on an SDS-polyacrylamide gel and transfer the proteins to a nitrocellulose or PVDF membrane.[3][12]

• Blocking and Antibody Incubation: Block the membrane with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature.[3][12] Incubate the membrane with primary antibodies specific for Axin and β-catenin overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[3] Detect the protein bands using an enhanced chemiluminescence (ECL) reagent and an imaging system.

• Data Analysis: Quantify the band intensities and normalize them to a loading control (e.g., GAPDH or β-actin) to determine the relative changes in protein expression.

Concluding Remarks

Both RK-582 and XAV939 are potent inhibitors of the Wnt/β-catenin signaling pathway through their targeting of tankyrase enzymes. The provided data indicates that both compounds exhibit efficacy in the nanomolar to low micromolar range in enzymatic and cellular assays, respectively. RK-582 has shown significant in vivo tumor growth inhibition in a colorectal cancer xenograft model.[3][12] XAV939 has been extensively characterized in a variety of cancer cell lines and is a widely used tool compound for studying Wnt signaling.[6][10][11][13]

The choice between RK-582 and XAV939 may depend on the specific research context, such as the cancer type under investigation, the desired selectivity profile, and whether in vivo studies are planned. The experimental protocols provided herein offer a foundation for the rigorous evaluation of these and other Wnt pathway inhibitors.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. A Simple Method to Assess Abundance of the β-Catenin Signaling Pool in Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. merckmillipore.com [merckmillipore.com]
• 5. Tankyrase 1 inhibitior XAV939 increases chemosensitivity in colon cancer cell lines via inhibition of the Wnt signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. GraphViz Examples and Tutorial [graphs.grevian.org]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. abcam.com [abcam.com]
• 12. Quantification of β-Catenin Signaling Components in Colon Cancer Cell Lines, Tissue Sections, and Microdissected Tumor Cells using Reaction Monitoring Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - HK [thermofisher.com]

RK-582 vs its parent compound RK-287107

An Objective Comparison of the Tankyrase Inhibitors RK-582 and RK-287107

Introduction

In the landscape of targeted cancer therapy, particularly for colorectal cancers characterized by aberrant Wnt/β-catenin signaling, tankyrase inhibitors have emerged as a promising class of drugs.[1] Tankyrases (TNKS1 and TNKS2) are members of the poly(ADP-ribose) polymerase (PARP) family of enzymes.[2][3] They play a crucial role in regulating the stability of Axin, a key component of the β-catenin destruction complex.[1] By inhibiting tankyrases, Axin is stabilized, leading to the degradation of β-catenin and the subsequent suppression of tumor growth in cancers dependent on this pathway.[4][5]

This guide provides a detailed comparison of RK-287107, a potent and specific tankyrase inhibitor, and RK-582, a lead compound optimized from RK-287107.[6][7] RK-582 was developed to improve upon the therapeutic properties of its parent compound, exhibiting enhanced efficacy at lower doses and a favorable toxicity profile.[6][8] This comparison will delve into their mechanisms of action, comparative performance based on experimental data, and the methodologies used in their evaluation.

Mechanism of Action: Wnt/β-catenin Pathway Inhibition

Both RK-287107 and RK-582 function by inhibiting the enzymatic activity of tankyrase 1 and 2. In many colorectal cancers, mutations in the Adenomatous Polyposis Coli (APC) gene lead to the hyperactivation of the Wnt/β-catenin signaling pathway.[1] Under normal conditions, Axin, in a complex with APC and GSK3β, facilitates the phosphorylation and subsequent degradation of β-catenin. Tankyrases PARylate (poly-ADP-ribosylate) Axin, marking it for ubiquitination and degradation.[1] This destabilization of the destruction complex allows β-catenin to accumulate, translocate to the nucleus, and activate target genes like MYC and AXIN2, driving cell proliferation.

Tankyrase inhibitors like RK-582 and RK-287107 bind to the nicotinamide (B372718) subsite of tankyrases, blocking their catalytic activity.[4][8] This inhibition prevents Axin PARylation, leading to Axin stabilization and accumulation.[4][5] The reconstituted destruction complex can then effectively target β-catenin for degradation, thus suppressing the pro-tumorigenic signaling cascade.[6][9]

Caption: Wnt/β-catenin signaling and the mechanism of tankyrase inhibitors.

Quantitative Data Comparison

RK-582 demonstrates a significant improvement in cell growth inhibition compared to its parent compound, RK-287107, while maintaining high potency against tankyrase enzymes. A key advantage of RK-582 is its comparable in vivo efficacy at substantially lower doses.[6]

Parameter	RK-287107	RK-582	Reference(s)
Target	Tankyrase-1 / Tankyrase-2	Tankyrase-1 / Tankyrase-2	[10][11],[9]
IC₅₀ vs TNKS1	14.3 nM	39.1 nM	[10][11],[9]
IC₅₀ vs TNKS2	10.6 nM	36.2 nM	[10][11],[9]
Selectivity	>7000-fold vs PARP1	>200-fold vs PARP1, PARP2, PARP10	[12],[9]
GI₅₀ (COLO-320DM cells)	449 nM	35 nM	[11],[9]
In Vivo Efficacy (Xenograft)	32.9% TGI at 100 mg/kg (i.p.)	"Robust" TGI at 10-20 mg/kg (oral/i.p.)	[11],[6][9]

IC₅₀: Half-maximal inhibitory concentration. GI₅₀: 50% growth inhibition. TGI: Tumor Growth Inhibition.

Experimental Protocols and Methodologies

The characterization and comparison of RK-582 and RK-287107 involved several key experimental procedures.

In Vitro Tankyrase Inhibition Assay

• Objective: To determine the IC₅₀ values of the compounds against purified tankyrase enzymes.

• Protocol: Recombinant human tankyrase-1 and tankyrase-2 enzymes were incubated with the compounds at various concentrations. The PARylation activity was measured using an ELISA-based assay that detects the incorporation of biotinylated NAD+ onto a histone substrate. The IC₅₀ value was calculated as the concentration of the inhibitor required to reduce the enzyme's activity by 50%.[4]

Cell Proliferation (MTT/BrdU) Assays

• Objective: To measure the effect of the inhibitors on the growth of cancer cell lines.

• Protocol: Colorectal cancer cells (e.g., COLO-320DM, which is dependent on Wnt/β-catenin signaling, and RKO, which is not) were seeded in 96-well plates.[4][13] The cells were treated with various concentrations of the compounds for a period of 48 to 120 hours.[4][11] Cell viability was quantified using an MTT assay, which measures mitochondrial activity, or a BrdU assay, which measures DNA synthesis.[4] The GI₅₀ value was determined as the concentration that inhibited cell growth by 50% relative to a DMSO-treated control.[11]

Western Blot Analysis

• Objective: To assess the pharmacodynamic effects of the inhibitors on target proteins.

• Protocol: COLO-320DM cells were treated with the inhibitors for a specified period (e.g., 16 hours).[11] Cell lysates were then prepared, and proteins were separated by SDS-PAGE and transferred to a membrane. The membrane was probed with primary antibodies specific for tankyrase, Axin1/2, and active β-catenin to observe changes in their protein levels, confirming the on-target effect of the compounds.[4]

TCF/LEF Reporter Assay

• Objective: To quantify the transcriptional activity of the Wnt/β-catenin pathway.

• Protocol: Cells (e.g., HEK293T) were co-transfected with a TCF/LEF-responsive luciferase reporter plasmid. Following treatment with the inhibitors, the luciferase activity was measured. A reduction in luciferase signal indicated suppression of the Wnt/β-catenin signaling pathway.[4]

Mouse Xenograft Studies

• Objective: To evaluate the in vivo anti-tumor efficacy of the compounds.

• Protocol: Human colorectal cancer cells (COLO-320DM) were subcutaneously implanted into immunodeficient mice (e.g., NOD-SCID).[1][4] Once tumors reached a palpable size, mice were treated with the compounds via intraperitoneal (i.p.) or oral (p.o.) administration.[4][6] Tumor volume and body weight were monitored throughout the study. The tumor growth inhibition (TGI) was calculated by comparing the tumor volumes in the treated groups to the vehicle-treated control group.[11]

Caption: A typical workflow for the development and validation of a lead compound.

Conclusion

The optimization of the parent compound RK-287107 led to the development of RK-582, a tankyrase inhibitor with a significantly improved therapeutic profile. While both compounds potently and selectively inhibit tankyrase enzymes and suppress the Wnt/β-catenin pathway, RK-582 demonstrates superior anti-proliferative activity in cancer cells and robust in vivo tumor growth inhibition at much lower doses than its predecessor.[9] Furthermore, RK-582 exhibits an optimal toxicity profile, a critical attribute for clinical development.[8] These advancements establish RK-582 as a promising candidate for targeted cancer therapy, and it is currently undergoing a first-in-human Phase I clinical trial for patients with unresectable metastatic colorectal cancer.[2][14]

References

• 1. RK-287107, a potent and specific tankyrase inhibitor, blocks colorectal cancer cell growth in a preclinical model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ClinicalTrials.gov [clinicaltrials.gov]
• 3. Study of a Tankyrase Inhibitor RK-582 for Patients With Unresectable Metastatic Colorectal Cancer [ctv.veeva.com]
• 4. RK‐287107, a potent and specific tankyrase inhibitor, blocks colorectal cancer cell growth in a preclinical model - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. | BioWorld [bioworld.com]
• 7. UQ eSpace [espace.library.uq.edu.au]
• 8. Tankyrases as modulators of pro-tumoral functions: molecular insights and therapeutic opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 9. RK-582 | TNKS inhibitor | Probechem Biochemicals [probechem.com]
• 10. selleckchem.com [selleckchem.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. invivochem.net [invivochem.net]
• 13. Identification of response signatures for tankyrase inhibitor treatment in tumor cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Japan’s first investigator-initiated phase I clinical trials of a tankyrase inhibitor launched | RIKEN Center for Sustainable Resource Science [csrs.riken.jp]

Validating the On-Target Effects of RK-582 with siRNA: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of using the small molecule inhibitor RK-582 versus siRNA-mediated knockdown to study the function of tankyrase (TNKS) enzymes. The objective is to illustrate how siRNA can be used to validate the on-target effects of RK-582 by comparing their respective impacts on the Wnt/β-catenin signaling pathway.

Introduction

RK-582 is a potent and selective inhibitor of tankyrase 1 (TNKS1/PARP5A) and tankyrase 2 (TNKS2/PARP5B), enzymes that play a crucial role in the Wnt/β-catenin signaling pathway.[1][2][3] By inhibiting tankyrases, RK-582 leads to the stabilization of Axin, a key component of the β-catenin destruction complex, which in turn promotes the degradation of β-catenin and suppresses Wnt-driven cell proliferation.[3][4][5] Validating that the observed cellular effects of a small molecule inhibitor are indeed due to its interaction with the intended target is a critical step in drug development. Small interfering RNA (siRNA) offers a genetic approach to specifically knock down the expression of a target protein, providing an orthogonal method to corroborate the pharmacological effects of an inhibitor.[6][7] If the phenotypic and molecular changes induced by RK-582 are mimicked by the siRNA-mediated knockdown of TNKS1 and TNKS2, it provides strong evidence for the on-target activity of the compound.

This guide will compare the effects of RK-582 with those of TNKS1/2 siRNA on cancer cell lines with active Wnt/β-catenin signaling. While direct experimental data using siRNA to validate RK-582 is not yet published, we will draw comparisons from studies on other tankyrase inhibitors, such as XAV939, which have been validated using siRNA.[1][6][8]

Comparative Data

The following tables summarize the expected comparative effects of RK-582 and siRNA targeting TNKS1 and TNKS2.

Table 1: Inhibitory Activity

Compound/Method	Target(s)	IC50 (TNKS1)	IC50 (TNKS2)
RK-582	TNKS1, TNKS2	39.1 nM[2]	36.2 nM[2]
siRNA	TNKS1, TNKS2 mRNA	N/A	N/A

Table 2: Cellular Effects in Wnt-Dependent Cancer Cell Lines

Treatment	Effect on Cell Proliferation	Effect on TCF/LEF Reporter Activity	Effect on AXIN2 Levels	Effect on Nuclear β-catenin
RK-582	Potent inhibition (GI50 = 35 nM in CRC cells)[2]	Inhibition (IC50 = 0.3 nM in HEK293, 3.1 nM in DLD-1)[2]	Accumulation[2][3][4]	Downregulation[2][3][4]
TNKS1/2 siRNA	Significant reduction in cell proliferation[1][8]	Attenuation of Wnt3a-induced activity[6]	Stabilization[6]	Decreased levels[1][8]
Control siRNA	No significant effect[1][8]	No significant effect[6]	No significant effect[6]	No significant effect[1][8]

Experimental Protocols

Here we provide detailed methodologies for key experiments to compare the effects of RK-582 and TNKS1/2 siRNA.

1. siRNA-Mediated Knockdown of TNKS1 and TNKS2

This protocol is adapted from studies validating other tankyrase inhibitors.[1]

• Cell Culture:

  • Culture human cancer cell lines with active Wnt/β-catenin signaling (e.g., HepG2, COLO-320DM) in the recommended medium supplemented with 10% FBS and 1% penicillin/streptomycin.

  • Maintain cells at 37°C in a humidified atmosphere with 5% CO2.

• siRNA Transfection:

  • Seed 2 x 10^5 cells per well in a 6-well plate in antibiotic-free medium and grow to 60-80% confluency.

  • For each well, prepare two solutions:

    • Solution A: Dilute 20-80 pmol of siRNA duplex (targeting TNKS1, TNKS2, or a non-targeting control) in 100 µL of serum-free medium.

    • Solution B: Dilute 2-8 µL of a suitable transfection reagent (e.g., Lipofectamine™ RNAiMAX) in 100 µL of serum-free medium.

  • Combine Solution A and Solution B, mix gently, and incubate for 15-20 minutes at room temperature to allow for complex formation.

  • Add the siRNA-lipid complex to the cells.

  • Incubate the cells for 48-72 hours before proceeding with downstream assays.

• Validation of Knockdown:

  • After 48 hours of transfection, harvest the cells.

  • Isolate total RNA and perform quantitative real-time PCR (qRT-PCR) to measure the mRNA levels of TNKS1 and TNKS2.

  • Isolate total protein and perform Western blotting to assess the protein levels of TNKS1 and TNKS2.

2. RK-582 Treatment

• Preparation of RK-582 Stock Solution:

  • Dissolve RK-582 powder in DMSO to prepare a 10 mM stock solution.

  • Store the stock solution in aliquots at -20°C or -80°C.

• Cell Treatment:

  • Seed cells in appropriate culture vessels (e.g., 96-well plates for viability assays, 6-well plates for Western blotting).

  • Allow cells to adhere overnight.

  • Dilute the RK-582 stock solution in culture medium to the desired final concentrations.

  • Replace the existing medium with the medium containing RK-582 or a vehicle control (e.g., 0.1% DMSO).

  • Incubate the cells for the desired duration (e.g., 24-72 hours) before analysis.

3. Downstream Assays

• Cell Viability Assay (e.g., MTT or CellTiter-Glo®):

  • After treatment with RK-582 or transfection with siRNA, add the viability reagent to each well.

  • Incubate according to the manufacturer's instructions.

  • Measure the absorbance or luminescence to determine the relative number of viable cells.

• TCF/LEF Reporter Assay:

  • Co-transfect cells with a TCF/LEF-responsive luciferase reporter plasmid and a control Renilla luciferase plasmid.

  • After 24 hours, treat the cells with RK-582 or perform siRNA transfection.

  • After an additional 24-48 hours, lyse the cells and measure firefly and Renilla luciferase activities using a dual-luciferase assay system.

  • Normalize the TCF/LEF reporter activity to the Renilla control.

• Western Blotting:

  • Lyse the treated or transfected cells and quantify the protein concentration.

  • Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with primary antibodies against AXIN2, β-catenin, TNKS1, TNKS2, and a loading control (e.g., GAPDH or β-actin).

  • Incubate with the appropriate secondary antibodies and visualize the protein bands using a chemiluminescence detection system.

Visualizations

Wnt/β-catenin Signaling Pathway and Point of Intervention

Caption: Wnt signaling pathway and points of intervention by RK-582 and siRNA.

Experimental Workflow for On-Target Validation

Caption: Workflow for validating on-target effects of RK-582 using siRNA.

References

• 1. Tankyrase inhibitors attenuate WNT/β-catenin signaling and inhibit growth of hepatocellular carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. RK-582 | TNKS inhibitor | Probechem Biochemicals [probechem.com]
• 3. RK-582 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 4. ClinicalTrials.gov [clinicaltrials.gov]
• 5. Design and Discovery of an Orally Efficacious Spiroindolinone-Based Tankyrase Inhibitor for the Treatment of Colon Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Tankyrase inhibitors attenuate WNT/β-catenin signaling and inhibit growth of hepatocellular carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. [PDF] Tankyrase inhibitors attenuate WNT/β-catenin signaling and inhibit growth of hepatocellular carcinoma cells | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]

A Comparative Analysis of RK-582 and Other PARP Inhibitors: A Guide to Cross-Reactivity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the PARP inhibitor RK-582 and its cross-reactivity profile against other well-established PARP inhibitors, including Olaparib, Rucaparib, Niraparib, and Talazoparib. The information is intended to assist researchers in understanding the selectivity of RK-582 and its potential applications in PARP-related research and drug development.

Introduction to RK-582

RK-582 is an orally active, spiroindoline-based molecule that has been identified as a potent inhibitor of Tankyrase 1 (TNKS1/PARP5A) and Tankyrase 2 (TNKS2/PARP5B)[1][2]. Tankyrases are members of the poly(ADP-ribose) polymerase (PARP) family of enzymes and are implicated in various cellular processes, including the regulation of the Wnt/β-catenin signaling pathway, which is often dysregulated in cancer[3]. RK-582 was developed through the optimization of a previously identified tankyrase inhibitor, RK-287107[3].

Comparative Selectivity Profile of PARP Inhibitors

The following table summarizes the reported half-maximal inhibitory concentration (IC50) values of RK-582 and other clinical PARP inhibitors against various PARP family members. It is important to note that the data presented here is compiled from multiple sources and may not represent results from direct head-to-head comparative studies. Variations in experimental conditions and assay formats can influence IC50 values.

Inhibitor	PARP1 (nM)	PARP2 (nM)	TNKS1/PARP5A (nM)	TNKS2/PARP5B (nM)	Reference(s)
RK-582	18.168*	>200-fold selectivity vs TNKS	36.1 - 39.1	36.2	[1][2]
Olaparib	1	5	~1000	~1000	[4]
Rucaparib	1.4	-	-	-	[4]
Niraparib	3.8	2.1	-	-	[4]
Talazoparib	0.57	-	-	-	[5]

*There is conflicting information regarding the PARP1 inhibitory activity of RK-582. While some sources report a potent IC50 of 18.168 nM[1][2], others state a >200-fold selectivity for tankyrases over PARP1, PARP2, and PARP10. This discrepancy may arise from different assay conditions (e.g., biochemical vs. cellular assays) and requires further investigation by consulting the primary literature.

Signaling Pathway and Experimental Workflow

To visualize the mechanism of PARP inhibition and a typical workflow for assessing inhibitor cross-reactivity, the following diagrams are provided.

Figure 1: Simplified signaling pathway of PARP1 inhibition.

Figure 2: General experimental workflow for assessing PARP inhibitor cross-reactivity.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of inhibitor potency and selectivity. Below are representative protocols for two common assays used to determine the cross-reactivity of PARP inhibitors.

PARP Enzymatic Activity Assay (Biochemical)

This assay measures the ability of an inhibitor to block the enzymatic activity of a purified PARP enzyme in vitro.

a. Materials:

• Recombinant human PARP enzymes (e.g., PARP1, PARP2, TNKS1, TNKS2)

• Histones (as a substrate for PARylation)

• Biotinylated NAD+

• Assay buffer (e.g., 50 mM Tris-HCl pH 8.0, 4 mM MgCl2, 250 µM DTT)

• Streptavidin-HRP conjugate

• Chemiluminescent HRP substrate

• 96-well white assay plates

• Test inhibitors (e.g., RK-582, Olaparib) serially diluted in DMSO.

b. Protocol:

• Coat a 96-well plate with histones and incubate overnight at 4°C. Wash the plate with wash buffer (e.g., PBS with 0.05% Tween-20).

• Add 50 µL of assay buffer containing the recombinant PARP enzyme to each well.

• Add 1 µL of the serially diluted inhibitor or DMSO (vehicle control) to the respective wells.

• Incubate for 15 minutes at room temperature to allow for inhibitor binding.

• Initiate the PARylation reaction by adding 50 µL of assay buffer containing biotinylated NAD+.

• Incubate for 60 minutes at room temperature.

• Wash the plate to remove unincorporated biotinylated NAD+.

• Add streptavidin-HRP conjugate and incubate for 30 minutes at room temperature.

• Wash the plate again.

• Add the chemiluminescent HRP substrate and measure the luminescence using a plate reader.

• Calculate the percent inhibition for each inhibitor concentration relative to the vehicle control and determine the IC50 value by non-linear regression analysis.

Cellular Thermal Shift Assay (CETSA)

CETSA is a method to assess the target engagement of a drug in a cellular environment by measuring the thermal stabilization of the target protein upon ligand binding.

a. Materials:

• Cell line of interest (e.g., a cancer cell line)

• Cell culture medium and reagents

• Test inhibitors (e.g., RK-582, Olaparib)

• Lysis buffer with protease and phosphatase inhibitors

• Antibodies specific to the PARP family members of interest

• Secondary antibodies for Western blotting or AlphaScreen® reagents

• PCR tubes or plates

• Thermal cycler

• Equipment for protein quantification (e.g., Western blot apparatus or AlphaLISA-compatible plate reader).

b. Protocol:

• Culture cells to the desired confluency.

• Treat the cells with various concentrations of the inhibitor or DMSO (vehicle control) for a specified time (e.g., 1-2 hours) at 37°C.

• Harvest the cells and resuspend them in a suitable buffer.

• Aliquot the cell suspension into PCR tubes or a PCR plate.

• Heat the samples to a range of temperatures (e.g., 40-60°C) for 3 minutes in a thermal cycler, followed by a cooling step to room temperature. This step will denature and precipitate unbound proteins.

• Lyse the cells by freeze-thaw cycles or by adding lysis buffer.

• Centrifuge the lysates at high speed to pellet the precipitated proteins.

• Collect the supernatant containing the soluble (stabilized) proteins.

• Quantify the amount of the specific PARP enzyme in the soluble fraction using Western blotting or AlphaScreen®.

• Plot the amount of soluble protein as a function of temperature for each inhibitor concentration. A shift in the melting curve to a higher temperature indicates target stabilization and engagement.

• Isothermal dose-response curves can be generated by heating all samples at a single, optimized temperature and plotting the amount of soluble protein against the inhibitor concentration to determine the EC50 for target engagement.

Conclusion

RK-582 is a potent inhibitor of tankyrases with reported activity against PARP1. The conflicting data on its PARP1 selectivity highlights the importance of standardized, head-to-head comparative studies for a definitive assessment of its cross-reactivity profile. The experimental protocols provided in this guide offer a framework for researchers to conduct such comparative analyses. A thorough understanding of the selectivity of RK-582 and other PARP inhibitors is essential for the design of targeted therapeutic strategies and for the accurate interpretation of experimental results.

References

• 1. RK-582 - Immunomart [immunomart.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Design and Discovery of an Orally Efficacious Spiroindolinone-Based Tankyrase Inhibitor for the Treatment of Colon Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

A Head-to-Head Comparison of Tankyrase Inhibitors for Researchers and Drug Development Professionals

An in-depth guide to the potency, selectivity, and cellular activity of key Tankyrase inhibitors, supported by experimental data and detailed protocols.

Tankyrase 1 and 2 (TNKS1/2), members of the poly(ADP-ribose) polymerase (PARP) family, have emerged as promising therapeutic targets in oncology.[1][2] Their critical role in regulating the Wnt/β-catenin signaling pathway, which is frequently dysregulated in various cancers, has spurred the development of numerous small molecule inhibitors.[1][2][3] These inhibitors function by stabilizing the Axin protein degradation complex, leading to the suppression of β-catenin-mediated transcription.[3][4] This guide provides a comprehensive, data-driven comparison of prominent Tankyrase inhibitors to aid researchers, scientists, and drug development professionals in selecting the appropriate tool compounds for their studies and in the advancement of novel therapeutics.

Quantitative Comparison of Inhibitor Potency and Selectivity

The efficacy of a Tankyrase inhibitor is determined by its potency against the target enzymes (TNKS1 and TNKS2) and its selectivity over other members of the PARP family. The following tables summarize the biochemical and cellular activities of several widely studied Tankyrase inhibitors.

Biochemical Potency (IC50, nM)

Inhibitor	TNKS1 (nM)	TNKS2 (nM)	Binding Site	Reference
XAV939	11	4	Nicotinamide	[5]
IWR-1	131	58	Adenosine	[6][7]
G007-LK	46	25	Adenosine	[8]
WIKI4	26	Potent (low nM)	Adenosine	[6]
NVP-TNKS656	-	-	Dual	[3]
RK-287107	14.3	10.6	-
MC2050 derivative 5	6.1	0.3	Adenosine	[9]

Note: IC50 values can vary depending on assay conditions. Data presented here are representative values from published studies.

Selectivity Profile Against Other PARPs (IC50, nM)

Inhibitor	PARP1 (nM)	PARP2 (nM)	Reference
XAV939	75	30	[10]
G007-LK	>10,000	>10,000
IWR-1	>10,000	>10,000	[10]
Rucaparib	-	-	[11]

Note: A higher IC50 value indicates lower potency and thus higher selectivity for Tankyrases over the specified PARP.

Cellular Activity (IC50, nM)

Inhibitor	Cell Line	Cellular Assay	IC50 (nM)	Reference
XAV939	SW480	Wnt/β-catenin reporter	~270	[12]
G007-LK	DLD-1	Wnt/β-catenin reporter	~50	[12]
G007-LK	HEK293	Wnt/β-catenin reporter	50	[8]
LZZ-02	HEK293 (LiCl-induced)	TOPFlash reporter	10,000	[4]

In Vivo Efficacy of Tankyrase Inhibitors

Several Tankyrase inhibitors have demonstrated anti-tumor efficacy in preclinical xenograft models.

Inhibitor	Cancer Model	Dosing	Outcome	Reference
XAV939	HepG2 xenograft	Intratumoral injection	Significant tumor growth inhibition	[13]
G007-LK	COLO-320DM xenograft	20 mg/kg, twice daily	61% tumor growth inhibition	[8]
9g	HCT-15 xenograft	15 mg/kg, once daily (oral)	78.8% tumor growth inhibition	[14]
9g	SW620 xenograft	15 mg/kg, once daily (oral)	79.7% tumor growth inhibition	[14]

Signaling Pathways and Experimental Workflows

Visualizing the underlying biological pathways and experimental procedures is crucial for understanding the mechanism of action and evaluation of Tankyrase inhibitors.

Caption: Role of Tankyrase in Wnt/β-catenin signaling and its inhibition.

Caption: Workflow for evaluating Tankyrase inhibitors.

Experimental Protocols

Detailed and reproducible experimental protocols are fundamental for the accurate assessment of inhibitor performance.

Biochemical Tankyrase Activity Assay (Homogeneous Time-Resolved Fluorescence - HTRF)

This assay measures the poly(ADP-ribosyl)ation (PARsylation) of a biotinylated histone substrate by Tankyrase.

Materials:

• Recombinant human Tankyrase 1 or 2

• Biotinylated Histone H4

• NAD+

• Assay Buffer (e.g., 50 mM Tris-HCl pH 8.0, 50 mM NaCl, 2 mM MgCl2, 0.1% BSA, 1 mM DTT)

• HTRF Detection Reagents:

  • Europium cryptate-labeled anti-PAR antibody

  • XL665-conjugated streptavidin

• 384-well low-volume plates

• Test inhibitors dissolved in DMSO

Procedure:

• Prepare serial dilutions of the test inhibitor in DMSO.

• Add 2 µL of the inhibitor solution to the wells of a 384-well plate.

• Add 4 µL of a solution containing Tankyrase enzyme and biotinylated Histone H4 in assay buffer.

• Initiate the enzymatic reaction by adding 4 µL of NAD+ solution in assay buffer.

• Incubate the reaction mixture at room temperature for 60 minutes.

• Stop the reaction by adding 5 µL of the HTRF detection reagent mix (containing both Europium cryptate-labeled anti-PAR antibody and XL665-conjugated streptavidin) diluted in the detection buffer.

• Incubate for 60 minutes at room temperature to allow for signal development.

• Read the plate on an HTRF-compatible reader, measuring the emission at 665 nm and 620 nm.

• Calculate the HTRF ratio (665 nm / 620 nm) and determine the percent inhibition relative to a DMSO control.

• Plot the percent inhibition against the inhibitor concentration to determine the IC50 value.

Cellular Wnt/β-catenin Reporter Assay (TOP/FOPflash)

This assay quantifies the transcriptional activity of the Wnt/β-catenin pathway in cells.[15]

Materials:

• HEK293T or other suitable cell line

• TOPflash and FOPflash luciferase reporter plasmids

• Renilla luciferase plasmid (for normalization)

• Transfection reagent

• Wnt3a conditioned media or a GSK3β inhibitor (e.g., CHIR99021) to activate the pathway

• Dual-luciferase reporter assay system

• 96-well cell culture plates

• Test inhibitors dissolved in DMSO

Procedure:

• Seed cells in a 96-well plate and allow them to attach overnight.

• Co-transfect the cells with TOPflash (or FOPflash as a negative control), and Renilla luciferase plasmids using a suitable transfection reagent.

• After 24 hours, replace the medium with fresh medium containing serial dilutions of the test inhibitor.

• Stimulate the Wnt/β-catenin pathway by adding Wnt3a conditioned media or a GSK3β inhibitor.

• Incubate the cells for an additional 16-24 hours.

• Lyse the cells and measure the firefly and Renilla luciferase activities using a dual-luciferase reporter assay system and a luminometer.

• Normalize the firefly luciferase activity to the Renilla luciferase activity.

• Calculate the percent inhibition of Wnt signaling relative to a DMSO control and determine the IC50 value.

This guide provides a foundational overview for the comparative analysis of Tankyrase inhibitors. The selection of an appropriate inhibitor will depend on the specific research question, including the desired potency, selectivity, and cellular context. As the field of Tankyrase-targeted therapeutics continues to evolve, rigorous and standardized evaluation of new chemical entities will be paramount for clinical success.

References

• 1. Regulation of Wnt/β‐catenin signalling by tankyrase‐dependent poly(ADP‐ribosyl)ation and scaffolding - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Novel insight into the function of tankyrase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. apexbt.com [apexbt.com]
• 6. Structural Basis and Selectivity of Tankyrase Inhibition by a Wnt Signaling Inhibitor WIKI4 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. selleckchem.com [selleckchem.com]
• 9. From PARP1 to TNKS2 Inhibition: A Structure-Based Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Structural Basis for Potency and Promiscuity in Poly(ADP-ribose) Polymerase (PARP) and Tankyrase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Evaluation and Structural Basis for the Inhibition of Tankyrases by PARP Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Tankyrase inhibitors attenuate WNT/β-catenin signaling and inhibit growth of hepatocellular carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. benchchem.com [benchchem.com]

Confirming RK-582 Specificity: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the tankyrase inhibitor RK-582 with alternative compounds, supported by experimental data and detailed protocols. The focus is on confirming its specificity, a critical aspect of preclinical development.

RK-582 is a potent and orally bioavailable spiroindoline-based inhibitor of tankyrase 1 and 2 (TNKS1/2)[1][2][3][4]. Tankyrases are members of the poly(ADP-ribose) polymerase (PARP) family and are key regulators of the Wnt/β-catenin signaling pathway, which is frequently hyperactivated in cancers such as colorectal cancer[5][6][7]. By inhibiting tankyrase, RK-582 stabilizes AXIN2, a component of the β-catenin destruction complex, leading to the degradation of β-catenin and suppression of Wnt signaling[5][6][7]. While primarily targeting the PARP family, assessing the specificity of any inhibitor against the broader human kinome is a crucial step to identify potential off-target effects and ensure a favorable safety profile.

Comparative Analysis of Tankyrase Inhibitors

To contextualize the inhibitory profile of RK-582, it is compared with other well-characterized tankyrase inhibitors, G007-LK and XAV939. The following table summarizes their biochemical potencies against TNKS1 and TNKS2.

Inhibitor	Target(s)	IC50 (TNKS1)	IC50 (TNKS2)	Key Features
RK-582	TNKS1/2	39.1 nM[8]	36.2 nM[8]	Orally bioavailable, potent, and highly selective against other PARP family members (>200-fold)[5][8].
G007-LK	TNKS1/2	46 nM[9]	25 nM[9]	Potent and selective TNKS1/2 inhibitor[9].
XAV939	TNKS1/2	11 nM	4 nM	Potent TNKS1/2 inhibitor, widely used as a tool compound for studying Wnt signaling[10][11][12].

Confirming Specificity in a Kinase Inhibitor Panel

While RK-582 demonstrates high selectivity within the PARP family, its profile against the human kinome has not been extensively published. A comprehensive kinase inhibitor panel screen is the standard method for determining the selectivity of a small molecule inhibitor. Such a screen would assess the binding or inhibitory activity of RK-582 against a large number of purified protein kinases. The expected outcome for a highly specific inhibitor like RK-582 would be minimal interaction with the vast majority of kinases tested.

Below is a detailed protocol for a common method used in kinase inhibitor profiling.

Experimental Protocol: LanthaScreen® Eu Kinase Binding Assay

This protocol outlines a time-resolved fluorescence resonance energy transfer (TR-FRET) based competition binding assay to determine the affinity of a test compound for a panel of kinases.

Objective: To measure the dissociation constant (Kd) or IC50 value of RK-582 for a broad panel of human kinases.

Materials:

• Recombinant human kinases (a representative panel)

• LanthaScreen® Eu-anti-Tag Antibody

• Kinase-specific Alexa Fluor® 647-labeled tracer

• Kinase Buffer A (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35)

• Test compound (RK-582) serially diluted in DMSO

• Control inhibitor (e.g., Staurosporine)

• 384-well microplates

Procedure:

• Compound Preparation: Prepare a serial dilution of RK-582 in DMSO. A typical starting concentration is 1 mM, followed by 1:3 serial dilutions.

• Reagent Preparation:

  • Prepare a 2X kinase/antibody mixture in Kinase Buffer A. The final concentration of the kinase and antibody will depend on the specific kinase being tested.

  • Prepare a 2X tracer solution in Kinase Buffer A at a pre-determined optimal concentration.

• Assay Assembly:

  • Add 5 µL of the serially diluted RK-582 or control inhibitor to the wells of a 384-well plate.

  • Add 5 µL of the 2X kinase/antibody mixture to each well.

  • Add 10 µL of the 2X tracer solution to initiate the binding reaction.

• Incubation: Incubate the plate at room temperature for 60 minutes, protected from light.

• Data Acquisition: Read the plate on a TR-FRET compatible plate reader. Measure the emission at 665 nm (acceptor) and 615 nm (donor) following excitation at approximately 340 nm.

• Data Analysis:

  • Calculate the emission ratio (665 nm / 615 nm).

  • Plot the emission ratio as a function of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Visualizing the Experimental Workflow and Signaling Pathway

To better understand the experimental process and the biological context of RK-582's action, the following diagrams are provided.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. youtube.com [youtube.com]
• 3. Design and Discovery of an Orally Efficacious Spiroindolinone-Based Tankyrase Inhibitor for the Treatment of Colon Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. RK-582 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 5. Tankyrases as modulators of pro-tumoral functions: molecular insights and therapeutic opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ClinicalTrials.gov [clinicaltrials.gov]
• 7. Study of a Tankyrase Inhibitor RK-582 for Patients With Unresectable Metastatic Colorectal Cancer [ctv.veeva.com]
• 8. RK-582 | TNKS inhibitor | Probechem Biochemicals [probechem.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. apexbt.com [apexbt.com]
• 12. stemcell.com [stemcell.com]

Evaluating Biomarkers for RK-582 Sensitivity: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of biomarkers for sensitivity to RK-582, a selective tankyrase inhibitor, against other Wnt/β-catenin pathway modulators. This document outlines supporting experimental data, detailed methodologies for key assays, and visual representations of signaling pathways and experimental workflows to aid in the evaluation and application of RK-582 in preclinical and clinical research.

Introduction to RK-582 and its Mechanism of Action

RK-582 is an orally active, spiroindoline-based selective inhibitor of tankyrase 1 and 2 (TNKS1/2), enzymes belonging to the poly(ADP-ribose) polymerase (PARP) family.[1][2] Tankyrases play a crucial role in the regulation of the Wnt/β-catenin signaling pathway by promoting the degradation of Axin, a key component of the β-catenin destruction complex.[3] In many cancers, particularly colorectal cancer (CRC), hyperactivation of the Wnt/β-catenin pathway, often due to mutations in the APC gene, leads to the accumulation of β-catenin in the nucleus, where it drives the transcription of oncogenes.[4][5]

RK-582 inhibits the enzymatic activity of tankyrases, leading to the stabilization of Axin.[6] This, in turn, enhances the degradation of β-catenin, reduces the expression of Wnt target genes, and ultimately inhibits the growth of cancer cells dependent on this pathway.[6][7]

Below is a diagram illustrating the signaling pathway targeted by RK-582.

Caption: Wnt/β-catenin signaling pathway and the inhibitory action of RK-582.

Comparative Analysis of Biomarkers for Wnt/β-catenin Pathway Inhibitors

The sensitivity of cancer cells to RK-582 and other tankyrase inhibitors is significantly influenced by the genetic background of the tumor. Several biomarkers have been identified that can predict the response to these targeted therapies. This section provides a comparative overview of these biomarkers.

Biomarker	RK-582	G007-LK	XAV939
APC Mutation Status	High sensitivity in cells with 'short' APC mutations (lacking all seven 20-amino acid repeats).[8][9]	High sensitivity in cells with 'short' APC mutations.[8][9]	Sensitivity observed in APC-mutant colorectal cancer cells.[10]
PIK3CA Mutation Status	Mutations in PIK3CA are more frequent in resistant patient-derived colorectal cancer cells.[8][9]	PIK3CA mutations are associated with resistance.[8]	Not extensively documented as a primary biomarker.
β-catenin Levels	Active β-catenin levels correlate with inhibitor sensitivity.[8][9] RK-582 treatment leads to a decrease in β-catenin levels.[6]	Active β-catenin levels are a predictor of sensitivity.[8]	Decreases total and nuclear β-catenin levels.[11]
AXIN2 Expression	RK-582 treatment leads to the accumulation of AXIN2.[6]	G007-LK treatment causes AXIN2 accumulation.[12]	Upregulates Axin expression.[11]
GI50 / IC50 Values	COLO-320DM (short APC): 0.035 µM[13]JC-11 (wild-type APC, sensitive): <0.1 µM[12]	COLO-320DM (short APC): Sensitive (GI50 < 1 µM)[14]JC-11 (wild-type APC, sensitive): <1 µM[12]	SW480 (APC mutant): Effective at inhibiting Wnt signaling.[10]

The following diagram illustrates the logical relationship between the identified biomarkers and sensitivity to RK-582.

Caption: Logical flow of biomarkers predicting RK-582 sensitivity.

Experimental Protocols

This section provides detailed methodologies for key experiments to evaluate the identified biomarkers and assess sensitivity to RK-582.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

• Cell Seeding: Seed cells in a 96-well plate at a density of 2,000-5,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C in a humidified incubator with 5% CO2.

• Drug Treatment: Prepare serial dilutions of RK-582 and control compounds in complete growth medium. Remove the medium from the wells and add 100 µL of the drug dilutions. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for 72-120 hours.

• MTT Addition: Add 10 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the half-maximal growth inhibition (GI50) values from the dose-response curves.

Western Blotting for Protein Expression Analysis

This technique is used to detect and quantify the levels of specific proteins, such as β-catenin and AXIN2.

• Cell Lysis: Treat cells with RK-582 or control compounds for the desired time. Wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE: Denature equal amounts of protein by boiling in Laemmli sample buffer and separate them by size on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or BSA in TBST (Tris-buffered saline with 0.1% Tween 20) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against β-catenin, AXIN2, and a loading control (e.g., GAPDH or β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Densitometry: Quantify the band intensities using image analysis software and normalize to the loading control.

Quantitative Real-Time PCR (qPCR) for Gene Expression Analysis

qPCR is used to measure the mRNA levels of target genes, such as AXIN2.

• RNA Extraction: Treat cells with RK-582 or control compounds. Isolate total RNA using a commercial RNA extraction kit.

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse transcription kit.

• qPCR Reaction: Set up the qPCR reaction using a SYBR Green or TaqMan-based master mix, cDNA template, and primers specific for AXIN2 and a reference gene (e.g., GAPDH or ACTB).

• Thermal Cycling: Perform the qPCR reaction in a real-time PCR thermal cycler.

• Data Analysis: Analyze the amplification data and calculate the relative gene expression using the ΔΔCt method.

The following diagram outlines the general workflow for evaluating RK-582 sensitivity biomarkers.

Caption: Experimental workflow for biomarker evaluation.

Conclusion

The selection of appropriate biomarkers is critical for the successful clinical development and application of targeted therapies like RK-582. This guide provides a framework for evaluating the sensitivity of cancer cells to RK-582 by focusing on key genetic markers such as APC and PIK3CA mutations, as well as downstream effectors of the Wnt/β-catenin pathway. The provided experimental protocols and comparative data aim to facilitate the rational design of preclinical studies and the identification of patient populations most likely to benefit from treatment with tankyrase inhibitors.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Small-molecule inhibitors of Wnt signaling pathway: towards novel anticancer therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of Wnt/β-catenin signaling by IWR1 induces expression of Foxd3 to promote mouse epiblast stem cell self-renewal - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. Wnt signaling in cancer: from biomarkers to targeted therapies and clinical translation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Design and Discovery of an Orally Efficacious Spiroindolinone-Based Tankyrase Inhibitor for the Treatment of Colon Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Targeting β-catenin using XAV939 nanoparticle promotes immunogenic cell death and suppresses conjunctival melanoma progression - PMC [pmc.ncbi.nlm.nih.gov]
• 8. APC/PIK3CA mutations and β-catenin status predict tankyrase inhibitor sensitivity of patient-derived colorectal cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Tankyrase 1 inhibitior XAV939 increases chemosensitivity in colon cancer cell lines via inhibition of the Wnt signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Tankyrase 1 inhibitior XAV939 increases chemosensitivity in colon cancer cell lines via inhibition of the Wnt signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. APC/PIK3CA mutations and β-catenin status predict tankyrase inhibitor sensitivity of patient-derived colorectal cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. medchemexpress.com [medchemexpress.com]
• 14. Identification of response signatures for tankyrase inhibitor treatment in tumor cell lines - PMC [pmc.ncbi.nlm.nih.gov]

A Structural and Functional Comparison of RK-582 and Other Key Tankyrase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the tankyrase inhibitor RK-582 with other well-characterized inhibitors, including XAV939, G007-LK, and IWR-1. The information is supported by experimental data from various studies, with a focus on their structural differences, inhibitory potency, selectivity, and cellular activity. Detailed experimental protocols for key assays are also provided to facilitate the design and execution of related research.

Introduction to Tankyrase Inhibition

Tankyrases (TNKS1 and TNKS2) are members of the poly(ADP-ribose) polymerase (PARP) enzyme family that play a pivotal role in regulating the Wnt/β-catenin signaling pathway.[1] In many cancers, particularly colorectal cancer (CRC), aberrant activation of this pathway due to mutations in genes like APC leads to the stabilization and nuclear accumulation of β-catenin, driving oncogenic gene expression.[1] Tankyrases promote the degradation of Axin, a crucial scaffold protein in the β-catenin destruction complex.[1] By inhibiting tankyrase activity, Axin is stabilized, leading to enhanced degradation of β-catenin and the suppression of Wnt-driven tumor growth.[1] This makes tankyrase inhibitors a promising class of anti-cancer agents.

Comparative Analysis of Tankyrase Inhibitors

The following sections provide a detailed comparison of RK-582 with other notable tankyrase inhibitors. The data presented is a compilation from multiple sources and is intended to provide a comprehensive overview.

Data Presentation: Inhibitory Potency and Selectivity

The inhibitory activities of RK-582, XAV939, G007-LK, and IWR-1 against TNKS1 and TNKS2, as well as their selectivity over other PARP enzymes, are summarized in the table below.

Inhibitor	TNKS1 IC50 (nM)	TNKS2 IC50 (nM)	PARP1 IC50 (nM)	PARP2 IC50 (nM)	Cellular Potency (Wnt Reporter Assay IC50)	Binding Site
RK-582	39.1[2]	36.2[2]	>200-fold selectivity[2]	>200-fold selectivity[2]	HEK293: 0.3 nM, DLD-1: 3.1 nM[2]	Nicotinamide (B372718)
XAV939	11[3]	4[3]	Can exhibit off-target inhibition[4]	Can exhibit off-target inhibition[4]	DLD-1: Proliferation inhibition	Nicotinamide
G007-LK	46[5]	25[5]	No inhibition up to 20 µM[5]	-	Cellular IC50: 50 nM[6]	Adenosine (B11128)
IWR-1	-	-	Selective over PARP1/2[4]	Selective over PARP1/2[4]	-	Adenosine

Note: IC50 values can vary between different studies and assay conditions. The data presented here is for comparative purposes.

Structural Differences in Binding Modes

Tankyrase inhibitors can be broadly classified based on their binding site within the catalytic domain of the enzyme: the nicotinamide subsite or the adenosine subsite.[7]

• Nicotinamide Site Binders (e.g., RK-582, XAV939): These inhibitors compete with the nicotinamide moiety of the NAD+ substrate.[8] XAV939 is a well-known example that binds to this more conserved region among PARP enzymes, which can sometimes lead to off-target effects on other PARPs at higher concentrations.[4] RK-582, a spiroindoline-based inhibitor, also targets this site but has been shown to have high selectivity over other PARP family members.[2][9]

• Adenosine Site Binders (e.g., G007-LK, IWR-1): These inhibitors bind to the less conserved adenosine subsite of the NAD+ binding pocket.[4] This often results in higher selectivity for tankyrases over other PARPs.[4] G007-LK and IWR-1 are notable examples of this class of inhibitors.[4][5]

The different binding modes can influence the inhibitors' potency, selectivity, and pharmacokinetic properties.

Experimental Protocols

This section provides detailed methodologies for key experiments commonly used to characterize and compare tankyrase inhibitors.

TNKS Enzymatic Assay (ADP-Glo™ Kinase Assay)

This assay quantifies the enzymatic activity of TNKS1 and TNKS2 by measuring the amount of ADP produced in the PARsylation reaction.

Materials:

• Recombinant human TNKS1 or TNKS2 enzyme

• Histone H4 as a substrate

• NAD+

• Tankyrase inhibitor (e.g., RK-582)

• ADP-Glo™ Kinase Assay kit (Promega)

• Assay plates (e.g., 384-well white plates)

• Luminometer

Procedure:

• Kinase Reaction:

  • Prepare a reaction mixture containing the TNKS enzyme, histone H4, and the tankyrase inhibitor at various concentrations in a kinase reaction buffer.

  • Initiate the reaction by adding NAD+.

  • Incubate the reaction at room temperature for a specified time (e.g., 60 minutes).

• ADP Detection:

  • Add the ADP-Glo™ Reagent to stop the enzymatic reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add the Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.

• Data Acquisition:

  • Measure the luminescence using a plate-reading luminometer.

  • The luminescent signal is proportional to the amount of ADP produced and thus reflects the tankyrase activity.

  • Calculate IC50 values by plotting the percentage of inhibition against the inhibitor concentration.

Wnt/β-catenin Signaling Reporter Assay (TOPflash Assay)

This cell-based assay measures the transcriptional activity of the Wnt/β-catenin pathway.

Materials:

• HEK293T or other suitable cell line

• TOPflash (TCF/LEF reporter with firefly luciferase) and FOPflash (negative control with mutated TCF/LEF binding sites) plasmids

• Renilla luciferase plasmid (for normalization)

• Transfection reagent

• Wnt3a conditioned media or a GSK3β inhibitor (e.g., CHIR99021) to activate the pathway

• Tankyrase inhibitor (e.g., RK-582)

• Dual-Luciferase® Reporter Assay System (Promega)

• Luminometer

Procedure:

• Transfection:

  • Co-transfect the cells with the TOPflash or FOPflash plasmid and the Renilla luciferase plasmid.

• Inhibitor Treatment and Pathway Activation:

  • After 24 hours, treat the cells with serial dilutions of the tankyrase inhibitor for a specified pre-incubation period.

  • Activate the Wnt pathway by adding Wnt3a conditioned media or a GSK3β inhibitor.

  • Incubate for an additional 16-24 hours.

• Luciferase Assay:

  • Lyse the cells and measure the firefly and Renilla luciferase activities using the Dual-Luciferase® Reporter Assay System.

• Data Analysis:

  • Normalize the TOPflash or FOPflash activity to the Renilla luciferase activity.

  • The inhibition of Wnt signaling is determined by the reduction in normalized luciferase activity in the presence of the inhibitor.

Axin Stabilization Assay (Western Blot)

This assay assesses the ability of tankyrase inhibitors to stabilize the Axin protein.

Materials:

• Colorectal cancer cell line with an APC mutation (e.g., COLO-320DM, SW480)

• Tankyrase inhibitor (e.g., RK-582)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Primary antibodies against Axin1, Axin2, β-catenin, and a loading control (e.g., β-actin or GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Cell Treatment and Lysis:

  • Treat the cells with the tankyrase inhibitor at various concentrations for a specified duration (e.g., 24 hours).

  • Lyse the cells and quantify the protein concentration.

• SDS-PAGE and Western Blotting:

  • Separate the protein lysates by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Immunodetection:

  • Probe the membrane with primary antibodies against Axin1, Axin2, β-catenin, and the loading control.

  • Incubate with the appropriate HRP-conjugated secondary antibody.

• Visualization and Analysis:

  • Visualize the protein bands using a chemiluminescent substrate and an imaging system.

  • Quantify the band intensities to determine the relative changes in protein levels. An increase in Axin1/2 levels and a decrease in β-catenin levels indicate effective target engagement.

In Vivo Tumor Xenograft Study

This experiment evaluates the anti-tumor efficacy of a tankyrase inhibitor in a preclinical animal model.

Materials:

• Immunocompromised mice (e.g., NOD-SCID mice)

• Colorectal cancer cells (e.g., COLO-320DM)

• Tankyrase inhibitor (e.g., RK-582) formulated for in vivo administration

• Calipers for tumor measurement

Procedure:

• Tumor Implantation:

  • Subcutaneously implant the colorectal cancer cells into the flanks of the mice.

• Tumor Growth and Treatment:

  • Allow the tumors to reach a palpable size.

  • Randomize the mice into vehicle control and treatment groups.

  • Administer the tankyrase inhibitor (e.g., orally or intraperitoneally) at a specified dose and schedule.

• Efficacy Evaluation:

  • Measure the tumor volume and body weight of the mice regularly.

  • At the end of the study, euthanize the mice and excise the tumors for pharmacodynamic analysis (e.g., Western blot for Axin and β-catenin levels).

• Data Analysis:

  • Compare the tumor growth inhibition in the treated group to the vehicle control group.

Mandatory Visualizations

The following diagrams illustrate key concepts and workflows related to the comparison of tankyrase inhibitors.

References

• 1. selleckchem.com [selleckchem.com]
• 2. RK-582 | TNKS inhibitor | Probechem Biochemicals [probechem.com]
• 3. Interaction of tankyrase and peroxiredoxin II is indispensable for the survival of colorectal cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Structural Basis and Selectivity of Tankyrase Inhibition by a Wnt Signaling Inhibitor WIKI4 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. Inhibition of Tankyrases Induces Axin Stabilization and Blocks Wnt Signalling in Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. rndsystems.com [rndsystems.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of RK-582: A Procedural Guide for Laboratory Professionals

For researchers and scientists engaged in drug development, the proper handling and disposal of chemical compounds are paramount to ensuring laboratory safety and environmental protection. RK-582, a potent and selective tankyrase inhibitor used in cancer research, requires careful consideration for its disposal.[1][2][3][4] While specific disposal instructions are typically found in the Safety Data Sheet (SDS), which should always be consulted, this guide provides a comprehensive overview of the essential procedures and safety information based on general laboratory best practices.

Key Chemical Properties and Safety Data

Understanding the physicochemical properties of RK-582 is the first step toward safe handling and disposal. This information is critical for assessing potential hazards and determining the appropriate disposal route.

Property	Value	Source
Chemical Formula	C27H35FN6O3	[5]
Molecular Weight	510.61 g/mol	[5]
Appearance	Solid Powder	[3]
Solubility	10 mM in DMSO	[1][3]
Storage (Solid)	-20°C (long term), 4°C (short term)	[3][5]
Storage (In Solvent)	-80°C (up to 6 months), -20°C (up to 6 months)	[2][3]
Shipping Condition	Shipped under ambient temperature as non-hazardous chemical.	[5]

Note: The classification as "non-hazardous" for shipping does not exempt the compound from proper chemical waste disposal regulations. Always consult your institution's Environmental Health and Safety (EHS) department.

Experimental Protocol: General Disposal Procedure for RK-582

The following step-by-step protocol outlines the recommended procedure for the disposal of RK-582 waste. This is a generalized guideline and must be adapted to comply with local regulations and institutional policies.

1. Waste Identification and Segregation:

• Characterize the Waste: Identify all waste streams containing RK-582, including pure compound, contaminated labware (e.g., pipette tips, tubes, vials), and solutions.

• Segregate Waste: Do not mix RK-582 waste with other chemical waste unless explicitly permitted by your EHS department. Use a dedicated and clearly labeled waste container.

2. Containerization and Labeling:

• Select Appropriate Container: Use a chemically resistant, leak-proof container with a secure lid. The container must be compatible with the waste being collected (e.g., solid or liquid, solvent content).

• Label Correctly: The container must be labeled with "Hazardous Waste," the full chemical name "RK-582," and the accumulation start date. Include any solvent components and their approximate concentrations.

3. Waste Accumulation and Storage:

• Accumulation Area: Store the waste container in a designated satellite accumulation area within the laboratory. This area should be under the control of the laboratory personnel.

• Secure Storage: Keep the waste container closed at all times, except when adding waste. Ensure the storage area is well-ventilated and away from ignition sources if flammable solvents are present.

4. Disposal Request and Pickup:

• Consult EHS: Contact your institution's EHS department to schedule a waste pickup. Provide them with a complete and accurate description of the waste.

• Follow Institutional Procedures: Adhere to all institutional procedures for waste pickup, including any required forms or online requests.

Logical Workflow for RK-582 Disposal

The following diagram illustrates the decision-making process for the proper disposal of RK-582, from initial waste generation to final pickup.

Caption: Decision workflow for the proper disposal of RK-582 waste.

By adhering to these procedures and consulting with institutional safety resources, researchers can ensure the safe and compliant disposal of RK-582, fostering a secure laboratory environment.

References

• 1. RK-582 - Immunomart [immunomart.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. RK-582 | TNKS inhibitor | Probechem Biochemicals [probechem.com]
• 4. Design and Discovery of an Orally Efficacious Spiroindolinone-Based Tankyrase Inhibitor for the Treatment of Colon Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medkoo.com [medkoo.com]

Essential Safety and Logistical Information for Handling RK-582

Disclaimer: No specific Safety Data Sheet (SDS) for RK-582 (CAS Number: 2171388-28-4) was publicly available at the time of this writing. The following guidance is based on best practices for handling potent, research-grade kinase inhibitors and should be supplemented by a thorough risk assessment by qualified personnel before any handling occurs.

RK-582 is an orally active, spiroindoline-based selective inhibitor of tankyrase, which is involved in the Wnt/β-catenin signaling pathway.[1][2] It is under investigation for its potential in treating colorectal cancer.[2][3] As a potent, biologically active small molecule, RK-582 should be handled with a high degree of caution to minimize exposure.

Data Presentation: Compound Information

Property	Value
Compound Name	RK-582
CAS Number	2171388-28-4[1][3][4]
Molecular Formula	C27H35FN6O3[1][3]
Molecular Weight	510.60 g/mol [1]
Target	Tankyrase (TNKS1/TNKS2), PARP[1]
Solubility	10 mM in DMSO[1]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling RK-582 to prevent inhalation, dermal, and ocular exposure. The required level of protection depends on the specific laboratory activity.

Laboratory Activity	Recommended Personal Protective Equipment
Weighing and Aliquoting (Solid Form)	- Respirator: NIOSH-approved N95 or higher-rated respirator. - Gloves: Double-gloving with nitrile gloves. - Eye Protection: Chemical splash goggles. - Lab Coat: Disposable or dedicated non-absorbent lab coat. - Ventilation: Certified chemical fume hood or powder containment hood.
Solution Preparation and Handling	- Gloves: Double-gloving with nitrile gloves. - Eye Protection: Chemical splash goggles or a face shield if a splash risk exists. - Lab Coat: Standard laboratory coat. - Ventilation: Chemical fume hood.
Cell Culture and In Vitro Assays	- Gloves: Nitrile gloves. - Eye Protection: Safety glasses with side shields. - Lab Coat: Standard laboratory coat. - Containment: Class II biological safety cabinet.
Waste Disposal	- Gloves: Heavy-duty nitrile or butyl rubber gloves. - Eye Protection: Chemical splash goggles. - Lab Coat: Standard laboratory coat.

Operational and Disposal Plans

A clear and concise operational plan is essential for the safe management of RK-582.

Handling and Experimental Use:

• Designated Area: All work with RK-582 should be conducted in a designated and clearly marked area.

• Fume Hood: All manipulations of the solid compound and concentrated solutions must be performed in a certified chemical fume hood.[5]

• Avoid Contamination: Use dedicated spatulas, glassware, and other equipment. If not possible, thoroughly decontaminate equipment after use.

• Hand Washing: Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.

Disposal Plan: All waste must be disposed of in accordance with local, state, and federal regulations.

• Solid Waste: Collect in a dedicated, labeled, and sealed hazardous waste container.

• Liquid Waste: Collect in a dedicated, labeled, and sealed hazardous waste container.

• Contaminated Sharps: Dispose of in a puncture-resistant sharps container labeled for hazardous chemical waste.

• Decontamination: Decontaminate all work surfaces and reusable equipment after use.

Experimental Protocols and Visualizations

Wnt/β-catenin Signaling Pathway and RK-582 Inhibition

Tankyrase inhibitors like RK-582 act on the Wnt/β-catenin signaling pathway. In the absence of a Wnt signal, a "destruction complex" phosphorylates β-catenin, targeting it for degradation. Tankyrase promotes the degradation of Axin, a key component of this destruction complex. By inhibiting tankyrase, RK-582 stabilizes Axin, leading to the degradation of β-catenin and the downregulation of Wnt target genes, which can suppress tumor growth.[6][7]

Caption: Inhibition of the Wnt/β-catenin pathway by RK-582.

General Experimental Workflow for Handling RK-582

The following workflow outlines the key steps for safely handling a potent compound like RK-582 in a laboratory setting.

Caption: General experimental workflow for handling RK-582.

References

• 1. RK-582 - Immunomart [immunomart.com]
• 2. RK-582 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 3. medkoo.com [medkoo.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Regulation of Wnt/β‐catenin signalling by tankyrase‐dependent poly(ADP‐ribosyl)ation and scaffolding - PMC [pmc.ncbi.nlm.nih.gov]